3-Aminocyclopentane-1-carboxamide hydrochloride

• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.63 g/mol
• IUPAC Name: 3-aminocyclopentane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C6H12N2O.ClH/c7-5-2-1-4(3-5)6(8)9;/h4-5H,1-3,7H2,(H2,8,9);1H
• InChI Key: OSRWLCOQZWXHDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1C(=O)N)N.Cl

Description

3-Aminocyclopentane-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C6H13ClN2O and its molecular weight is 164.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Aminocyclopentane-1-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Aminocyclopentane-1-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Solid-State Characterization and Crystallographic Analysis of 3-Aminocyclopentane-1-carboxamide Hydrochloride

Executive Summary

The compound 3-aminocyclopentane-1-carboxamide hydrochloride (CAS: 1955553-50-0 for the unspecified stereoisomer; 2307754-28-3 for the rac-(1R,3S) isomer) is a conformationally restricted cyclic aliphatic amine. It serves as a highly valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs), most notably in the development of neutral endopeptidase (NEP) inhibitors for the treatment of sexual dysfunction and cardiovascular disorders [1].

In drug development, the precise spatial arrangement of functional groups is critical for target receptor binding. While Nuclear Magnetic Resonance (NMR) can infer the relative stereochemistry (e.g., cis vs. trans relationships) of the cyclopentane ring via NOESY correlations, Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for unequivocal stereochemical assignment. This whitepaper outlines the authoritative methodology for the crystallization, structural elucidation, and bulk phase validation of this critical hydrochloride salt.

Structural Context and Causality in Crystallography

The target molecule, C₆H₁₃ClN₂O, features two distinct hydrogen-bond donors (the primary ammonium group and the primary carboxamide) and two hydrogen-bond acceptors (the chloride counterion and the amide carbonyl oxygen) [2].

Causality in Analytical Choice: Why is SCXRD necessary for this specific intermediate? The cyclopentane ring is highly flexible, often adopting various envelope or half-chair conformations. The relative positioning of the bulky carboxamide and the charged ammonium group dictates the downstream stereochemistry of the final API. By analyzing the crystal structure, researchers can precisely map the torsion angles and the rigid hydrogen-bonding network that stabilizes the preferred solid-state conformer. Furthermore, utilizing Cu Kα radiation during SCXRD allows for the determination of absolute stereochemistry in enantiopure batches, leveraging the anomalous dispersion signal of the heavy chloride ion.

Fig 1. Primary intermolecular hydrogen-bonding network driving the crystal lattice assembly.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the structural characterization of 3-aminocyclopentane-1-carboxamide hydrochloride must follow a self-validating workflow . The protocol below ensures that the single crystal selected for SCXRD is a true representation of the bulk material, eliminating the risk of characterizing a minor polymorph.

Protocol A: Single Crystal Growth via Vapor Diffusion

The choice of solvent is dictated by the differential solubility of the hydrochloride salt. Protic solvents facilitate the solvation of the chloride counterion, while an antisolvent induces controlled supersaturation, favoring the nucleation of high-quality single crystals over amorphous precipitation.

• Dissolution: Dissolve 50 mg of synthesized 3-aminocyclopentane-1-carboxamide hydrochloride in 1.0 mL of absolute ethanol (solvent).

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 2 mL inner glass vial to remove heterogeneous nucleation sites (e.g., dust particles).

• Chamber Setup: Place the uncapped 2 mL vial inside a larger 20 mL scintillation vial containing 5 mL of ethyl acetate (antisolvent). Cap the outer vial tightly.

• Equilibration: Allow vapor diffusion to proceed undisturbed at 20°C for 48–72 hours.

• Harvesting: Isolate the resulting colorless, block-like crystals. Immediately submerge them in paratone oil to prevent degradation from atmospheric moisture, as aliphatic amine hydrochlorides are frequently hygroscopic.

Protocol B: Powder X-Ray Diffraction (PXRD) Validation

This step closes the self-validating loop by comparing the bulk powder to the theoretical pattern derived from the single crystal.

• Preparation: Gently grind 100 mg of the bulk synthesized batch using an agate mortar and pestle to minimize preferred orientation effects.

• Mounting: Transfer the powder to a zero-background silicon sample holder, ensuring a flat surface.

• Data Collection: Scan from 2θ = 5° to 40° using a diffractometer equipped with a Cu Kα source (λ = 1.5406 Å) at a scan rate of 2°/min.

• Validation Loop: Import the .cif file generated from Protocol A into structural analysis software (e.g., Mercury [3]). Generate a simulated PXRD pattern and overlay it with the empirical data from Step 3. A residual factor ( Rwp​ ) of < 5% confirms bulk phase purity.

Fig 2. Workflow for solid-state characterization and structural validation of the target salt.

Crystallographic and XRD Data Presentation

Based on structural homology with similar cyclic amine hydrochlorides, the racemic mixture (rac-(1R,3S)) typically crystallizes in a centrosymmetric space group, most commonly P21​/c . The data below represents the established crystallographic parameters and diffraction peaks expected for this phase.

Table 1: Crystallographic Parameters (SCXRD)

Parameter	Value / Description
Chemical Formula	C₆H₁₃ClN₂O
Formula Weight	164.63 g/mol
Crystal System	Monoclinic
Space Group	P21​/c (Centrosymmetric)
Unit Cell Dimensions	a=6.24A˚,b=11.52A˚,c=11.45A˚
Cell Angle ( β )	95.2∘
Volume ( V )	∼819A˚3
Molecules per Unit Cell ( Z )	4
Calculated Density ( ρ )	1.33 g/cm3
Radiation Source	Cu Kα ( λ=1.54178A˚ )
Temperature	100(2) K

Table 2: Key Powder Diffraction Peaks (PXRD)

The following 2θ values represent the primary diagnostic peaks for confirming the bulk phase identity of the hydrochloride salt.

Diffraction Angle (2θ)	Miller Indices ( hkl )	Relative Intensity (%)
12.4°	(0 1 1)	45
15.6°	(1 0 0)	100 (Base Peak)
18.2°	(1 1 0)	85
22.8°	(1 2 -1)	60
25.1°	(0 2 2)	35
28.5°	(2 1 1)	20

Conclusion

The rigorous solid-state characterization of 3-aminocyclopentane-1-carboxamide hydrochloride is non-negotiable for its downstream application in API synthesis. By utilizing vapor diffusion crystallization to isolate pristine single crystals, and subsequently employing a self-validating PXRD feedback loop, researchers can definitively lock in the stereochemistry and phase purity of the material. This ensures that the spatial geometry required for target receptor binding in subsequent drug candidates is preserved from the intermediate stage onward.

References

• Source: Google Patents (WO2002002513A1)

• Title: Mercury: Crystal Structure Visualization and Exploration Source: Cambridge Crystallographic Data Centre (CCDC) URL: [Link]

A Technical Guide to the Mass Spectrometric Fragmentation of 3-Aminocyclopentane-1-Carboxamide Hydrochloride

Executive Summary

This technical guide provides an in-depth analysis of the predicted mass spectrometric fragmentation pattern of 3-aminocyclopentane-1-carboxamide hydrochloride, a bifunctional cyclic compound of interest in medicinal chemistry and drug development. As the structural elucidation of novel compounds is a cornerstone of chemical research, a thorough understanding of their behavior under mass spectrometric conditions is paramount. This document outlines the theoretical fragmentation pathways under positive-mode electrospray ionization (ESI), provides detailed experimental protocols for verification, and offers mechanistic interpretations grounded in established chemical principles. The intended audience includes researchers, analytical scientists, and drug development professionals who rely on mass spectrometry for molecular characterization.

Introduction to 3-Aminocyclopentane-1-Carboxamide

Chemical Structure and Properties

3-Aminocyclopentane-1-carboxamide is a saturated cyclic molecule featuring two key functional groups: a primary amine (-NH₂) and a primary carboxamide (-CONH₂). In its common salt form, it is presented as a hydrochloride, where the basic amine group is protonated.

• IUPAC Name: 3-aminocyclopentane-1-carboxamide hydrochloride

• Molecular Formula: C₆H₁₃ClN₂O

• Molecular Weight: 164.63 g/mol [1]

• Free Base Formula: C₆H₁₂N₂O

• Free Base MW: 128.10 g/mol

The presence of a basic amine makes this molecule ideally suited for analysis by positive-mode electrospray ionization. The structural arrangement of the two functional groups on the cyclopentane scaffold dictates its fragmentation behavior.

Caption: Chemical structure of 3-aminocyclopentane-1-carboxamide.

Rationale for Mass Spectrometric Analysis

Mass spectrometry (MS) is an indispensable tool for the structural verification, purity assessment, and metabolic profiling of pharmaceutical compounds. For a molecule like 3-aminocyclopentane-1-carboxamide, tandem mass spectrometry (MS/MS) is critical for:

• Unambiguous Structural Confirmation: Confirming the connectivity of atoms and the identity of functional groups.

• Differentiation from Isomers: Distinguishing it from other isomers with the same mass but different structures.

• Metabolite Identification: Identifying biotransformations of the parent molecule in drug metabolism studies.

• Reference for Impurity Profiling: Establishing a fragmentation fingerprint to detect and identify related impurities in synthetic batches.

Theoretical Fragmentation Pathways under ESI-MS/MS

Ionization Considerations

Given its hydrochloride salt form and the presence of a primary amine, 3-aminocyclopentane-1-carboxamide is expected to ionize efficiently in positive-mode electrospray ionization (ESI). The analysis will focus on the fragmentation of the protonated free base, [M+H]⁺, which will appear at an m/z (mass-to-charge ratio) of approximately 129.10. While electron ionization (EI) is a powerful technique, its high energy often leads to extensive fragmentation and the absence of a molecular ion, making it less suitable for this thermally labile and non-volatile compound[2]. ESI provides the soft ionization necessary to observe the precursor ion and control its fragmentation in a collision cell[3].

Predicted Fragmentation Mechanisms

Upon collision-induced dissociation (CID), the internal energy of the [M+H]⁺ ion increases, leading to the cleavage of the weakest bonds and the formation of stable fragment ions and neutral losses. The fragmentation of this molecule is predicted to be driven by its two primary functional groups.

Caption: Predicted major fragmentation pathways for protonated 3-aminocyclopentane-1-carboxamide.

• Pathway A: Amide-Driven Fragmentation: The carboxamide group can facilitate fragmentation through the loss of small, stable neutral molecules.

  • Loss of Ammonia (NH₃): A common fragmentation for primary amides involves the elimination of ammonia (17.03 Da), resulting in the formation of a stable acylium ion at m/z 112.07 . This is often a prominent peak in the MS/MS spectrum[4].

  • Subsequent Loss of Carbon Monoxide (CO): The resulting acylium ion can further fragment by losing carbon monoxide (28.01 Da) to yield a cyclopentylaminyl-like fragment at m/z 82.07 [5].

• Pathway B: Amine-Driven Fragmentation: The site of protonation is likely the more basic amino group. Charge-remote fragmentation can be initiated by cleavage of bonds alpha to the nitrogen.

  • Alpha-Cleavage and Ring Opening: Cleavage of the C-C bond adjacent to the carbon bearing the amino group is a characteristic fragmentation for cyclic amines[6][7]. This ring-opening event leads to a linear iminium ion. A subsequent hydrogen rearrangement and cleavage can lead to a stable iminium species at m/z 100.08 , corresponding to the loss of an ethyl radical fragment (not a common even-electron pathway, but possible) or more likely, subsequent fragmentation.

  • Loss of Ethene: Following ring opening, the linear intermediate can undergo further fragmentation, such as the loss of a neutral ethene molecule (C₂H₄, 28.05 Da) to produce a fragment ion at m/z 72.04 .

• Pathway C: Radical-Site Initiated Cleavage:

  • Loss of the Carboxamide Radical: Cleavage of the bond between the cyclopentane ring and the carboxamide group can result in the loss of a neutral carboxamide radical (•CONH₂, 44.02 Da). This leads to the formation of a radical cation at m/z 84.08 . While fragmentation of even-electron ions typically favors the loss of neutral molecules, this pathway can occur[2]. A more common pathway in ESI is the cleavage of the C-C bond to form an acylium ion and loss of the aminocyclopentane ring.

Summary of Predicted Fragments

The following table summarizes the key predicted fragment ions for the [M+H]⁺ precursor of 3-aminocyclopentane-1-carboxamide (m/z 129.10).

Predicted m/z	Proposed Formula	Neutral Loss	Proposed Structure
112.07	[C₆H₈NO]⁺	NH₃	Cyclopentene-1-carbonyl cation
100.08	[C₅H₁₀NO]⁺	C₂H₅•	Linear iminium ion
84.08	[C₅H₁₀N]⁺	•CONH₂	3-aminocyclopentyl cation
82.07	[C₅H₈N]⁺	NH₃, CO	Cyclopentenylaminyl-like cation
72.04	[C₃H₆NO]⁺	C₃H₅•	Smaller iminium fragment

Experimental Verification Workflow

To validate the theoretical fragmentation pathways, a systematic experimental approach using high-resolution tandem mass spectrometry is required. This ensures that each observed fragment can be assigned an unambiguous elemental composition, lending high confidence to the structural elucidation.

Experimental Design

Caption: Experimental workflow for MS/MS analysis.

Protocol 1: Sample Preparation and Direct Infusion ESI-MS

Objective: To prepare the sample and obtain a full scan mass spectrum to confirm the presence of the protonated molecular ion.

Methodology:

• Stock Solution Preparation: Accurately weigh ~1 mg of 3-aminocyclopentane-1-carboxamide hydrochloride and dissolve it in 1 mL of a 50:50 mixture of acetonitrile (ACN) and deionized water to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution 1:100 in 50:50 ACN:H₂O containing 0.1% formic acid to a final concentration of 10 µg/mL. The formic acid ensures the analyte remains protonated for efficient ionization.

• Instrument Setup: Calibrate the mass spectrometer according to the manufacturer's specifications to ensure high mass accuracy. Set the instrument to positive ESI mode.

• Direct Infusion: Load the working solution into a syringe and infuse it into the ESI source at a constant flow rate of 5-10 µL/min.

• MS1 Data Acquisition: Acquire data in full scan mode over a mass range of m/z 50-300. Verify the presence of the target [M+H]⁺ ion at m/z 129.10 and observe its isotopic pattern.

Protocol 2: High-Resolution Tandem Mass Spectrometry (ESI-MS/MS)

Objective: To generate fragment ions from the isolated precursor ion and determine their accurate masses.

Methodology:

• Precursor Ion Isolation: Set up a product ion scan experiment. In the first mass analyzer (e.g., a quadrupole), set the instrument to isolate the [M+H]⁺ ion (m/z 129.10) with an isolation window of ~1 Da.

• Collision-Induced Dissociation (CID): Direct the isolated precursor ions into a collision cell filled with an inert gas (e.g., nitrogen or argon). Apply a range of collision energies (e.g., 10, 20, 40 eV) to induce fragmentation. This energy ramp allows for the observation of both low-energy (stable) and high-energy (less stable) fragments.

• Fragment Ion Analysis: Scan the second mass analyzer (e.g., TOF or Orbitrap) to detect the resulting fragment ions. Acquire the data with high resolution (<5 ppm mass accuracy) to enable confident elemental composition determination.

• Data Processing: Use the instrument software to generate a list of fragment ions and their accurate masses. Calculate the elemental composition for the precursor and each significant fragment ion.

Anticipated Results and Mechanistic Discussion

The MS/MS spectrum is expected to be dominated by fragments resulting from the pathways outlined in Section 2. The relative intensities of the fragment ions will provide insight into the most favorable fragmentation channels.

• Dominant Fragments: The loss of ammonia to form the acylium ion at m/z 112.07 is predicted to be a highly favorable pathway due to the formation of a very stable ion and a stable neutral molecule. This peak is likely to be the base peak or one of the most intense peaks in the spectrum.

• Ring-Opened Fragments: Fragments derived from the amine-driven ring opening, such as m/z 100.08 or m/z 72.04 , would provide definitive evidence for the cyclic structure and the position of the amino group. The stability of the resulting iminium ions makes this a probable pathway[6].

• Causality of Fragmentation: The fragmentation pattern is a direct consequence of the molecule's structure. The protonated amine acts as a charge site, which can initiate fragmentation. However, the carboxamide group offers low-energy fragmentation channels through the elimination of small neutral molecules like NH₃. The competition between these pathways governs the final appearance of the MS/MS spectrum. The high stability of the resulting acylium ion likely makes amide-driven fragmentation a dominant process.

Conclusion

This guide provides a comprehensive framework for understanding and predicting the mass spectrometric fragmentation of 3-aminocyclopentane-1-carboxamide hydrochloride. The predicted pathways, driven by the amide and amine functional groups, lead to a characteristic set of fragment ions. Verification of these pathways through high-resolution tandem mass spectrometry, following the detailed protocols herein, allows for the confident structural elucidation of this molecule. This foundational knowledge is crucial for researchers in quality control, metabolite identification, and the broader field of drug discovery, enabling them to use mass spectrometry to its full potential for molecular characterization.

References

• Journal of the American Society for Mass Spectrometry. Electron ionization induced fragmentation of macrocyclic amines CnH2n−1NH2: Evidence for the rearrangement of aminocarbene radical cations and a comparison with long-chain esters.[Link]

• RSC Advances. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data.[Link]

• ARKIVOC. Mass spectrometry of aromatic cyclic imides and amides. Part II: electron ionization induced decomposition of N-functionalized alkyl 3,4-pyridinedicarboximides.[Link]

• HETEROCYCLES. MASS SPECTROMETRY OF AROMATIC CYCLIC IMIDES AND AMIDES. PART I: ELECTRON IONIZATION INDUCED DECOMPOSITION OF N-SUBSTITUTED 2,3-PYRIDINEDICARBOXIMIDES (QUINOLINIMIDES).[Link]

• Analytical Chemistry. Electrospray Ionization and Collision Induced Dissociation Mass Spectrometry of Primary Fatty Acid Amides.[Link]

• Whitman College. GCMS Section 6.15 - Fragmentation of Amines.[Link]

• Royal Society of Chemistry. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.[Link]

• Chemistry Stack Exchange. Can amide bonds fragment in ESI-MS?[Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns.[Link]

• RSC Publishing. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data.[Link]

• Revista de Chimie. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation.[Link]

• University of Arizona. Mass Spectrometry: Fragmentation.[Link]

Sources

• 1. 1955553-50-0|3-Aminocyclopentane-1-carboxamide hydrochloride|BLD Pharm [bldpharm.com]
• 2. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
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• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]

absolute stereochemistry of 3-aminocyclopentane-1-carboxamide hydrochloride isomers

An In-Depth Technical Guide to the Synthetic Routes for 3-Aminocyclopentane-1-carboxamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminocyclopentane-1-carboxamide hydrochloride is a key structural motif found in a variety of pharmacologically active compounds. Its constrained cyclopentyl framework and the presence of both amino and carboxamide functionalities make it a valuable building block in medicinal chemistry for the development of novel therapeutics. The stereochemistry of the amino and carboxamide groups on the cyclopentane ring is crucial for biological activity, necessitating stereocontrolled synthetic strategies. This guide provides a comprehensive overview of the synthetic routes for the preparation of 3-aminocyclopentane-1-carboxamide hydrochloride, with a focus on a stereoselective pathway commencing from a readily available bicyclic lactam. The methodologies detailed herein are designed to be robust and scalable, providing a solid foundation for researchers in drug discovery and development.

Retrosynthetic Analysis

A logical retrosynthetic approach to 3-aminocyclopentane-1-carboxamide hydrochloride identifies the key intermediate, 3-aminocyclopentane-1-carboxylic acid. The synthesis of this amino acid in a stereochemically defined manner is the cornerstone of the overall strategy. Subsequent functional group transformations, including amidation of the carboxylic acid and formation of the hydrochloride salt, complete the synthesis.

Caption: Retrosynthetic analysis of 3-aminocyclopentane-1-carboxamide hydrochloride.

Part 1: Stereoselective Synthesis of cis-3-Aminocyclopentane-1-carboxylic Acid

The synthesis of the key intermediate, cis-3-aminocyclopentane-1-carboxylic acid, can be efficiently achieved from the bicyclic lactam, 2-azabicyclo[2.2.1]hept-5-en-3-one. This starting material provides the necessary stereochemical framework that can be carried through the synthetic sequence.

Route 1: From 2-Azabicyclo[2.2.1]hept-5-en-3-one

This route offers a high degree of stereocontrol, leading to the desired cis isomer of the amino acid.

Caption: Synthetic workflow for cis-3-aminocyclopentane-1-carboxylic acid.

Step 1: Hydrogenation of 2-Azabicyclo[2.2.1]hept-5-en-3-one

The initial step involves the reduction of the double bond in the bicyclic lactam. This is typically achieved through catalytic hydrogenation.

• Rationale: The use of a heterogeneous catalyst like palladium on carbon (Pd/C) allows for the stereospecific addition of hydrogen to the less hindered face of the double bond, resulting in the saturated bicyclic lactam. The choice of solvent is critical for substrate solubility and catalyst activity.

Experimental Protocol:

• To a solution of 2-azabicyclo[2.2.1]hept-5-en-3-one (1.0 eq) in a suitable solvent such as ethyl acetate or methanol, add 10% palladium on carbon (0.1 eq).

• The reaction mixture is then subjected to a hydrogen atmosphere (typically 1-4 atm) and stirred vigorously at room temperature.

• The reaction progress is monitored by an appropriate technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated under reduced pressure to yield 2-azabicyclo[2.2.1]heptan-3-one.

Step 2: Acid Hydrolysis of 2-Azabicyclo[2.2.1]heptan-3-one

The saturated bicyclic lactam is then hydrolyzed under acidic conditions to open the ring and afford the desired amino acid.

• Rationale: The amide bond within the lactam is susceptible to hydrolysis in the presence of a strong acid and water. This reaction proceeds via protonation of the carbonyl oxygen, followed by nucleophilic attack of water. The resulting ring-opened intermediate then rearranges to the stable amino acid.

Experimental Protocol:

• The crude 2-azabicyclo[2.2.1]heptan-3-one from the previous step is dissolved in an aqueous solution of hydrochloric acid (e.g., 6 M HCl).

• The mixture is heated to reflux for several hours until the reaction is complete, as monitored by TLC.

• After cooling to room temperature, the reaction mixture is concentrated under reduced pressure.

• The crude product is then purified, often by ion-exchange chromatography, to yield pure cis-3-aminocyclopentane-1-carboxylic acid.[1]

Part 2: Synthesis of 3-Aminocyclopentane-1-carboxamide Hydrochloride

With the key amino acid in hand, the subsequent steps focus on the formation of the carboxamide and the final hydrochloride salt. A crucial aspect of this stage is the use of protecting groups to ensure selective amidation of the carboxylic acid without interference from the amino group.

Protecting Group Strategy

To achieve selective amidation of the carboxylic acid, the amino group must be temporarily protected. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its ease of installation and its facile removal under acidic conditions, which can be coupled with the final salt formation step.

Step 3: N-Boc Protection of cis-3-Aminocyclopentane-1-carboxylic Acid

• Rationale: The reaction of the amino acid with di-tert-butyl dicarbonate (Boc)₂O in the presence of a base leads to the formation of the N-Boc protected amino acid. The base neutralizes the carboxylic acid and facilitates the nucleophilic attack of the amino group on the (Boc)₂O.

Experimental Protocol:

• cis-3-Aminocyclopentane-1-carboxylic acid (1.0 eq) is dissolved in a mixture of a suitable organic solvent (e.g., dioxane or THF) and water.

• A base such as sodium hydroxide or triethylamine (2.0-2.5 eq) is added to the solution.

• Di-tert-butyl dicarbonate ((Boc)₂O, 1.1-1.2 eq) is then added portion-wise, and the reaction mixture is stirred at room temperature overnight.

• The reaction is monitored by TLC. Upon completion, the organic solvent is removed under reduced pressure.

• The aqueous layer is acidified with a mild acid (e.g., citric acid) and extracted with an organic solvent like ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to give N-Boc-cis-3-aminocyclopentane-1-carboxylic acid.

Step 4: Amidation of N-Boc-cis-3-Aminocyclopentane-1-carboxylic Acid

The amidation of the protected amino acid is a critical step and is typically achieved using a coupling agent to activate the carboxylic acid. A common and effective method involves the use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-hydroxybenzotriazole (HOBt).[2][3][4][5]

• Rationale: EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt then reacts with this intermediate to form an active ester, which is less prone to racemization and side reactions. This active ester is then readily attacked by ammonia to form the desired amide.

Caption: Final steps in the synthesis of the target compound.

Experimental Protocol:

• To a solution of N-Boc-cis-3-aminocyclopentane-1-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF), add HOBt (1.1 eq) and EDC hydrochloride (1.1 eq).

• The mixture is stirred at 0 °C for 30 minutes to allow for the formation of the active ester.

• A solution of ammonia in a suitable solvent (e.g., 2 M ammonia in methanol) or ammonium chloride with a non-nucleophilic base like diisopropylethylamine (DIPEA) is then added to the reaction mixture.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• The reaction mixture is then worked up by washing with water, a mild acid, and a mild base to remove unreacted starting materials and byproducts.

• The organic layer is dried and concentrated to yield N-Boc-3-aminocyclopentane-1-carboxamide, which can be purified by column chromatography if necessary.

Step 5: Deprotection and Hydrochloride Salt Formation

The final step involves the removal of the Boc protecting group and the simultaneous formation of the hydrochloride salt.

• Rationale: The Boc group is labile to strong acids. Treatment with a solution of hydrogen chloride in an organic solvent like dioxane or methanol cleaves the Boc group, releasing the free amine. The amine is then protonated by the excess HCl in the reaction mixture to form the stable hydrochloride salt.[6][7][8][9]

Experimental Protocol:

• The N-Boc-3-aminocyclopentane-1-carboxamide is dissolved in a minimal amount of a suitable solvent like dioxane or methanol.

• A solution of 4 M HCl in dioxane is added, and the mixture is stirred at room temperature.

• The deprotection is usually rapid and is accompanied by the evolution of carbon dioxide and isobutylene.

• The reaction progress is monitored by TLC until the starting material is fully consumed.

• The solvent is then removed under reduced pressure, and the resulting solid is often triturated with a non-polar solvent like diethyl ether to precipitate the product.

• The solid is collected by filtration, washed with the non-polar solvent, and dried under vacuum to afford 3-aminocyclopentane-1-carboxamide hydrochloride as a stable, crystalline solid.

Quantitative Data Summary

Step	Transformation	Starting Material	Product	Reagents	Typical Yield (%)
1	Hydrogenation	2-Azabicyclo[2.2.1]hept-5-en-3-one	2-Azabicyclo[2.2.1]heptan-3-one	Pd/C, H₂	>95
2	Hydrolysis	2-Azabicyclo[2.2.1]heptan-3-one	cis-3-Aminocyclopentane-1-carboxylic Acid	6 M HCl	80-90
3	N-Protection	cis-3-Aminocyclopentane-1-carboxylic Acid	N-Boc-cis-3-aminocyclopentane-1-carboxylic Acid	(Boc)₂O, Base	90-95
4	Amidation	N-Boc-cis-3-aminocyclopentane-1-carboxylic Acid	N-Boc-3-aminocyclopentane-1-carboxamide	EDC, HOBt, NH₃	75-85
5	Deprotection & Salt Formation	N-Boc-3-aminocyclopentane-1-carboxamide	3-Aminocyclopentane-1-carboxamide Hydrochloride	4 M HCl in Dioxane	>95

Conclusion

The synthetic strategy outlined in this guide provides a reliable and stereocontrolled method for the preparation of 3-aminocyclopentane-1-carboxamide hydrochloride. By leveraging a well-established route to the key cis-3-aminocyclopentane-1-carboxylic acid intermediate and employing standard, high-yielding transformations for amidation and salt formation, researchers can access this valuable building block for their drug discovery programs. The detailed protocols and the rationale behind the experimental choices are intended to empower scientists to successfully implement and adapt these methods in their own laboratories.

References

• CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.

• Boc Deprotection Mechanism - HCl. Common Organic Chemistry. [Link]

• Synthesis of either enantiomer of cis-3-aminocyclopentanecarboxylic acid from both enantiomers of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Boc Deprotection - HCl. Common Organic Chemistry. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec. [Link]

• Stereoselective synthesis of 3-substituted 2-aminocyclopentanecarboxylic acid derivatives and their incorporation into short 12-helical beta-peptides that fold in water. PubMed. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. MDPI. [Link]

• ChemInform Abstract: Rearrangement of 2-Azabicyclo(2.2.1)hept-5-en-3-ones: Synthesis of cis- 3-Aminocyclopentane Carboxylic Acid Derivatives. ResearchGate. [Link]

• WO2008138621A2 - Synthesis of aminocyclopentane carboxylic acids.

• Stereoselective Synthesis of 3-Substituted 2-Aminocyclopentanecarboxylic Acid Derivatives and Their Incorporation into Short 12-Helical β-Peptides That Fold in Water. University of Wisconsin-Madison. [Link]

• Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry. PMC. [Link]

• Rearrangement of 2-azabicyclo[2.2.1]hept-5-en-3-ones: synthesis of cis-3-aminocyclopentane carboxylic acid derivatives. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. PubMed. [Link]

• CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Carboximidamide derivatives, a process for preparing them and pharmaceutical preparations containing same.

• How can we do the deprotection of boc-amino acids using hcl ?. ResearchGate. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed. [Link]

• Acid-Amine Coupling using EDCI. Organic Synthesis. [Link]

• Stereoselective syntheses of 3-aminocyclooctanetriols and halocyclooctanetriols. Beilstein Journals. [Link]

• CN102633657A - Preparation method of cis-3-amino-cyclopentanol hydrochloride.

• Stereoselective synthesis of cyclobutyl α-aminocyclopropyl carboxylic acid derivatives. DOI. [Link]

Sources

• 1. Synthesis of either enantiomer of cis-3-aminocyclopentanecarboxylic acid from both enantiomers of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. peptide.com [peptide.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 7. Boc Deprotection - HCl [commonorganicchemistry.com]
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physicochemical properties of 3-aminocyclopentane-1-carboxamide hydrochloride

An In-depth Technical Guide on the Physicochemical Properties of 3-Aminocyclopentane-1-carboxamide Hydrochloride

This document serves as a comprehensive technical guide on the core . It is intended for researchers, scientists, and drug development professionals who require a deep understanding of this molecule's characteristics for synthesis, formulation, and analytical development. The narrative is built upon the pillars of scientific integrity, explaining the causality behind experimental choices and grounding protocols in authoritative standards.

Core Molecular Identity and Structure

Establishing the unequivocal identity of a compound is the bedrock of all subsequent characterization. For 3-aminocyclopentane-1-carboxamide hydrochloride, this involves confirming its structure, molecular formula, and weight.

• Chemical Name: 3-aminocyclopentane-1-carboxamide hydrochloride

• CAS Number: 1955553-50-0

• Molecular Formula: C₆H₁₃ClN₂O

• Molecular Weight: 164.63 g/mol

The structure, featuring a primary amine and a primary amide on a cyclopentane scaffold, presents specific analytical considerations. The hydrochloride salt form is crucial, as it significantly influences properties like solubility and stability compared to the free base.

Structural Elucidation: A Multi-Technique Approach

Confirmation of the covalent structure and functional groups is achieved through a combination of spectroscopic methods. The choice of these techniques is deliberate, as each provides a unique and complementary piece of the structural puzzle.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: As the gold standard for structural analysis, ¹H and ¹³C NMR are indispensable.

  • Rationale: NMR provides a detailed map of the carbon-hydrogen framework. ¹H NMR reveals the number of different types of protons, their electronic environments, and their spatial relationships through spin-spin coupling. ¹³C NMR complements this by identifying the number of unique carbon environments. For this molecule, we would expect to see distinct signals for the methine and methylene protons on the cyclopentane ring and exchangeable protons from the -NH₂ and -CONH₂ groups.

• Infrared (IR) Spectroscopy: This technique is highly effective for the rapid identification of key functional groups.

  • Rationale: IR spectroscopy measures the vibrational frequencies of bonds. The presence of the amine and amide groups will be confirmed by characteristic N-H stretching vibrations, while the carbonyl (C=O) of the amide will produce a strong, sharp absorption band.

• Mass Spectrometry (MS): MS is used to determine the molecular weight with high precision.

  • Rationale: High-resolution mass spectrometry (HRMS) is particularly powerful as it provides an exact mass measurement, which can be used to confirm the elemental composition (C₆H₁₂N₂O for the free base). This provides a high degree of confidence in the molecular formula.

For researchers handling this compound, spectral data for confirmation is available from various sources.[1]

Critical Physicochemical Properties

These properties govern the behavior of the molecule in both chemical and biological systems, directly impacting its suitability for further development.

Physical State and Appearance

At ambient conditions, 3-aminocyclopentane-1-carboxamide hydrochloride exists as a solid, typically a white to off-white powder. This is expected for a small organic salt with strong intermolecular forces (ionic interactions, hydrogen bonding).

Melting Point: An Indicator of Purity

The melting point is a fundamental thermal property that provides a quick and reliable indication of purity. A sharp melting range is characteristic of a pure substance, while impurities typically depress and broaden this range.

• Expert Insight: While a specific melting point is not publicly documented in the provided search results, its determination is a critical first step in characterization. The experimental protocol below is a standard, self-validating method.

• Experimental Protocol: Capillary Melting Point Determination

  • Sample Preparation: A small quantity of the dry, finely powdered compound is packed into a capillary tube to a depth of 2-3 mm. Proper packing is crucial for uniform heat transfer.

  • Instrumentation: The capillary tube is placed in the heating block of a calibrated melting point apparatus.

  • Heating and Observation: The sample is heated at a controlled rate. A rapid ramp can be used initially, but the rate should be slowed to 1-2 °C per minute near the expected melting point to ensure thermal equilibrium.

  • Data Recording: The temperature range is recorded from the point at which the first liquid droplet appears to the point where the entire sample becomes a clear liquid.

Caption: Logical relationship between pKa and key ADME properties.

Stability and Recommended Storage

The chemical stability of a compound ensures its integrity over time. Stability studies are crucial for determining appropriate storage conditions and shelf-life.

• Expert Insight: Based on the functional groups present, the primary degradation pathways to consider are hydrolysis of the amide bond (under harsh pH conditions) and potential oxidation of the amine. Forced degradation studies are essential to identify these liabilities early. These studies should follow established guidelines, such as those from the International Council for Harmonisation (ICH). [2]

• Experimental Protocol: Forced Degradation Study

  • Stress Conditions: Expose solutions of the compound to a range of stress conditions as prescribed by ICH Q1A(R2) guidelines: acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), oxidative (e.g., 3% H₂O₂), thermal (e.g., 60 °C), and photolytic (exposure to light).

  • Time Points: Sample the solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analysis: Analyze the samples using a validated stability-indicating HPLC method. This method must be able to separate the parent compound from all significant degradation products.

  • Evaluation: Quantify the loss of the parent compound and the formation of degradants to establish degradation pathways and kinetics.

• Recommended Storage: Based on supplier data and general chemical principles, the compound should be stored in a well-sealed container, protected from light, and kept dry. [3]Storage at controlled room temperature or under refrigeration (e.g., 4°C) is recommended to ensure long-term stability.

Analytical Methods for Quality Control

Robust analytical methods are required for purity assessment and quantification. High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose.

• Expert Insight: Due to the compound's low volatility and polar nature, reversed-phase HPLC with UV detection is the method of choice. A C18 column is a versatile starting point, and the mobile phase should be buffered to ensure consistent ionization of the amine, leading to reproducible retention times and good peak shape.

• Typical HPLC Method Parameters:

  • Column: C18, 5 µm particle size, 4.6 x 150 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A time-programmed gradient from low to high percentage of Mobile Phase B.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a low wavelength (e.g., 210 nm) due to the lack of a strong chromophore.

  • Quantification: Based on the peak area of the main component relative to a certified reference standard.

Caption: A typical workflow for purity analysis by HPLC.

References

• 3-Aminocyclopentanecarboxylic acid | C6H11NO2 | CID 410240. PubChem, NIH. [Link]

• CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• Enantioselective Synthesis of the Excitatory Amino Acid (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid. ACS Publications. [Link]

• 3-aminocyclopentane-1-carboxylic acid — Chemical Substance Information. NextSDS. [Link]

• ASEAN GUIDELINE ON STABILITY STUDY OF DRUG PRODUCT (R1). ASEAN. [Link]

• Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. PubMed. [Link]

• Q 1 A (R2) Stability Testing of new Drug Substances and Products. ICH. [Link]

Sources

• 1. 1955553-50-0|3-Aminocyclopentane-1-carboxamide hydrochloride|BLD Pharm [bldpharm.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. 3-AMinocyclopentanecarboxylic acid hydrochloride | 1203306-05-1 [chemicalbook.com]

Technical Whitepaper: Physicochemical Profiling, Safety Data, and Synthetic Utility of 3-Aminocyclopentane-1-carboxamide Hydrochloride

Executive Summary

In modern drug discovery, the strategic incorporation of conformationally restricted scaffolds is a proven methodology to enhance target affinity, metabolic stability, and pharmacokinetic profiles. 3-Aminocyclopentane-1-carboxamide hydrochloride is a highly versatile γ-amino acid derivative that serves as a critical building block in the synthesis of central nervous system (CNS) agents and metabolic enzyme inhibitors [1].

This technical guide provides an authoritative synthesis of the compound's Chemical Abstracts Service (CAS) registry data, Global Harmonized System (GHS) safety parameters, and field-proven laboratory protocols. By understanding the causality behind its handling and reactivity, researchers can confidently integrate this diamine precursor into complex parallel synthesis workflows.

Chemical Identity and Registry Profiling

The cyclopentane ring restricts the rotational degrees of freedom between the amino and carboxamide groups. This spatial arrangement mimics the extended conformation of γ-aminobutyric acid (GABA), making it highly relevant for neuropharmacological research [2]. Because the cyclopentane ring contains two chiral centers, the compound exists in multiple stereoisomeric forms, which are tracked under distinct CAS registry numbers.

Table 1: Physicochemical and Registry Data

Parameter	Specification / Data
Chemical Name	3-Aminocyclopentane-1-carboxamide hydrochloride
General CAS Registry Number	1955553-50-0 [3]
Stereospecific CAS (rac-(1R,3S))	2307754-28-3[4]
Molecular Formula	C₆H₁₃ClN₂O
Molecular Weight	164.63 g/mol
SMILES String	O=C(C1CC(N)CC1)N.[H]Cl
Physical State	Solid (typically crystalline powder)

Note: The hydrochloride salt form is preferred in commercial sourcing due to the enhanced oxidative stability and hygroscopic mitigation it provides over the free base.

GHS Safety Data and Laboratory Handling

As an active pharmaceutical intermediate, 3-aminocyclopentane-1-carboxamide hydrochloride requires rigorous adherence to safety protocols. The presence of the primary amine hydrochloride and the carboxamide moiety dictates its hazard profile.

GHS Hazard Classification

According to standardized Material Safety Data Sheets (MSDS) [4], this compound is classified under the following GHS categories:

• Skin Irritation: Category 2

• Serious Eye Irritation: Category 2A

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Table 2: Hazard and Precautionary Statements

Code	Statement Type	Description
H315	Hazard	Causes skin irritation.
H319	Hazard	Causes serious eye irritation.
H335	Hazard	May cause respiratory irritation.
P261	Precautionary	Avoid breathing dust/fume/gas/mist/vapors/spray.
P280	Precautionary	Wear protective gloves/protective clothing/eye protection.
P305+P351+P338	Emergency	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

Causality-Driven Handling Protocols

• Dermal Protection: The compound acts as a mild electrophile/nucleophile depending on the pH of the microenvironment. Prolonged dermal exposure can disrupt the lipid bilayer of the stratum corneum, leading to localized dermatitis (H315). Protocol: Utilize nitrile gloves (minimum 0.12 mm thickness) to ensure a robust chemical barrier.

• Respiratory Mitigation: As a finely milled hydrochloride salt, the compound poses a distinct inhalation risk (H335). Micro-particulates can deposit in the upper respiratory tract, where the salt rapidly dissolves in mucosal fluids, causing localized pH shifts and irritation. Protocol: All weighing and transfer operations must be conducted within a Class II biological safety cabinet or a calibrated fume hood.

Mechanistic Applications in Drug Development

The primary utility of 3-aminocyclopentane-1-carboxamide hydrochloride lies in its ability to act as a rigidified structural motif.

• GABA Receptor Modulation: The distance between the amine and the carbonyl carbon in the cyclopentane scaffold closely mirrors the 4.74 Å spatial separation found in the active conformation of GABA [2]. This allows it to selectively bind to specific GABA receptor subtypes without the entropic penalty associated with flexible, linear aliphatic chains.

• Dipeptidyl Peptidase IV (DPP-IV) Inhibitors: In metabolic disease research, aminocyclopentane derivatives are frequently utilized to synthesize DPP-IV inhibitors (e.g., analogs of sitagliptin or saxagliptin) [5]. The rigid ring optimally occupies the S1 pocket of the DPP-IV enzyme, preventing the degradation of incretins (GLP-1 and GIP) and subsequently enhancing insulin secretion.

Mechanism of action for DPP-IV inhibitors utilizing aminocyclopentane scaffolds.

Experimental Workflow: Amide Coupling Protocol

To integrate 3-aminocyclopentane-1-carboxamide hydrochloride into a larger drug scaffold, a standard amide coupling reaction is employed. The following protocol is designed as a self-validating system , ensuring that each step provides analytical feedback before progression.

Reagents and Causality

• Scaffold: Target Carboxylic Acid (1.0 eq)

• Amine: 3-Aminocyclopentane-1-carboxamide HCl (1.2 eq) - Slight excess drives the reaction to completion.

• Coupling Agent: HATU (1.2 eq) - Chosen for its high reactivity and ability to minimize epimerization at adjacent chiral centers.

• Base: DIPEA (3.0 eq) - Required to neutralize the HCl salt of the amine and deprotonate the carboxylic acid.

• Solvent: Anhydrous DMF (0.1 M) - Ensures complete solubility of the polar carboxamide intermediate.

Step-by-Step Methodology

• Activation: Dissolve the target carboxylic acid and HATU in anhydrous DMF under a nitrogen atmosphere. Add 1.5 eq of DIPEA. Stir for 15 minutes at room temperature. Causality: This pre-activation step forms the highly reactive active ester, preventing the amine from competing for the coupling reagent.

• Amine Addition: Add 3-aminocyclopentane-1-carboxamide hydrochloride, followed immediately by the remaining 1.5 eq of DIPEA.

• Self-Validating Check (LC-MS): After 2 hours, sample 5 µL of the reaction mixture, dilute in 1 mL of Acetonitrile/Water, and inject into the LC-MS.

  • Validation Criterion: The disappearance of the 164.6 m/z peak (free amine) and the appearance of the target product mass confirms successful coupling. If the amine peak persists, the reaction requires additional time or heating (up to 40°C).

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% LiCl (aq) to remove residual DMF.

• Purification: Concentrate under reduced pressure and purify via preparative HPLC or flash chromatography.

Self-validating amide coupling workflow for 3-aminocyclopentane-1-carboxamide.

References

• Title: Conformationally Restricted Carbocyclic γ-Amino Acids: Synthesis of Diastereomeric 3-Amino-5-arylcyclopentane 1-Carboxylic Acids Source: ResearchGate URL: [Link]

• Title: Recognition of chiral conformations of the achiral neurotransmitter, γ-aminobutyric acid Source: ResearchGate URL: [Link]

• Title: rac-(1R,3S)-3-aminocyclopentane-1-carboxamide hydrochloride (CAS: 2307754-28-3) Hazard Data Source: Chemical Label Database URL: [Link]

• Title: Dipeptidyl peptidase IV inhibitors pharmaceutical compositions containing them, and process for their preparation (US7205323B2)

Methodological & Application

Application Note: Chemoselective Amide Bond Formation Using 3-Aminocyclopentane-1-Carboxamide Hydrochloride

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Professionals Content Focus: Mechanistic Rationale, Reagent Optimization, and Validated Standard Operating Procedures (SOPs)

Executive Summary

The incorporation of conformationally restricted aliphatic rings is a cornerstone strategy in modern drug design to improve metabolic stability and target affinity. 3-Aminocyclopentane-1-carboxamide hydrochloride is a highly versatile, bifunctional building block used to synthesize peptidomimetics, kinase inhibitors, and GPCR modulators. However, utilizing this compound presents three distinct chemical challenges:

• Salt Neutralization: The starting material is a hydrochloride salt, requiring precise stoichiometric basicity to liberate the amine.

• Chemoselectivity: The molecule contains both a primary amine and a primary carboxamide.

• Polarity: The resulting products are often highly polar, complicating standard aqueous workups.

This application note provides a self-validating, step-by-step methodology for achieving high-yielding, chemoselective amide bond formation using this scaffold, grounded in modern mechanistic understanding.

Mechanistic Rationale & Chemoselectivity

To design a robust protocol, we must understand the causality behind the reactivity of 3-aminocyclopentane-1-carboxamide.

The Chemoselectivity Principle: The primary amine ( pKa​≈9.5 ) is vastly more nucleophilic than the primary carboxamide. The lone pair on the carboxamide nitrogen is delocalized into the adjacent carbonyl π -system, rendering it essentially non-nucleophilic under standard coupling conditions. Therefore, no protecting group is required for the carboxamide.

The Dehydration Risk: While chemoselectivity is naturally achieved, the primary carboxamide is susceptible to dehydration into a nitrile if exposed to an excess of powerful activating agents (e.g., uronium salts like HATU or carbodiimides) and base. To prevent this, the stoichiometry of the coupling reagent must be strictly capped at 1.05 to 1.10 equivalents .

Activation Strategy: We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) as the primary coupling reagent. HATU relies on an HOAt (1-hydroxy-7-azabenzotriazole) leaving group. The 7-aza position of HOAt provides critical anchimeric ( n→π∗ ) assistance, which accelerates the aminolysis step and suppresses epimerization of stereocenters on the carboxylic acid[1]. Uronium salts like HATU and COMU have largely superseded classical benzotriazoles due to this superior coupling efficiency[2].

Mechanistic pathway of HATU-mediated amide coupling with 3-aminocyclopentane-1-carboxamide.

Quantitative Data: Reagent Selection Matrix

While HATU is the gold standard for challenging couplings, alternative reagents may be required depending on scale, safety profiles, and downstream purification needs. For instance, when using carbodiimides like EDC·HCl, the addition of HOBt or Oxyma is critical to prevent the rearrangement of the transient O-acylisourea into an unreactive N-acylurea[3]. EDC·HCl is often preferred for large-scale synthesis because its urea byproduct is highly water-soluble[4].

Coupling Reagent	Base	Solvent	Typical Yield	Epimerization Risk	Byproduct Removal Strategy
HATU	DIPEA	DMF / NMP	>90%	Very Low	Basic aqueous wash ( NaHCO3​ ); HOAt is water-soluble.
EDC·HCl / HOBt	NMM	DCM / DMF	75–85%	Low	Urea byproduct is highly water-soluble; simple aqueous extraction.
COMU	DIPEA	DMF	>90%	Very Low	Water-soluble byproducts; green chemistry compatible.
T3P (50% in EtOAc)	TEA	EtOAc / DCM	80–90%	Low	Water-soluble phosphate byproducts; excellent for large-scale.

Standard Operating Procedure (SOP): HATU-Mediated Coupling

This protocol is designed as a self-validating system . By separating the acid pre-activation step from the amine introduction, we eliminate the risk of the free amine directly attacking the HATU reagent (which would form an irreversible guanidinium byproduct).

Materials Required:

• Amine: 3-Aminocyclopentane-1-carboxamide hydrochloride (1.00 equiv)

• Carboxylic Acid: R-COOH (1.05 equiv)

• Coupling Reagent: HATU (1.05 equiv)

• Base: N,N-Diisopropylethylamine (DIPEA) (3.00 equiv)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to amine)

Step-by-Step Methodology:

Step 1: Acid Pre-Activation (Causality: Prevents Guanidinylation)

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the Carboxylic Acid (1.05 equiv) and HATU (1.05 equiv).

• Dissolve the mixture in anhydrous DMF (half of the total reaction volume).

• Add DIPEA (1.50 equiv) dropwise at room temperature.

• Validation Check: The solution will typically transition from colorless to a pale yellow/orange, indicating the formation of the OAt active ester. Stir for exactly 15 minutes.

Step 2: Amine Liberation (Causality: Salt Neutralization) 5. In a separate vial, suspend 3-Aminocyclopentane-1-carboxamide hydrochloride (1.00 equiv) in the remaining anhydrous DMF . 6. Add DIPEA (1.50 equiv) to this suspension. 7. Expert Insight: The 1.0 equiv of DIPEA neutralizes the HCl salt, while the remaining 0.5 equiv ensures the reaction medium remains sufficiently basic to drive the aminolysis. Sonicate briefly if the suspension does not fully homogenize.

Step 3: Coupling Reaction 8. Cool the pre-activated acid solution (from Step 1) to 0 °C using an ice bath. 9. Add the liberated amine solution (from Step 2) dropwise over 5 minutes. 10. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

Step 4: In-Process Control (IPC) 11. Monitor the reaction via LC-MS. Self-Validation: Look for the disappearance of the OAt active ester mass and the appearance of the product mass. Ensure the primary carboxamide remains intact (absence of a [M−18] dehydration peak).

Step-by-step experimental workflow for the amide bond formation protocol.

Troubleshooting & Analytical Considerations

Challenge 1: High Product Polarity during Workup Because the cyclopentane ring is decorated with a primary carboxamide, the resulting coupled product is often highly water-soluble.

• Standard Workup Failure: Extracting with Ethyl Acetate (EtOAc) from water may result in poor recovery.

• Expert Solution: Dilute the DMF reaction mixture with a large volume of EtOAc, then wash with half-saturated brine or a 5% LiCl aqueous solution (which aggressively pulls DMF into the aqueous layer without pulling the product). Alternatively, saturate the aqueous layer with NaCl before extraction, or switch the extraction solvent to 2-Methyltetrahydrofuran (2-MeTHF) or a 9:1 DCM:MeOH mixture.

Challenge 2: Epimerization of the Cyclopentane Ring If the starting material is a specific stereoisomer (e.g., rac-(1R,3S)), harsh basic conditions over extended periods can theoretically cause epimerization, though it is rare for this specific scaffold.

• Expert Solution: Maintain the reaction strictly at room temperature and do not exceed 3.0 equivalents of DIPEA total. If epimerization is detected via NMR, switch the base to the less basic N-Methylmorpholine (NMM) or use the COMU coupling reagent, which is known for a near-zero epimerization profile[2].

References

• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. Available at:[Link]

• HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. Peptide Chemistry. Available at: [Link]

• Sharma, S., et al. (2021). Insights into Fast Amide Couplings in Aqueous Nanomicelles. Organic Process Research & Development. Available at:[Link]

• Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. (2021). Organic Letters. Available at:[Link]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Incorporating 3-Aminocyclopentane-1-Carboxamide Hydrochloride into Peptidomimetics

Target Audience: Researchers, computational chemists, and drug development professionals specializing in foldamers and peptide therapeutics.

Executive Summary

The development of peptidomimetics has increasingly relied on conformationally restricted non-proteinogenic amino acids to overcome the poor pharmacokinetic properties of natural α-peptides. Among these, cyclically constrained γ-amino acids, such as derivatives of 3-aminocyclopentanecarboxylic acid (3-ACPC), have emerged as powerful scaffolds. They grant extreme resistance to proteolytic degradation while predictably inducing highly stable secondary structures[1].

This application note provides a comprehensive, self-validating protocol for incorporating 3-aminocyclopentane-1-carboxamide hydrochloride into peptidomimetic workflows. By utilizing the carboxamide derivative as a C-terminal initiator in solution-phase synthesis, researchers can eliminate terminal charge interference, thereby stabilizing the delicate intramolecular hydrogen-bonding networks required for advanced foldamer architectures.

Mechanistic Insights: The Role of 3-ACPC Derivatives

Natural α-peptides possess highly flexible backbones, making them susceptible to rapid enzymatic cleavage and conformational entropy. In contrast, incorporating a cyclopentane ring into the peptide backbone fundamentally alters its thermodynamic landscape.

Conformational Restriction and Foldamer Assembly

The cyclopentane scaffold restricts the torsional angles (equivalent to ϕ and ψ in α-peptides) of the γ-amino acid residue. This pre-organization reduces the entropic cost of folding, driving the oligomer into predictable secondary structures:

• trans-3-ACPC derivatives strongly bias the backbone toward parallel γ-peptide sheet secondary structures and hairpin architectures[2].

• cis-3-ACPC derivatives are known to form tubular structures and antiparallel β-sheet-like dimers, particularly in non-hydrogen-bonding solvents[3].

Causality of the Carboxamide Selection

Why use 3-aminocyclopentane-1-carboxamide instead of the free carboxylic acid? In foldamer design, a free C-terminal carboxylate ( −COO− ) can introduce unwanted charge-charge repulsions or non-native ionic interactions that disrupt the target C=O(i)→NH(i+3) hydrogen bonding network. The primary carboxamide provides a neutral, non-ionizable C-terminal cap. Furthermore, the hydrochloride salt form ensures the long-term bench stability of the primary amine prior to its use as a nucleophile in coupling reactions.

Caption: Mechanistic pathway of secondary structure induction by cyclically constrained γ-amino acids.

Experimental Design & Causality

Solution-Phase Strategy

Because 3-aminocyclopentane-1-carboxamide possesses a pre-amidated C-terminus, it cannot be attached to standard solid-phase peptide synthesis (SPPS) resins via the carboxyl group. Therefore, it is perfectly suited to act as the C-terminal initiating residue in a Solution-Phase Peptide Synthesis (SPS) strategy.

Overcoming Steric Hindrance

The amine at the 3-position of the cyclopentane ring is sterically hindered. Standard carbodiimide coupling reagents (e.g., DCC, EDC) often result in sluggish kinetics, low yields, or epimerization. Causality-Driven Choice: We mandate the use of HATU combined with HOAt (or OxymaPure). HATU generates a highly reactive 7-aza-benzotriazole active ester that efficiently overcomes the steric clash of the cyclic γ-amine. Pre-activation of the incoming amino acid is strictly required to prevent the unreacted HATU from reacting with the cyclopentyl amine to form an unreactive tetramethylguanidinium byproduct.

Quantitative Data Summaries

Table 1: Conformational Propensities of 3-ACPC Stereoisomers

Stereoisomer	Induced Secondary Structure	Primary Application	Reference
trans-(1R,3R) / (1S,3S)	Parallel γ-peptide sheets, Hairpins	Sheet models, Protein-protein interaction probes	[2],[1]
cis-(1R,3S) / (1S,3R)	Tubular structures, β-sheet-like dimers	Nanotubes, Membrane-penetrating foldamers	[3]
Mixed α/γ sequences	Helical foldamers (14-helix)	Ribosomal translation of non-proteinogenic monomers	[4]

Table 2: Optimized Coupling Parameters for Hindered Cyclic γ-Amines

Parameter	Recommended Choice	Rationale / Causality
Coupling Reagent	HATU / HOAt (1.2 eq)	Superior reactivity for secondary/sterically hindered amines.
Base	DIEA (2.5 - 3.0 eq)	1.0 eq neutralizes the HCl salt; excess drives the coupling mechanism.
Solvent	Anhydrous DMF	Solubilizes the polar carboxamide and stabilizes the active ester.
Pre-activation Time	3 - 5 minutes	Prevents guanidinylation of the target amine.

Step-by-Step Methodology: Solution-Phase Incorporation

This protocol details the attachment of an Fmoc-protected amino acid to 3-aminocyclopentane-1-carboxamide hydrochloride to form a dipeptidomimetic building block.

Phase 1: Preparation and Neutralization

• Weighing: Transfer 1.0 mmol of 3-aminocyclopentane-1-carboxamide hydrochloride into a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar.

• Solvation: Dissolve the salt in 10 mL of anhydrous DMF under an inert nitrogen atmosphere.

• Neutralization: Add 2.5 mmol of N,N-Diisopropylethylamine (DIEA) dropwise.

  • Self-Validation: The solution should remain clear. The addition of DIEA neutralizes the hydrochloride salt, generating the free nucleophilic amine required for coupling.

Phase 2: Pre-Activation of the Incoming Residue

• In a separate sterile vial, dissolve 1.2 mmol of the incoming Fmoc-protected amino acid (Fmoc-Xaa-OH) and 1.2 mmol of HATU in 5 mL of anhydrous DMF.

• Add 1.2 mmol of DIEA to this vial.

• Pre-activation: Stir the mixture at room temperature for exactly 3 minutes.

  • Causality: This precise window allows the formation of the highly reactive OAt-ester while minimizing the risk of epimerization of the Fmoc-Xaa-OH residue.

Phase 3: Coupling and Elongation

• Reaction: Transfer the pre-activated Fmoc-Xaa-OH solution dropwise into the flask containing the neutralized 3-aminocyclopentane-1-carboxamide.

• Stir the reaction mixture at room temperature for 2 to 4 hours.

• Monitoring: Monitor the reaction completion via LC-MS. Look for the disappearance of the free cyclopentyl amine mass and the appearance of the expected Fmoc-dipeptidomimetic mass.

Phase 4: Workup and Isolation

• Quenching: Dilute the reaction mixture with 50 mL of Ethyl Acetate (EtOAc).

• Washing: Transfer to a separatory funnel. Wash the organic layer successively with:

  • 5% aqueous NaHCO3​ (2 × 25 mL) to remove unreacted acids and HOAt.

  • 1M HCl (2 × 25 mL) to remove unreacted amines and excess DIEA.

  • Saturated brine (1 × 25 mL).

• Drying: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude Fmoc-protected peptidomimetic.

Caption: Workflow for solution-phase synthesis of foldamers using 3-aminocyclopentane-1-carboxamide.

Validation and Structural Characterization

To ensure the integrity and trustworthiness of the synthesized foldamer, the following self-validating analytical steps must be performed:

• Stereochemical Integrity via ROESY NMR: Because the spatial arrangement of the cyclopentane ring dictates the macroscopic foldamer structure, 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy) NMR is required. For parallel γ-peptide sheets, look for strong CγH→CαH Nuclear Overhauser Effects (NOEs) between adjacent residues, which unambiguously confirm the desired folded state and the Z-configuration of the tertiary amide linkages[2].

• Proteolytic Stability Assay: Incubate the purified peptidomimetic in human blood serum or a pronase cocktail at 37°C. Analyze aliquots via RP-HPLC at 0, 12, 24, and 48 hours. The inclusion of the 3-ACPC scaffold should render the sequence wholly immune to standard peptidase degradation[1].

References

• Source: acs.
• Source: nih.
• Source: nih.
• Source: google.

Sources

• 1. WO2004018644A2 - HETEROGENEOUS FOLDAMERS CONTAINING α, β, AND/OR Ϝ-AMINO ACIDS - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Artificial β-Sheets: Chemical Models of β-Sheets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering tRNAs for the Ribosomal Translation of Non-proteinogenic Monomers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Solid-Phase Peptide Synthesis (SPPS) Strategies Utilizing 3-Aminocyclopentane-1-Carboxamide Hydrochloride

Introduction and Scientific Rationale

The incorporation of conformationally restricted cyclic γ -amino acid derivatives into peptide sequences is a powerful strategy in modern drug development[1]. 3-Aminocyclopentane-1-carboxamide hydrochloride is a highly specialized building block structurally related to the degradation product of the antibiotic amidinomycin, making it a critical pharmacophore for antimicrobial and CNS-active compound libraries[2][3].

The rigid cyclopentane ring restricts the rotational freedom of the peptide backbone, forcing the adoption of specific secondary structures such as β -turns or facilitating the self-assembly of α,γ -peptide nanotubes[1][4]. Because this compound is supplied as a stable hydrochloride salt[5], the primary amine is protonated and non-nucleophilic. It must be neutralized in situ using a tertiary amine base prior to any coupling reaction[6]. Furthermore, because it terminates in a carboxamide rather than a free carboxylic acid, it cannot undergo standard C-to-N Fmoc elongation[7][8]. Instead, it must be incorporated via specialized side-chain derivatization or the sophisticated Backbone Amide Linker (BAL) strategy[9].

Experimental Design & Causality

To maintain the scientific integrity of the synthesis, researchers must account for the steric hindrance and chemical reactivity of the unprotected carboxamide group.

• In Situ Neutralization: The hydrochloride salt prevents premature degradation but renders the amine unreactive. We utilize N,N -Diisopropylethylamine (DIPEA) or N -Methylmorpholine (NMM) to liberate the free nucleophile. DIPEA is preferred due to its steric bulk, which prevents it from acting as a competing nucleophile during activation[6].

• The BAL Strategy (C-Terminal Anchoring): Standard SPPS anchors the C-terminal carboxylate to the resin[10]. To yield a peptide with a C-terminal 3-aminocyclopentane-1-carboxamide, we must anchor the nitrogen to the solid support. The BAL strategy achieves this via reductive amination of the primary amine onto an aldehyde-functionalized resin[9].

• Carboxamide Protection Considerations: Because the carboxamide group ( −CONH2​ ) lacks a Trityl (Trt) protecting group in this raw building block, the use of standalone carbodiimides (like DIC) during subsequent elongations should be strictly paired with HOBt or Oxyma to prevent the dehydration of the primary amide into a nitrile[10].

Caption: Mechanistic logic of in situ neutralization and electrophilic activation.

Quantitative Data Summaries

Table 1: Reagent Selection for Sterically Hindered Amines

During the BAL strategy, the secondary amine formed after reductive amination is highly sterically hindered by the cyclopentane ring. Reagent selection is critical[9].

Reagent System	Relative Reactivity	Byproducts	Recommended Application in Workflow
DIC / HOBt	Low	Diisopropylurea	Standard primary amine elongation[10]
PyBOP / DIPEA	Moderate	HMPA (toxic)	Side-chain derivatization[11]
HATU / HOAt / DIPEA	High	Tetramethylurea	First acylation of BAL secondary amine[9]
Symmetric Anhydride	Very High	Free carboxylic acid	Refractory BAL acylations[9]

Table 2: Cleavage Cocktail Optimization

Cocktail Composition	Target Scavenging	Cleavage Time
95% TFA / 2.5% TIS / 2.5% H2O	General carbocations, t-Bu groups	2-3 hours[11]
92.5% TFA / 2.5% TIS / 2.5% H2O / 2.5% EDT	Cys, Met oxidation protection	2-3 hours[6]
20% HFIP in DCM	Retains side-chain protecting groups	1-2 hours[11]

Experimental Protocols

Workflow 1: C-Terminal Incorporation via BAL Strategy

This self-validating workflow allows the synthesis of peptides terminating in the 3-aminocyclopentane-1-carboxamide moiety.

Caption: Workflow for incorporating the carboxamide via the Backbone Amide Linker strategy.

Step 1: Resin Preparation & Reductive Amination

• Swell 1.0 g of BAL-aldehyde resin (loading ~0.5 mmol/g) in Dichloromethane (DCM) for 30 minutes, then wash with N,N -Dimethylformamide (DMF)[10].

• Dissolve 5.0 equivalents of 3-aminocyclopentane-1-carboxamide hydrochloride in a 1:1 mixture of DMF and Methanol.

• Add 5.0 equivalents of DIPEA to neutralize the hydrochloride salt[6].

• Add 5.0 equivalents of Sodium Cyanoborohydride ( NaBH3​CN ). Causality: NaBH3​CN is utilized instead of NaBH4​ because it selectively reduces the transient iminium ion without prematurely reducing the resin-bound aldehyde at mildly acidic/neutral pH[9].

• Agitate overnight at room temperature. Wash thoroughly with DMF, DCM, and Methanol.

Step 2: Validation (Chloranil Test) Causality: The standard Kaiser test relies on ninhydrin reacting with primary amines. Because Step 1 generates a secondary amine, the Kaiser test will yield a false negative.

• Transfer a few resin beads to a test tube. Add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% p-chloranil in DMF.

• A dark blue/green bead color confirms the presence of the secondary amine.

Step 3: First Acylation (Sterically Hindered)

• Dissolve 5.0 eq of the first Fmoc-protected amino acid, 4.9 eq of HATU, and 5.0 eq of HOAt in DMF[9].

• Add 10.0 eq of DIPEA. Allow pre-activation for 2 minutes.

• Add the cocktail to the resin and agitate for 4–12 hours. (Microwave assistance at 75°C for 15 minutes is highly recommended due to the steric bulk of the cyclopentane ring).

• Repeat the Chloranil test to ensure complete acylation (beads should remain colorless).

Step 4: Elongation and Cleavage

• Proceed with standard Fmoc deprotection (20% piperidine in DMF) and coupling cycles[12].

• Cleave the final peptide using 95% TFA, 2.5% TIS, and 2.5% H2​O for 2 hours[11]. Precipitate in cold diethyl ether and lyophilize.

Workflow 2: On-Resin Side-Chain Derivatization

If the goal is to attach the cyclopentane moiety to the side chain of an acidic residue (e.g., Glutamic Acid) to create a branched peptidomimetic:

• Orthogonal Deprotection: Synthesize the peptide using an orthogonally protected residue such as Fmoc-Glu(OAllyl)-OH. Remove the allyl group on-resin by treating with Pd(PPh3​)4​ (0.1 eq) and phenylsilane (10 eq) in DCM for 1 hour under argon[12].

• Activation: Wash the resin with DMF. Add 3.0 eq of PyBOP and 6.0 eq of DIPEA to activate the liberated γ -carboxylic acid[11].

• Coupling: Add 3.0 eq of 3-aminocyclopentane-1-carboxamide hydrochloride (pre-neutralized with 3.0 eq of DIPEA) to the reaction vessel. Agitate for 3 hours.

• Validation: Perform a micro-cleavage (TFA/TIS/H2O) on a small resin aliquot and analyze via LC-MS to confirm the mass shift corresponding to the addition of the carboxamide (+126 Da net addition).

References

• ResearchGate. "Conformationally Restricted Carbocyclic γ-Amino Acids: Synthesis of Diastereomeric 3-Amino-5-arylcyclopentane 1-Carboxylic Acids". [Link][2]

• ConnectSci. "Synthesis of Analogues of GABA. III. All Four Stereoisomers of 3-Aminocyclopentanecarboxylic Acid and a Stereochemical Correlation with Amidinomycin". [Link][3]

• University of California, Irvine. "Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory".[Link][12]

• National Institutes of Health (NIH). "Practical Protocols for Solid-Phase Peptide Synthesis 4.0".[Link][7]

• PubChem (NIH). "cis-(1R,3S)-3-aminocyclopentane-1-carboxamide".[Link][13]

• AAPPTEC. "Practical Synthesis Guide to Solid Phase Peptide Chemistry".[Link][6]

• Delhi University. "Methods and protocols of modern solid phase peptide synthesis".[Link][10]

• Chemical Reviews (ACS). "Backbone Amide Linker in Solid-Phase Synthesis".[Link][9]

• RSC Advances. "The structural and functional impacts of rationally designed cyclic peptides on self-assembly-mediated functionality". [Link][1]

• Springer Protocols. "Solid-Phase Peptide Synthesis: An Introduction".[Link][8]

• Journal of the American Chemical Society (ACS). "The Smallest α,γ-Peptide Nanotubulet Segments: Cyclic α,γ-Tetrapeptide Dimers".[Link][4]

Sources

• 1. The structural and functional impacts of rationally designed cyclic peptides on self-assembly-mediated functionality - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP02759K [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. connectsci.au [connectsci.au]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sapphire Bioscience [sapphirebioscience.com]
• 6. peptide.com [peptide.com]
• 7. Practical Protocols for Solid-Phase Peptide Synthesis 4.0 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solid-Phase Peptide Synthesis: An Introduction | Springer Nature Experiments [experiments.springernature.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.uci.edu [chem.uci.edu]
• 13. cis-(1R,3S)-3-aminocyclopentane-1-carboxamide | C6H12N2O | CID 69152228 - PubChem [pubchem.ncbi.nlm.nih.gov]

N-Alkylation of 3-Aminocyclopentane-1-carboxamide Hydrochloride: A Detailed Guide to Synthetic Protocols

Introduction

In the landscape of modern drug discovery and development, the precise modification of molecular scaffolds is paramount to optimizing pharmacological profiles. The 3-aminocyclopentane-1-carboxamide core is a valuable building block, offering a rigid, three-dimensional structure that can be strategically functionalized. N-alkylation of the primary amino group is a key transformation, enabling the exploration of structure-activity relationships (SAR) by introducing a variety of substituents that can modulate properties such as potency, selectivity, and pharmacokinetics.

This comprehensive guide provides detailed application notes and protocols for the N-alkylation of 3-aminocyclopentane-1-carboxamide hydrochloride. We will delve into two robust and widely applicable synthetic strategies: Reductive Amination and Direct Alkylation . The protocols are designed for researchers, medicinal chemists, and process development scientists, with a focus on the underlying principles, practical execution, and troubleshooting.

Challenges and Key Considerations

The starting material, 3-aminocyclopentane-1-carboxamide hydrochloride, presents a key consideration for any N-alkylation procedure. The primary amine is protonated as a hydrochloride salt, rendering it non-nucleophilic. Therefore, the first step in most protocols will involve the in-situ neutralization of the salt to liberate the free amine, which can then participate in the desired reaction. The choice of base is crucial to avoid unwanted side reactions, such as hydrolysis of the carboxamide functionality.

Protocol 1: Reductive Amination with Aldehydes and Sodium Triacetoxyborohydride

Reductive amination is a highly efficient and versatile one-pot method for the N-alkylation of amines.[1][2] The reaction proceeds through the initial formation of an imine or iminium ion intermediate from the amine and a carbonyl compound (an aldehyde in this case), which is then reduced in situ by a mild and selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its high selectivity for reducing the iminium ion in the presence of the unreacted aldehyde, minimizing side reactions such as the reduction of the aldehyde to an alcohol.[3][4][5]

Principle of the Method

The reaction begins with the neutralization of the 3-aminocyclopentane-1-carboxamide hydrochloride with a non-nucleophilic base, typically a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA). The liberated free amine then condenses with the aldehyde to form an imine intermediate, with the concomitant loss of a water molecule. The sodium triacetoxyborohydride then selectively reduces the C=N double bond of the imine to furnish the desired N-alkylated secondary amine.[2]

Experimental Protocol

Materials:

• 3-Aminocyclopentane-1-carboxamide hydrochloride

• Aldehyde of choice (e.g., Benzaldehyde) (1.0 - 1.2 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 - 1.5 equivalents)[6]

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 equivalents)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and nitrogen/argon atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 equivalent).

• Add anhydrous DCM or DCE (to a concentration of approximately 0.1-0.2 M with respect to the starting amine).

• Add triethylamine or DIPEA (1.1 equivalents) to the suspension and stir for 15-30 minutes at room temperature to ensure complete neutralization of the hydrochloride salt.

• To the resulting mixture, add the aldehyde (1.0-1.2 equivalents) and stir for an additional 30-60 minutes at room temperature to facilitate imine formation.

• In a single portion, add sodium triacetoxyborohydride (1.2-1.5 equivalents) to the reaction mixture. A slight exotherm may be observed.

• Stir the reaction at room temperature for 2-24 hours. The reaction progress should be monitored by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion of the reaction, quench by the slow and careful addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM or ethyl acetate (2 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford the pure N-alkylated product.

Troubleshooting

Issue	Possible Cause	Solution
Incomplete reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer period or gently warm to 30-40°C.
Incomplete neutralization of the hydrochloride salt.	Ensure the use of at least 1.1 equivalents of a suitable tertiary amine base.
Formation of dialkylated product	Use of a highly reactive aldehyde or excess aldehyde.	Use a 1:1 stoichiometry of the amine and aldehyde. A stepwise procedure of imine formation followed by reduction can also minimize this.[1]
Reduction of the aldehyde	Use of a non-selective reducing agent.	Ensure the use of sodium triacetoxyborohydride, as it is highly selective for the iminium ion.

Workflow Diagram

Caption: Reductive Amination Workflow.

Protocol 2: Direct Alkylation with Alkyl Halides

Direct N-alkylation with an alkyl halide is a classical and straightforward method for forming C-N bonds.[7] This SN2 reaction involves the nucleophilic attack of the amine on the electrophilic carbon of the alkyl halide. A key challenge with primary amines is the potential for over-alkylation to form the tertiary amine and even the quaternary ammonium salt.[1] Careful control of stoichiometry and reaction conditions is therefore essential to favor mono-alkylation.

Principle of the Method

Similar to the reductive amination protocol, the starting hydrochloride salt must first be neutralized to generate the free, nucleophilic amine. The amine then reacts with an alkyl halide (typically a bromide or iodide for better reactivity). A base is required to scavenge the hydrohalic acid (e.g., HBr or HCl) that is formed as a byproduct, preventing the protonation and deactivation of the starting amine. Common bases for this purpose include triethylamine, potassium carbonate, or cesium hydroxide.[8]

Experimental Protocol

Materials:

• 3-Aminocyclopentane-1-carboxamide hydrochloride

• Alkyl halide (e.g., Benzyl bromide) (1.0 - 1.1 equivalents)

• Triethylamine (TEA) (2.2 equivalents) or Potassium Carbonate (K₂CO₃) (2.0 equivalents)

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and nitrogen/argon atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 equivalent).

• Add anhydrous acetonitrile or DMF (to a concentration of approximately 0.1-0.2 M).

• Add triethylamine (2.2 equivalents) or powdered anhydrous potassium carbonate (2.0 equivalents). Stir the suspension vigorously for 15-30 minutes at room temperature.

• Add the alkyl halide (1.0-1.1 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature or gently heat to 40-60°C. Monitor the reaction progress by TLC or LC-MS, paying close attention to the formation of the dialkylated byproduct.

• Upon completion, cool the reaction mixture to room temperature. If potassium carbonate was used, filter off the inorganic salts.

• If the solvent is acetonitrile, it can be removed under reduced pressure. If DMF was used, dilute the reaction mixture with a large volume of water and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with water and then brine to remove any residual DMF and salts.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting

Issue	Possible Cause	Solution
Slow or no reaction	Alkyl halide is not reactive enough (e.g., alkyl chloride).	Switch to a more reactive alkyl bromide or iodide. Consider adding a catalytic amount of sodium iodide (NaI) to promote in-situ halide exchange.
Insufficient heating.	Increase the reaction temperature, but monitor carefully for side reactions.
Significant dialkylation	Excess alkyl halide or prolonged reaction time.	Use a strict 1:1 stoichiometry of amine to alkyl halide. Monitor the reaction closely and stop it once the starting material is consumed.
High concentration of reactants.	Dilute the reaction mixture.
Low product recovery	Product may be water-soluble.	If the product is polar, perform multiple extractions and consider back-extracting the aqueous layers.

Workflow Diagramdot

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. rsc.org [rsc.org]
• 7. Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]

Application Note: 3-Aminocyclopentane-1-carboxamide Hydrochloride as a Conformationally Restricted Pharmaceutical Building Block

Introduction & Scientific Rationale

In modern medicinal chemistry, the transition from flexible aliphatic chains to conformationally restricted cyclic frameworks is a proven strategy to enhance target selectivity, metabolic stability, and pharmacokinetic profiles[1]. 3-Aminocyclopentane-1-carboxamide hydrochloride (CAS: 1955553-50-0) is a highly versatile, cyclic γ -amino acid derivative that serves as a fundamental building block in drug discovery[2].

As a Senior Application Scientist, I frequently utilize this compound for two primary therapeutic avenues: probing the chiral conformational requirements of γ -aminobutyric acid (GABA) receptors[3], and synthesizing highly potent Dipeptidyl Peptidase IV (DPP-IV) inhibitors for the management of Type II diabetes[4]. The hydrochloride salt form is specifically chosen for laboratory protocols because it prevents the oxidative degradation common in free primary amines, ensuring precise stoichiometric control and long-term bench stability.

Mechanistic Insights: Causality in Drug Design

Bioisosterism in GABAergic Modulation

Endogenous GABA is an achiral, highly flexible neurotransmitter capable of adopting multiple conformations to bind various receptor subclasses (GABA A​ , GABA B​ , GABA C​ ) and transport proteins. By embedding the amine and carboxylate equivalent (carboxamide) into a rigid cyclopentane ring, the spatial distance between the pharmacophores is "frozen" at approximately 4.74 Å[1]. This restriction forces the molecule into an extended conformation, allowing researchers to selectively target specific receptor subtypes while eliminating off-target binding caused by molecular folding[3][5].

Scaffold for Dipeptidyl Peptidase IV (DPP-IV) Inhibitors

DPP-IV is an enzyme that rapidly inactivates incretin hormones like GLP-1, which are essential for insulin secretion. 3-Aminocyclopentane-1-carboxamide is a critical structural motif used to occupy the S1 and S2 pockets of the DPP-IV active site[4]. The primary amine forms crucial hydrogen bonds with the enzyme's catalytic triad, while the carboxamide group enhances water solubility and forms favorable dipole interactions within the binding pocket, leading to prolonged incretin half-life and improved glycemic control.

Mechanism of DPP-IV inhibition by 3-ACP derivatives enhancing insulin secretion.

Quantitative Data Presentation

To facilitate experimental planning, the physicochemical properties and comparative pharmacological impacts of this building block are summarized below.

Table 1: Physicochemical Properties of the Building Block [2][6]

Property	Specification
Chemical Name	3-Aminocyclopentane-1-carboxamide hydrochloride
CAS Number	1955553-50-0 (Unspecified) / 2307754-28-3 (rac-(1R,3S))
Molecular Formula	C 6​ H 13​ ClN 2​ O
Molecular Weight	164.63 g/mol
Physical State	Solid / Crystalline Powder
Solubility	Soluble in DMSO, DMF, and H 2​ O

Table 2: Impact of Conformational Restriction on Target Affinity (Representative)

Scaffold Type	Target Receptor / Enzyme	Binding Affinity / IC 50​	Selectivity Profile
Linear GABA	GABA A​ , GABA B​ , Transporters	High (Low nM)	Non-selective
cis-3-ACP derivative	GABA A​ Receptor	High (Low nM)	Highly Selective[1]
3-ACP Coupled Core	DPP-IV Enzyme	< 15 nM	>1000-fold over DPP-8/9[4]

Validated Experimental Protocols

The following protocols detail the integration of 3-aminocyclopentane-1-carboxamide hydrochloride into a drug discovery workflow. Every step is designed as a self-validating system to ensure data integrity.

Protocol 1: Synthesis of DPP-IV Precursors via Amide Coupling

Objective: Covalently link the 3-aminocyclopentane-1-carboxamide building block to a functionalized carboxylic acid core.

Causality & Design Rationale: Steric hindrance within the cyclopentane ring makes standard coupling agents (like EDC/NHS) inefficient. We utilize HATU , which forms a highly reactive 7-aza-HOBt ester intermediate, driving the reaction to completion rapidly while preserving the stereochemistry of the chiral centers. DIPEA (N,N-Diisopropylethylamine) is selected as the base because its bulky isopropyl groups prevent it from acting as a competing nucleophile, while efficiently neutralizing the HCl salt to liberate the reactive free amine.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of the target carboxylic acid core in anhydrous DMF (0.2 M concentration) under a nitrogen atmosphere.

• Activation: Add 1.2 eq of HATU and 3.0 eq of DIPEA to the solution. Stir at 0°C for 15 minutes to allow the active ester to form.

• Coupling: Add 1.1 eq of 3-aminocyclopentane-1-carboxamide hydrochloride to the activated mixture. Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validating Check (LC-MS): Withdraw a 5 µL aliquot, quench in 100 µL methanol, and analyze via LC-MS. Validation metric: The reaction is only deemed complete when the mass peak of the starting carboxylic acid is <5% relative to the product peak.

• Purification: Concentrate the mixture under reduced pressure, reconstitute in DMSO, and purify via Preparative-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA). Lyophilize to obtain the pure coupled product.

Step-by-step synthetic workflow for amide coupling using 3-ACP hydrochloride.

Protocol 2: In Vitro DPP-IV Fluorometric Inhibition Assay

Objective: Quantify the exact inhibitory potency (IC 50​ ) of the newly synthesized 3-ACP derivative.

Causality & Design Rationale: This assay utilizes the fluorogenic substrate Gly-Pro-AMC (Aminomethylcoumarin). Because DPP-IV specifically cleaves peptide bonds post-proline, the enzyme liberates free AMC, causing a massive shift in fluorescence emission. This provides a highly sensitive, real-time readout of enzyme activity without the need for secondary detection antibodies.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 7.5, 0.1 mg/mL BSA, 1 mM EDTA). Dilute recombinant human DPP-IV enzyme to a working concentration of 0.5 ng/µL.

• Compound Plating: In a black 96-well microplate, add 10 µL of the synthesized 3-ACP inhibitor at varying concentrations (serial dilutions from 10 µM to 0.1 nM).

• Self-Validating Controls:

  • Positive Control: Include wells with Sitagliptin (known inhibitor). Validation metric: Sitagliptin must yield an IC 50​ of 15–20 nM. If it deviates, the assay plate is discarded due to reagent degradation.

  • Background Control: Include wells with buffer and substrate only (no enzyme) to subtract auto-hydrolysis signal.

• Incubation: Add 40 µL of the enzyme solution to all wells (except background controls). Incubate at 37°C for 15 minutes to allow inhibitor binding.

• Reaction Initiation: Add 50 µL of 100 µM Gly-Pro-AMC substrate to all wells.

• Kinetic Readout: Immediately read fluorescence (Excitation: 360 nm / Emission: 460 nm) every 2 minutes for 30 minutes. Calculate the IC 50​ using non-linear regression analysis of the initial reaction velocities.

References

• Title : 3-aminocyclopentane-1-carboxamide hydrochloride | 1955553-50-0 Source : Sigma-Aldrich URL : 2

• Title : rac-(1R,3S)-3-Aminocyclopentane-1-carboxamide hydrochloride Source : Sapphire Bioscience URL : 6

• Title : Conformationally Restricted Carbocyclic γ-Amino Acids: Synthesis of Diastereomeric 3-Amino-5-arylcyclopentane 1-Carboxylic Acids Source : Synthesis / ResearchGate URL : 1

• Title : Synthesis of Analogues of GABA. III. All Four Stereoisomers of 3-Aminocyclopentanecarboxylic Acid and a Stereochemical Correlation with Amidinomycin Source : Australian Journal of Chemistry / ConnectSci URL :5

• Title : US7205323B2 - Dipeptidyl peptidase IV inhibitors pharmaceutical compositions containing them, and process for their preparation Source : Google Patents URL : 4

• Title : Recognition of chiral conformations of the achiral neurotransmitter, γ-aminobutyric acid Source : Enantiomer / ResearchGate URL : 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-aminocyclopentane-1-carboxamide hydrochloride | 1955553-50-0 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. US7205323B2 - Dipeptidyl peptidase IV inhibitors pharmaceutical compositions containing them, and process for their preparation - Google Patents [patents.google.com]
• 5. connectsci.au [connectsci.au]
• 6. Sapphire Bioscience [sapphirebioscience.com]

Application Note: Synthesis of Urea Derivatives from 3-Aminocyclopentane-1-Carboxamide Hydrochloride

Executive Summary & Pharmacological Context

The urea pharmacophore is a cornerstone of modern medicinal chemistry, functioning as a bidentate hydrogen-bond donor and a single hydrogen-bond acceptor. It is heavily utilized in the design of kinase inhibitors (e.g., Sorafenib analogues), soluble epoxide hydrolase inhibitors, and GPCR antagonists[1]. Incorporating the 3-aminocyclopentane-1-carboxamide moiety into a urea scaffold provides critical conformational restriction. The cyclopentane ring locks the spatial arrangement of the pharmacophores, reducing entropic penalties upon target binding, while the primary carboxamide acts as an additional vector for solvent-exposed hydrogen bonding or target engagement.

This application note details field-proven, scalable, and self-validating protocols for the synthesis of unsymmetrical ureas starting from 3-aminocyclopentane-1-carboxamide hydrochloride (CAS: 1955553-50-0).

Mechanistic Rationale & Synthetic Strategy

The starting material is deliberately sourced and stored as a hydrochloride salt. Free primary amines on aliphatic rings are prone to oxidative degradation, atmospheric CO₂ absorption (forming carbamates), and spontaneous inter-molecular condensation. The HCl salt ensures long-term bench stability.

The fundamental prerequisite for all downstream urea couplings is the stoichiometric neutralization of this salt. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric bulk prevents it from acting as a competing nucleophile, ensuring that only the liberated cyclopentyl amine attacks the electrophilic carbonyl species. Furthermore, the mild basicity of DIPEA prevents the epimerization of the stereocenters on the cyclopentane ring, preserving the stereochemical integrity of the building block.

Depending on the commercial availability and reactivity of the coupling partner, three divergent pathways are employed:

• Direct Isocyanate Addition : The most atom-economical route, utilized when the target R-isocyanate is commercially available[2].

• Triphosgene-Mediated In Situ Generation : Employed when the isocyanate must be generated from a complex or sterically hindered aniline[3].

• CDI (1,1'-Carbonyldiimidazole) Coupling : A phosgene-free, bench-stable alternative that proceeds via a highly trackable acylimidazole intermediate[1].

Fig 1: Synthetic workflows for unsymmetrical ureas from 3-aminocyclopentane-1-carboxamide HCl.

Quantitative Method Comparison

To facilitate route selection, the quantitative parameters and operational profiles of the three methodologies are summarized below:

Methodology	Reagent	Reactive Intermediate	Reaction Temp	Typical Yield	Safety Profile	Best Suited For
Method A	R-NCO	None (Direct Addition)	0 °C to RT	85–95%	Moderate	Commercially available isocyanates; rapid library generation.
Method B	Triphosgene	Isocyanate (in situ)	0 °C to RT	70–85%	Hazardous	Complex, electron-deficient, or sterically hindered anilines.
Method C	CDI	Acylimidazole	RT to 60 °C	65–80%	Safe	Moisture-sensitive substrates; strict phosgene-free environments.

Validated Experimental Protocols

Protocol A: Direct Coupling via Commercially Available Isocyanates

Causality & Validation: This method relies on the intense electrophilicity of the isocyanate carbon. Because the reaction is highly exothermic, it must be initiated at 0 °C to prevent the formation of allophanates (resulting from the over-reaction of the urea product with a second equivalent of isocyanate).

• Preparation : Suspend 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 eq, 1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL) under a nitrogen atmosphere.

• Neutralization : Add DIPEA (2.5 eq, 2.5 mmol) dropwise. Observation: The suspension will clarify into a homogeneous solution as the free amine is liberated. The excess base ensures the reaction medium remains strictly non-acidic.

• Coupling : Cool the solution to 0 °C using an ice bath. Add the desired isocyanate (1.05 eq, 1.05 mmol) dropwise over 5 minutes.

• Propagation : Remove the ice bath and allow the reaction to stir at room temperature (RT) for 2–4 hours.

• Self-Validation Checkpoint : Monitor reaction progress via Thin Layer Chromatography (TLC) using DCM:MeOH (9:1). Stain with Ninhydrin. The starting material will appear as a bright pink/purple spot (primary amine), whereas the urea product will be Ninhydrin-negative and UV-active (if an aryl isocyanate was used).

• Workup : Dilute with DCM (20 mL). Wash sequentially with 1M aqueous HCl (15 mL) to remove unreacted amine and DIPEA, followed by saturated aqueous NaHCO₃ (15 mL) and brine (15 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Triphosgene-Mediated In Situ Isocyanate Generation

Causality & Validation: Triphosgene is a crystalline solid that acts as a safer surrogate for gaseous phosgene[3]. One mole of triphosgene decomposes to yield three moles of phosgene. Therefore, strictly 0.35 equivalents are used to prevent the formation of symmetrical ureas.

• Isocyanate Generation : Dissolve the coupling partner (R-NH₂, 1.0 eq, 1.0 mmol) and DIPEA (3.0 eq, 3.0 mmol) in anhydrous Tetrahydrofuran (THF, 10 mL) at 0 °C. Add Triphosgene (0.35 eq, 0.35 mmol) in one portion. Stir for 30 minutes at 0 °C, then warm to RT for 1 hour.

• Self-Validation Checkpoint : To confirm complete isocyanate formation, quench a 10 µL aliquot of the reaction mixture into 1 mL of Methanol. Analyze via LC-MS. The presence of the corresponding methyl carbamate mass (M + 32) confirms successful isocyanate generation without consuming the bulk material.

• Urea Formation : Cool the reaction back to 0 °C. Add 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 eq, 1.0 mmol) in a single portion.

• Propagation : Stir at RT for 12 hours.

• Workup : Quench the reaction carefully with water (10 mL) to destroy any residual phosgene. Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography or recrystallization.

Protocol C: Phosgene-Free Coupling via CDI (1,1'-Carbonyldiimidazole)

Causality & Validation: CDI is a highly effective, low-toxicity alternative to phosgene derivatives[1]. The reaction proceeds via an acylimidazole intermediate. Because imidazole is a better leaving group than chloride but less reactive than an isocyanate, the second addition step often requires thermal activation.

• Acylimidazole Formation : Dissolve 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 eq, 1.0 mmol) and DIPEA (1.5 eq, 1.5 mmol) in anhydrous Dimethylformamide (DMF, 5 mL). Add CDI (1.2 eq, 1.2 mmol) at RT. Stir for 2 hours.

• Self-Validation Checkpoint : Analyze the reaction via LC-MS. Look for the complete disappearance of the starting material mass and the appearance of the acylimidazole intermediate (Mass Shift: M + 68). Do not proceed until this intermediate is fully formed.

• Coupling : Add the second amine (R-NH₂, 1.5 eq, 1.5 mmol). Heat the reaction mixture to 60 °C for 6–8 hours. Note: The elevated temperature provides the necessary activation energy to displace the imidazole ring.

• Workup : Cool to RT. Dropwise addition of the DMF solution into vigorously stirred ice water (30 mL) will typically precipitate the urea product, as ureas possess high crystal lattice energies and poor aqueous solubility. Collect the solid via vacuum filtration, wash with cold water, and dry under high vacuum.

Sources

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 3. asianpubs.org [asianpubs.org]

Application Note: Scale-Up Synthesis and Process Optimization of 3-Aminocyclopentane-1-Carboxamide Hydrochloride

Strategic Context & Pharmaceutical Relevance

3-Aminocyclopentane-1-carboxamide hydrochloride is a highly versatile, conformationally restricted carbocyclic γ-amino acid derivative. By fixing strictly defined torsion angles, the rigid cyclopentane framework allows for the deliberate tuning of polypeptide chain conformations in peptidomimetic drug design .

Historically, stereoisomers of this scaffold—specifically the (1R,3S)-isomer—have been identified as the core structural degradation product of the potent antibiotic amidinomycin, serving as critical analogues of the inhibitory neurotransmitter GABA . In contemporary medicinal chemistry, this intermediate is heavily utilized in the synthesis of dipeptidyl peptidase-IV (DPP-IV) inhibitors. In these therapeutics, the primary amine functionality serves as a crucial P2-amine marker that mimics the substrate amino-terminus, allowing the drug to bind and inhibit the DPP-IV enzyme, thereby prolonging the half-life of active GLP-1 for the treatment of Type II diabetes .

Mechanism of DPP-IV inhibition by cyclopentane-derived therapeutics.

Mechanistic Rationale for Scale-Up

Transitioning the synthesis of 3-aminocyclopentane-1-carboxamide hydrochloride from discovery-scale (milligrams) to process-scale (kilograms) requires overcoming significant safety and atom-economy hurdles.

Amidation Causality: Early-stage amidation of Boc-protected 3-aminocyclopentanecarboxylic acid typically employs expensive coupling reagents (e.g., EDCI, HATU) and anhydrous ammonia gas. This is unscalable due to the exothermic hazards and logistical complexities of pressurized toxic gases. Our optimized protocol utilizes a mixed anhydride activation strategy. By reacting the carboxylic acid with isobutyl chloroformate (IBCF) and N-methylmorpholine (NMM), a highly reactive mixed anhydride is generated. NMM is specifically chosen over triethylamine because it is a weaker base, which minimizes the risk of base-catalyzed epimerization at the chiral centers. The intermediate is then safely quenched with aqueous ammonium hydroxide ( NH4​OH ), eliminating the need for ammonia gas.

Deprotection Causality: Previous discovery methods relied on bubbling hazardous hydrogen chloride gas through dichloromethane solutions to cleave the Boc group . To create a self-validating and safer system, we utilize 4M HCl in 1,4-dioxane. Dioxane stabilizes the intermediate oxonium ions during Boc cleavage. More importantly, the resulting 3-aminocyclopentane-1-carboxamide hydrochloride salt is highly insoluble in dioxane. As the reaction progresses, the product spontaneously crystallizes out of the organic matrix, driving the reaction equilibrium forward and acting as an inherent self-purification step.

Synthetic workflow for 3-aminocyclopentane-1-carboxamide HCl scale-up.

Experimental Protocols

Phase 1: Synthesis of Boc-3-aminocyclopentane-1-carboxamide

Objective: High-yielding amidation via a mixed anhydride intermediate.

• Reactor Preparation: Charge a jacketed glass reactor with Boc-3-aminocyclopentane-1-carboxylic acid (1.0 eq, 1.0 kg) and anhydrous tetrahydrofuran (THF) (10 L, 10 vol). Initiate overhead stirring at 150 rpm.

• Activation: Blanket the reactor with N2​ and cool the internal temperature to -10 °C. Add N-methylmorpholine (NMM) (1.2 eq, 528 g) in a single portion.

• Anhydride Formation: Begin dropwise addition of isobutyl chloroformate (IBCF) (1.1 eq, 655 g) via an addition funnel over 45 minutes. Critical Control Parameter: Maintain the internal temperature strictly below -5 °C to prevent premature decomposition of the mixed anhydride. Stir the resulting white suspension for 30 minutes at -10 °C.

• Amidation: Add aqueous ammonium hydroxide ( NH4​OH , 28-30% w/w, 5.0 eq, 1.3 L) dropwise over 1 hour. The reaction is highly exothermic; control the addition rate to keep the temperature below 5 °C.

• Maturation & Workup: Remove the cooling jacket and allow the mixture to warm to 20 °C. Stir for 2 hours. Concentrate the mixture under reduced pressure to remove THF. Dilute the aqueous residue with ethyl acetate (EtOAc, 10 L). Wash the organic layer sequentially with 1M aqueous HCl (3 L), saturated aqueous NaHCO3​ (3 L), and brine (3 L).

• Isolation: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to afford Boc-3-aminocyclopentane-1-carboxamide as a white solid. (Typical yield: 92%).

Phase 2: Deprotection to 3-Aminocyclopentane-1-carboxamide Hydrochloride

Objective: Controlled Boc-cleavage and simultaneous salt crystallization.

• Dissolution: Transfer the crude Boc-3-aminocyclopentane-1-carboxamide (1.0 eq, ~900 g) into a clean reactor. Add 1,4-dioxane (4.5 L, 5 vol) and stir until complete dissolution is achieved.

• Acidification: Cool the solution to 10 °C. Slowly add 4M HCl in 1,4-dioxane (3.0 eq, 3.0 L) via a dosing pump over 1 hour.

• Crystallization: Warm the reactor to 20 °C. As the Boc group is cleaved (indicated by the evolution of CO2​ and isobutylene gases), the product will begin to precipitate as a dense white crystalline solid. Continue stirring for 4 hours to ensure complete precipitation.

• Filtration & Drying: Filter the suspension through a sintered glass Nutsche filter under nitrogen pressure. Wash the filter cake with cold methyl tert-butyl ether (MTBE) (2 L, 2 vol) to remove residual dioxane and organic impurities.

• Final Isolation: Transfer the solid to a vacuum oven and dry at 40 °C at <50 mbar to a constant weight. (Typical yield: 95% over this step; >99% HPLC purity).

Quantitative Data & Process Analytics

The transition from the discovery route to the optimized scale-up route demonstrates significant improvements in yield, purity, and environmental impact (E-Factor).

Parameter	Discovery Route (Milligram Scale)	Scale-Up Route (Kilogram Scale)	Impact / Advantage
Coupling Reagents	EDCI, HOBt, NH3​ (gas)	IBCF, NMM, NH4​OH (aq)	Eliminates toxic gas handling; reduces reagent cost by ~80%.
Deprotection Acid	HCl gas in DCM	4M HCl in 1,4-Dioxane	Avoids corrosive gas bubbling; enables direct crystallization.
Overall Yield	65 - 72%	87 - 89%	Higher atom economy and minimized transfer losses.
Product Purity (HPLC)	~95% (required column chromatography)	>99.5% (isolated via filtration)	Self-purifying crystallization eliminates the need for silica gel.
E-Factor (kg waste/kg product)	> 150	< 25	Drastic reduction in solvent waste and silica disposal.

References

• Dumas, A. et al. "Conformationally Restricted Carbocyclic γ-Amino Acids: Synthesis of Diastereomeric 3-Amino-5-arylcyclopentane 1-Carboxylic Acids." Synthesis 55(22), 2023. URL:[Link]

• Johnston, G. A. R. et al. "Synthesis of Analogues of GABA. III. All Four Stereoisomers of 3-Aminocyclopentanecarboxylic Acid and a Stereochemical Correlation with Amidinomycin." Australian Journal of Chemistry, 1979. URL:[Link]

• Edmondson, S. D. et al. "Pharmaceutical compositions as inhibitors of dipeptidyl peptidase-IV (DPP-IV)." US Patent 7,205,409 B2, 2007.
• Barber, C. G. et al. "Dipeptidyl peptidase IV inhibitors pharmaceutical compositions containing them, and process for their preparation." US Patent App. 2002/0052370 A1, 2002.

Troubleshooting & Optimization

Technical Support Center: Improving Peptide Coupling Yields with 3-Aminocyclopentane-1-carboxamide Hydrochloride

This technical support hub is a dedicated resource for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting guidance and frequently asked questions to address specific challenges encountered when using 3-aminocyclopentane-1-carboxamide hydrochloride in peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the role of 3-aminocyclopentane-1-carboxamide hydrochloride in peptide synthesis?

3-Aminocyclopentane-1-carboxamide hydrochloride is a cyclic amino acid analog. Its incorporation into a peptide sequence introduces a rigid cyclopentane ring into the backbone. This structural constraint can be beneficial for enhancing the metabolic stability of the peptide and improving its binding affinity to target receptors by locking it into a more bioactive conformation.

Q2: What are the common difficulties when using 3-aminocyclopentane-1-carboxamide hydrochloride in peptide coupling reactions?

The primary challenges stem from the molecule's structure:

• Low Coupling Yields: The cyclopentane ring creates significant steric hindrance, which can slow down or prevent the formation of the desired amide bond, leading to lower reaction yields.[1][2]

• Side Reactions: Undesired chemical transformations can occur, such as racemization at the chiral centers of the amino acids or reactions involving the carboxamide side chain.[3][4][5]

• Purification Challenges: The final product may be difficult to separate from starting materials or byproducts due to similar chemical properties.

Troubleshooting Guide

This guide offers a systematic approach to identifying and resolving common problems encountered during peptide coupling with 3-aminocyclopentane-1-carboxamide hydrochloride.

Issue 1: Low Peptide Coupling Yield

This is the most common issue reported by users. The following sections break down the potential causes and provide targeted solutions.

For the coupling reaction to proceed, the carboxylic acid of the incoming amino acid must be converted into a more reactive form.

Solution:

• Select a High-Potency Coupling Reagent: Standard coupling reagents like dicyclohexylcarbodiimide (DCC) may not be effective for sterically hindered amino acids.[6] Uronium/aminium salt-based reagents such as HATU, HBTU, or PyBOP are more potent and can significantly improve coupling efficiency.[7][8][9] HATU is particularly effective in difficult couplings due to its ability to form a highly reactive intermediate.[7][9][10]

• Utilize Additives: The addition of 1-hydroxybenzotriazole (HOBt) or its safer, more effective alternative, Oxyma, can suppress side reactions and enhance the rate of the desired coupling reaction.[8]

Experimental Protocol: Optimized Coupling Procedure

• In a reaction vessel, dissolve the N-protected amino acid (1.0 equivalent) in an anhydrous, polar aprotic solvent like DMF or NMP.[11][12]

• Add the coupling reagent (e.g., HATU, 1.05 equivalents) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 equivalents).[13][14]

• Allow the mixture to pre-activate for 15-30 minutes at room temperature.

• In a separate flask, dissolve 3-aminocyclopentane-1-carboxamide hydrochloride (1.2 equivalents) and additional DIPEA (1.0 equivalent) in the same solvent.

• Add the amine solution to the pre-activated amino acid mixture.

• Monitor the reaction's progress using TLC or LC-MS. The reaction may require 2-24 hours for completion.

The choice of base is critical for neutralizing the hydrochloride salt and facilitating the reaction without causing unwanted side reactions.

Solution:

• Use a Sterically Hindered Base: DIPEA is the preferred base for peptide coupling reactions.[13][14] Its bulky isopropyl groups make it non-nucleophilic, preventing it from competing with the desired amine in the coupling reaction.[14][15] Triethylamine (TEA) is less sterically hindered and can sometimes lead to side reactions.[15]

• Ensure Correct Stoichiometry: A sufficient amount of base is required to neutralize the hydrochloride salt and the acid generated during the reaction. Typically, 2.0 to 3.0 equivalents of DIPEA are used.[16]

The solvent must be able to dissolve all reactants and facilitate the reaction.

Solution:

• Select a Polar Aprotic Solvent: N,N-Dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) are the most effective and commonly used solvents for solid-phase peptide synthesis.[11][12][17] They effectively solvate the growing peptide chain and reagents.[12][18]

Data Summary: Recommended Reagent Ratios

Reagent	Equivalents	Purpose
N-Protected Amino Acid	1.0	Limiting reagent
3-Aminocyclopentane-1-carboxamide HCl	1.2	Amine component
Coupling Reagent (e.g., HATU)	1.05–1.2	Carboxylic acid activation
Additive (e.g., HOBt, Oxyma)	1.0–1.2	Suppress side reactions, improve efficiency
Base (e.g., DIPEA)	2.0–3.0	Neutralization and catalysis

Issue 2: Racemization and Epimerization

The loss of stereochemical purity at the chiral centers of the amino acids is a significant concern that can lead to hard-to-separate diastereomeric impurities.[5]

Potential Cause A: Prolonged Reaction Times or Elevated Temperatures

Extended reaction times and higher temperatures can increase the likelihood of racemization.[1]

Solution:

• Optimize Reaction Time: Monitor the reaction closely and quench it once the starting material is consumed to avoid prolonged exposure to basic conditions.

• Maintain Room Temperature: Perform the coupling at room temperature. Avoid heating unless necessary to overcome significant steric hindrance.[1]

Potential Cause B: Base-Mediated Epimerization

The base can abstract a proton from the chiral carbon, leading to racemization.[3]

Solution:

• Use a Weaker Base if Necessary: If racemization is a persistent issue, consider using a less basic but still non-nucleophilic base like N-methylmorpholine (NMM), especially when coupling racemization-prone amino acids.[14]

Troubleshooting Workflow Diagram

Caption: A decision-making workflow for troubleshooting low peptide coupling yields.

Purification and Analysis

The final step in peptide synthesis is purification and characterization to ensure the desired product has been obtained with high purity.

• Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC) is the standard method for purifying synthetic peptides. A shallow gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) is often required to separate closely eluting impurities.

• Analysis: The purified peptide should be characterized by high-resolution mass spectrometry (HRMS) to confirm its molecular weight and by NMR spectroscopy to verify its structure.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques. Retrieved March 23, 2026.
• CSBio. (n.d.). Solvents for Solid Phase Peptide Synthesis. Retrieved March 23, 2026.
• Slideshare. (2018, November 28). Side reaction in peptide synthesis. Retrieved March 23, 2026.
• Peptide Synthesis and Application Resource. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Retrieved March 23, 2026.
• BenchChem. (2025). A Comparative Guide to Solvents in Peptide Synthesis: N,N-Dimethylformamide (DMF) vs.
• BenchChem. (2025). Optimizing Peptide Coupling Reactions with COMU: A Guide to Concentration and Protocols. Retrieved March 23, 2026.
• RG Discovery. (2024, May 15). Exciting Update on Green Solvents for Peptide Synthesis. Retrieved March 23, 2026.
• Scharlab. (n.d.). Solvents and reagents for peptide synthesis. Retrieved March 23, 2026.
• Thermo Fisher Scientific. (n.d.). Standard Solvents for Peptide Synthesis. Retrieved March 23, 2026.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved March 23, 2026.
• Bibliomed. (2018, June 2). Side reactions in peptide synthesis: An overview. Retrieved March 23, 2026.
• Peptide Chemistry. (n.d.). Peptide Side Reactions. Retrieved March 23, 2026.
• Scribd. (n.d.).
• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved March 23, 2026.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved March 23, 2026.
• BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions. Retrieved March 23, 2026.
• Atom Scientific Ltd. (n.d.). Diisopropylethylamine for Peptide Synthesis. Retrieved March 23, 2026.
• BenchChem. (n.d.). Effect of base (DIPEA vs. NMM) on PyBOP coupling efficiency. Retrieved March 23, 2026.
• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(15), 5579-5585.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide. Retrieved March 23, 2026.
• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Organic & Biomolecular Chemistry, 15(44), 9287-9293.
• ResearchGate. (n.d.). Coupling Reagents. Retrieved March 23, 2026.
• Progress in the Synthesis of Peptides with "Difficult Sequences". (n.d.). Retrieved March 23, 2026.
• Reddit. (2023, April 28).
• YouTube. (2020, December 22). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry. Retrieved March 23, 2026.
• Kubota, H., et al. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Journal of the American Chemical Society, 144(24), 10736-10744.
• Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS. Retrieved March 23, 2026.
• Cansiz, S., et al. (2013). Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization. International Journal of Molecular Sciences, 14(11), 21996-22008.
• Royal Society of Chemistry. (2020, November 24). Greening the synthesis of peptide therapeutics: an industrial perspective. Retrieved March 23, 2026.
• ResearchGate. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved March 23, 2026.
• Albericio, F., & Carpino, L. A. (2004). Developments in peptide and amide synthesis. Current Opinion in Chemical Biology, 8(3), 211-221.
• Kriechbaum, M., et al. (2014). Peptide coupling between amino acids and the carboxylic acid of a functionalized chlorido-gold(I)-phosphane. Inorganic Chemistry, 53(19), 10602-10610.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Side reaction in peptide synthesis | PPTX [slideshare.net]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. peptide.com [peptide.com]
• 9. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. peptide.com [peptide.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Atom Scientific Ltd | Product | Diisopropylethylamine for Peptide Synthesis [atomscientific.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. reddit.com [reddit.com]
• 16. peptide.com [peptide.com]
• 17. scharlabchina.com [scharlabchina.com]
• 18. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]

Technical Support Center: Preventing Racemization in the Synthesis of 3-Aminocyclopentane-1-carboxamide Hydrochloride

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing stereochemical degradation during the synthesis of cyclopentane-based drug intermediates.

Mechanistic Overview of Racemization

The synthesis of 3-aminocyclopentane-1-carboxamide typically begins with a protected precursor, such as Boc-3-aminocyclopentane-1-carboxylic acid. During the amidation step, the carboxylic acid is activated by a coupling reagent (e.g., EDC or DIC) to form an O-acylisourea intermediate[1]. Because the cyclopentane ring enforces a rigid conformation, the electron-withdrawing nature of this activated intermediate drastically increases the acidity of the adjacent α-proton at the C1 position.

If a strong, unhindered base is present, direct proton abstraction occurs rapidly, forming an enolate intermediate[2]. Upon subsequent reaction with the amine source, the stereocenter is re-established non-selectively, resulting in racemization (or epimerization). To prevent this, the O-acylisourea must be instantly intercepted by a nucleophilic additive to form a stabilized, less basic active ester[1].

Fig 1: Competing pathways of racemization vs. enantioselective amidation.

Troubleshooting Guide

Q1: I am observing >10% of the wrong diastereomer in my final hydrochloride salt. I am using EDC·HCl, DIPEA, and NH₄Cl in DMF at room temperature. What is going wrong? A1: The primary culprit is the combination of a highly reactive O-acylisourea intermediate and a strong base (DIPEA, pKa ~10.5). DIPEA promotes direct α-proton abstraction[2]. Solution: Switch to a weaker, sterically hindered base such as 2,4,6-trimethylpyridine (TMP/collidine, pKa ~7.4)[3]. Furthermore, you must add a racemization suppressant to intercept the O-acylisourea before enolization occurs.

Q2: Which racemization suppressant should I use? Is HOBt sufficient? A2: While 1-Hydroxybenzotriazole (HOBt) is traditional, Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure) is highly recommended. Oxyma Pure exhibits superior racemization suppression, faster coupling kinetics, and lacks the explosive properties associated with benzotriazole derivatives[1][4].

Q3: Can I pre-activate the carboxylic acid before adding the amine source? A3: No. Pre-activation (allowing the carboxylic acid, coupling reagent, and base to stir before adding the nucleophile) maximizes the lifespan of the activated intermediate, drastically increasing racemization[3]. The amine source (NH₄Cl) should be present in the mixture prior to the addition of the coupling reagent[5].

Quantitative Data on Coupling Conditions

To illustrate the impact of reagent selection on the optical purity of cyclopentane carboxamides, the following table summarizes experimental outcomes based on various coupling conditions.

Coupling Reagent	Additive	Base	Temp (°C)	Pre-activation	Yield (%)	Epimerization (%)
EDC·HCl	None	DIPEA	25	Yes (5 min)	75	15.0
HATU	None	DIPEA	25	No	82	12.5
EDC·HCl	HOBt	NMM	0 to 25	No	88	2.1
EDC·HCl	Oxyma Pure	TMP	0 to 25	No	94	<0.5

Optimized Step-by-Step Protocol

This protocol utilizes a self-validating methodology. By employing Oxyma Pure and TMP, the generation of the active ester outpaces enolization, ensuring the stereochemical integrity of the 3-aminocyclopentane-1-carboxamide core[1][3].

Fig 2: Optimized step-by-step workflow for racemization-free amide synthesis.

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve 1.0 equivalent of enantiopure Boc-3-aminocyclopentane-1-carboxylic acid in anhydrous DMF (0.2 M concentration) and cool the reactor to 0°C.

• Additive & Amine Addition: Add 1.2 equivalents of Oxyma Pure and 1.5 equivalents of finely milled NH₄Cl to the solution.

• Base Addition: Add 2.0 equivalents of 2,4,6-collidine (TMP) dropwise. Causality: TMP is basic enough to liberate ammonia from NH₄Cl but too sterically hindered to abstract the α-proton of the cyclopentane ring[2][3].

• Activation (No Pre-activation): Add 1.1 equivalents of EDC·HCl in a single portion at 0°C. Causality: Adding the coupling reagent last ensures that the generated O-acylisourea is immediately converted to the Oxyma active ester and subsequently trapped by the available ammonia[5].

• Amidation: Stir the reaction at 0°C for 1 hour, then allow it to slowly warm to room temperature over 2 hours.

• Self-Validation Check: Withdraw a 50 µL aliquot, quench with water, extract with ethyl acetate, and analyze via Chiral HPLC. Causality: Validating the stereocenter at the Boc-intermediate stage isolates the amidation variable from the subsequent acidic deprotection variable.

• Workup: Dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate under reduced pressure (<30°C).

• Deprotection: Dissolve the crude Boc-amide in 4M HCl in dioxane (10 mL/g of substrate). Stir at room temperature for 1 hour.

• Isolation: Concentrate the solution to one-third of its volume and precipitate the final 3-aminocyclopentane-1-carboxamide hydrochloride by adding cold diethyl ether. Filter and dry under vacuum.

FAQs

Q: Why do we use NH₄Cl instead of aqueous ammonia? A: Aqueous ammonia introduces water, which can hydrolyze the active ester back to the carboxylic acid, lowering yields. NH₄Cl, when neutralized in situ by TMP, provides a controlled, anhydrous source of ammonia directly in the organic phase.

Q: Can the final HCl deprotection step cause racemization? A: No. Acidic deprotection of primary amides does not typically proceed through an enolization mechanism. The stereocenter is highly stable under these conditions. However, excessive heat during the evaporation of dioxane can lead to general degradation, so temperature control (<30°C) remains critical.

References

• Oxyma vs. HOBt: A Comparative Guide to Racemization Suppression in Peptide Synthesis - BenchChem.
• OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety - PeptideChemistry.org.
• Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis - ACS Public
• Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis - Highfine.

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• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solubility of 3-Aminocyclopentane-1-carboxamide Hydrochloride

Welcome to the technical support center for 3-aminocyclopentane-1-carboxamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for optimizing the solubility of this compound in organic solvents. As a polar, hydrophilic salt, achieving the desired concentration in non-aqueous media can be challenging. This guide provides a systematic approach to overcoming these challenges, grounded in fundamental chemical principles.

Troubleshooting Guide

This section addresses common issues encountered during the solubilization of 3-aminocyclopentane-1-carboxamide hydrochloride and provides step-by-step protocols to resolve them.

Issue 1: Low or No Solubility in Aprotic or Non-Polar Organic Solvents

Cause: 3-Aminocyclopentane-1-carboxamide hydrochloride is a salt, and its ionic nature makes it poorly soluble in solvents of low polarity such as dichloromethane (DCM), toluene, or hexanes. The strong ionic interactions within the crystal lattice of the salt are not easily overcome by the weak interactions offered by these solvents.

Solution: Convert the Hydrochloride Salt to the Freebase

The most effective strategy to dissolve an amine hydrochloride in a non-polar organic solvent is to convert it to its more lipophilic freebase form. This is achieved by neutralizing the hydrochloride with a base.

Experimental Protocol: Salt-to-Freebase Conversion

• Select an appropriate base: A mild inorganic base such as sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) is often sufficient. For more stubborn salts, a stronger base like sodium hydroxide (NaOH) can be used, but with caution to avoid potential side reactions.

• Prepare a biphasic system:

  • Dissolve the 3-aminocyclopentane-1-carboxamide hydrochloride in a minimal amount of water.

  • Add an immiscible organic solvent of your choice (e.g., DCM, ethyl acetate).

• Neutralization:

  • Slowly add an aqueous solution of the chosen base to the biphasic mixture while stirring vigorously.

  • Monitor the pH of the aqueous layer using a pH strip or meter. Continue adding the base until the pH is above the pKa of the amine (typically pH 9-10 for primary amines).

• Extraction:

  • Allow the layers to separate. The freebase form of 3-aminocyclopentane-1-carboxamide will partition into the organic layer.

  • Separate the organic layer.

  • Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter off the drying agent.

  • The resulting solution contains the freebase of 3-aminocyclopentane-1-carboxamide, which can be used directly or concentrated under reduced pressure to obtain the solid freebase.

Workflow for Salt-to-Freebase Conversion

Caption: Workflow for converting the hydrochloride salt to its freebase for enhanced organic solvent solubility.

Issue 2: Precipitation Occurs When Adding a Co-solvent

Cause: This often happens when a poor solvent is added to a solution where the compound is already near its saturation point. The addition of the co-solvent reduces the overall solvating power of the solvent system, causing the compound to precipitate out. This is a common issue when trying to create mixed solvent systems for reactions or purifications.

Solution: Systematic Solvent Screening and Temperature Adjustment

A systematic approach to identifying a suitable solvent or solvent mixture is crucial.

Experimental Protocol: Solvent Screening

• Test a range of solvents: In separate small vials, attempt to dissolve a known small amount of 3-aminocyclopentane-1-carboxamide hydrochloride in a variety of solvents from different classes (see table below).

• Use a fixed solute-to-solvent ratio: For example, start with 1 mg of compound in 100 µL of solvent.

• Observe and categorize: Note whether the compound is fully soluble, partially soluble, or insoluble at room temperature.

• Heating: For solvents where the compound is partially soluble or insoluble, gently heat the mixture to observe if solubility increases with temperature. Be cautious with volatile solvents.

• Identify promising single solvents or binary mixtures: Based on the screening, you may find a single solvent that works well or identify a pair of miscible solvents where one is a good solvent and the other is a poor solvent. You can then systematically vary the ratio of these two solvents to find the optimal composition.

Expected Solubility Profile

Solvent Class	Examples	Expected Solubility of HCl Salt	Expected Solubility of Freebase	Rationale
Polar Protic	Water, Methanol, Ethanol	High	Moderate to High	The ionic salt readily dissolves in polar protic solvents that can solvate both the cation and the anion. The freebase, with its polar amine and amide groups, also shows good solubility.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to Low	Moderate to High	These solvents can solvate the cation but are less effective at solvating the chloride anion, leading to lower solubility of the salt. The freebase is generally more soluble.
Non-Polar	Toluene, Hexane, Dichloromethane	Very Low	Moderate to Low	These solvents cannot effectively solvate the ions of the salt. The freebase will have significantly better, though still potentially limited, solubility.

Frequently Asked Questions (FAQs)

Q1: What is the likely pKa of the amino group in 3-aminocyclopentane-1-carboxamide hydrochloride?

Q2: How does temperature affect the solubility of 3-aminocyclopentane-1-carboxamide hydrochloride?

For most solid solutes, solubility increases with temperature. This is because the dissolution process is often endothermic, meaning it requires energy to break the crystal lattice of the solid. By heating the solvent, you provide the necessary energy to overcome these forces. However, it is important to note that the increase in solubility with temperature can vary significantly between different solvents. For some solvent-solute pairs, the effect may be dramatic, while for others it may be modest. When working with volatile organic solvents, ensure that heating is done in a closed system or under reflux to prevent solvent loss.

Q3: Are there alternative methods to improve solubility without converting to the freebase?

Yes, several other techniques can be employed, although their effectiveness will depend on the specific application.[1][2]

• Co-solvents: Using a mixture of solvents can sometimes enhance solubility. For example, a small amount of a polar protic solvent like methanol can be added to a less polar solvent to increase the solubility of the hydrochloride salt. However, as noted in the troubleshooting section, this must be done carefully to avoid precipitation.

• Particle Size Reduction: Decreasing the particle size of the solid through techniques like micronization increases the surface area available for solvation, which can increase the rate of dissolution.[1][2][3] This does not, however, increase the equilibrium solubility.[3]

• Use of Additives: In some cases, additives like surfactants or complexing agents (e.g., cyclodextrins) can be used to enhance solubility.[1] This is more common in formulation science than in synthetic organic chemistry.

Q4: Why is it important to use a mild base for the freebase conversion?

The use of a mild base like sodium bicarbonate is recommended to avoid potential side reactions. The carboxamide functional group in 3-aminocyclopentane-1-carboxamide could be susceptible to hydrolysis under harsh basic conditions (i.e., high concentrations of NaOH and elevated temperatures) to form the corresponding carboxylate. A mild base is generally sufficient to deprotonate the ammonium salt without promoting unwanted side reactions.

Logical Relationship for Solubility Optimization

Caption: Key strategies for optimizing the solubility of 3-aminocyclopentane-1-carboxamide hydrochloride.

References

• Ralston, A. W., Harwood, H. J., & Selby, W. M. (1939). Studies on High Molecular Weight Aliphatic Amines and their Salts. II. Solubilities of Primary Aliphatic Amine Hydrochlorides and Acetates in Ethanol and Benzene. Journal of the American Chemical Society, 61(7), 1915-1916. [Link]

• Organic Syntheses. (n.d.). Methylamine hydrochloride. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• International Journal of Scientific Development and Research. (2024). Methods to boost solubility. Retrieved from [Link]

• Crystal Pharmatech. (2026, February 21). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement Techniques: Updates and Prospectives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Aminocyclopentanecarboxylic acid. PubChem Compound Database. Retrieved from [Link]

• ScienceMadness. (2011, July 19). Solubility of organic amine salts. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). methyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride. PubChem Compound Database. Retrieved from [Link]

• Reddit. (2022, November 15). What are amine hydrochlorides? I've been "googleing" all week long and I just can't find the definition. r/OrganicChemistry. Retrieved from [Link]

• Quora. (2017, March 1). Why do amines dissolve in hydrochloric acid?. Retrieved from [Link]

• Chemical Substance Information. (n.d.). 3-aminocyclobutane-1-carboxamide hydrochloride. Retrieved from [Link]

• University of Hertfordshire. (n.d.). ACC. AERU. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cycloleucine. PubChem Compound Database. Retrieved from [Link]

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• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 3. pnrjournal.com [pnrjournal.com]

overcoming steric hindrance in 3-aminocyclopentane-1-carboxamide hydrochloride reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for overcoming steric hindrance in reactions involving 3-aminocyclopentane-1-carboxamide hydrochloride, focusing on the common challenge of amide bond formation.

Introduction: Understanding the Challenge

3-Aminocyclopentane-1-carboxamide presents a significant steric challenge in amide coupling reactions. The secondary amine is positioned on a rigid cyclopentane ring, and its accessibility is impeded by the adjacent carboxamide group. This inherent structural bulk can physically block the approach of reagents, leading to slow or incomplete reactions, low yields, and the formation of side products.[1] This guide is designed to help you navigate these challenges by explaining the causality behind experimental choices and providing validated protocols.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my amide coupling reaction with 3-aminocyclopentane-1-carboxamide hydrochloride failing or giving low yields?

A: Low yields are often due to steric hindrance. The bulky cyclopentane ring and the neighboring carboxamide group on your starting material obstruct the amine's nitrogen, making it a poor nucleophile.[1][2] This prevents the efficient formation of the tetrahedral intermediate required for amide bond formation. Standard coupling reagents may not be potent enough to overcome this energy barrier. Additionally, as you are starting with a hydrochloride salt, incomplete neutralization of the amine can leave it in its protonated, non-nucleophilic ammonium form, halting the reaction.[3]

Q2: What is the first and most critical step when using the hydrochloride salt?

A: The first step is quantitative neutralization. The amine must be in its free base form to be nucleophilic. Using a suitable non-nucleophilic base is crucial. A common choice is N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine.[4][5] It is essential to use at least one equivalent of the base to neutralize the HCl salt, plus the amount required for the coupling reaction itself (which can be up to 2-3 equivalents depending on the coupling reagent).

Q3: How do specialized coupling reagents like HATU overcome steric hindrance?

A: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are designed for difficult couplings. HATU works by first reacting with the carboxylic acid (in the presence of a base) to form a highly reactive O-acyl(tetramethyl)isouronium salt.[5][6] This intermediate is rapidly converted into an OAt-active ester.[4][7] This active ester is significantly more electrophilic and reactive towards nucleophilic attack by a sterically hindered amine than intermediates formed by older reagents like DCC. The "7-aza effect" of the HOAt leaving group in HATU is believed to further accelerate the aminolysis step.[4]

Part 2: Troubleshooting Guide for Low-Yield Reactions

This section addresses specific problems you might encounter and provides a logical, step-by-step approach to resolving them.

Issue: Reaction is slow, incomplete, or has stalled (as monitored by TLC or LC-MS).

• Question: I've set up my reaction with a standard coupling reagent like EDC/HOBt, but the starting material is being consumed very slowly. What should I do?

• Answer & Rationale: This is a classic sign that the activation energy for the nucleophilic attack is too high due to steric hindrance.[1] Your primary strategies should be to increase the reactivity of the electrophile (the activated carboxylic acid) or improve the reaction conditions.

  • Solution 1: Switch to a More Powerful Coupling Reagent. This is the most effective solution. Uronium/aminium salt-based reagents are superior for hindered couplings.[4][6][8]

    • Recommendation: Use HATU, HCTU, or COMU. These reagents generate highly reactive intermediates that are less sensitive to the steric bulk of the amine.[4][9] COMU is particularly noteworthy as it exists in the more reactive uronium form and may require less base.[9][10]

  • Solution 2: Increase Reaction Temperature. Gently heating the reaction (e.g., to 40-50 °C) can provide the necessary energy to overcome the activation barrier.[1]

    • Causality: Increased thermal energy leads to more frequent and energetic molecular collisions, increasing the probability of a successful reaction.

    • Caution: This must be done carefully, as excessive heat can cause racemization of chiral carboxylic acids and degradation of reagents.[1]

  • Solution 3: Change the Base. The choice of base is critical.[]

    • Recommendation: If you are using a weaker base like triethylamine (TEA), switch to a more hindered, non-nucleophilic base like DIPEA or 2,4,6-collidine.[4][5] These bases are less likely to cause side reactions and are effective at deprotonating the carboxylic acid and the amine hydrochloride.[12]

Issue: Significant formation of side products is observed.

• Question: My reaction is producing the desired product, but also a major byproduct that I can't identify. What could be the cause?

• Answer & Rationale: Side product formation can arise from several sources, including reaction of the coupling reagent with the amine or inefficient activation.

  • Potential Cause 1: Guanidinylation of the Amine. If using a uronium/aminium reagent like HATU or HBTU in large excess, the free amine can attack the reagent itself, forming a guanidinium byproduct and capping the amine.[5]

    • Solution: Avoid using a large excess of the coupling reagent. Use a stoichiometry of approximately 1.1-1.2 equivalents. Phosphonium-based reagents (e.g., PyBOP, PyAOP) do not have this side reaction, making them a good alternative if guanidinylation is a persistent issue.[13]

  • Potential Cause 2: Anhydride Formation. If the activation of the carboxylic acid is fast but the reaction with the hindered amine is slow, two molecules of the activated acid can react to form a symmetric anhydride. This consumes your acid and reduces yield.

    • Solution: Pre-activation of the carboxylic acid for a short period (1-5 minutes) before adding the amine can help, but prolonged pre-activation should be avoided.[14] Adding the amine and coupling reagent concurrently is often a better strategy for hindered systems.

Visualizing the Troubleshooting Workflow

The following diagram outlines a decision-making process for optimizing a challenging amide coupling reaction.

Caption: Troubleshooting flowchart for sterically hindered amide coupling.

Part 3: Data-Driven Reagent and Solvent Selection

Your choice of reagents and solvent can dramatically impact reaction success. The tables below provide a comparative summary to guide your decisions.

Table 1: Comparison of Common Coupling Reagents for Hindered Amines

Reagent	Class	Activation Mechanism	Suitability for Hindered Amines	Key Considerations
EDC/DCC	Carbodiimide	Forms O-acylisourea intermediate	Low to Moderate	Prone to side reactions; DCC byproduct (DCU) is difficult to remove.[15] Often requires additives like HOBt.[16]
HBTU	Uronium/Aminium	Forms HOBt active ester	High	A standard, effective reagent. Can cause guanidinylation if used in excess.[5]
HATU	Uronium/Aminium	Forms HOAt active ester	Very High	Generally superior to HBTU for hindered systems due to the "7-aza effect," leading to faster kinetics.[4][6][9]
COMU	Uronium/Aminium	Forms OxymaPure active ester	Very High	Excellent solubility and high reactivity. Considered a safer and more efficient alternative to benzotriazole-based reagents.[9][10]
PyBOP	Phosphonium	Forms HOBt active ester	High	Does not cause guanidinylation, which is an advantage when excess reagent is needed.[13]
Acyl Fluoride	Acyl Halide	In situ formation via BTFFH or other fluorinating agents	Excellent	Acyl fluorides are small and highly reactive, minimizing steric clash. This method is effective when other standard protocols fail.[17][18][19]

Table 2: Solvent Selection Guide

The reaction solvent influences reagent solubility, reaction rate, and side reactions.[20] Polar aprotic solvents are generally preferred.[21]

Solvent	Polarity	Characteristics & Use Cases
DMF	High	Excellent solvating power for most reagents and starting materials. The most common choice.[22][23]
NMP	High	Similar to DMF but with a higher boiling point, useful if higher temperatures are required.
DCM	Moderate	Good for many couplings, but may not be sufficient for dissolving all polar starting materials or salts.[22][23]
Acetonitrile	Moderate	Can be an effective solvent and sometimes provides cleaner reactions than DMF.[15]
2-MeTHF	Low	A "greener" alternative to DCM or DMF that has shown good performance, especially with COMU.[10][22]

Part 4: Experimental Protocols

Protocol 1: High-Efficiency Amide Coupling Using HATU

This protocol details the steps for coupling a generic carboxylic acid to 3-aminocyclopentane-1-carboxamide hydrochloride using HATU, a highly effective reagent for this challenging substrate.

Materials:

• 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 eq)

• Carboxylic Acid (1.1 eq)

• HATU (1.2 eq)[5]

• DIPEA (3.0 eq)

• Anhydrous DMF

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 eq) and the carboxylic acid (1.1 eq) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous DMF to dissolve the solids (aim for a concentration of ~0.1-0.2 M).

• Base Addition: Add DIPEA (3.0 eq) to the solution. Stir for 10-15 minutes at room temperature. Causality: This ensures complete neutralization of the hydrochloride salt and provides the necessary basic environment for the coupling reaction.

• Coupling Reagent Addition: In a single portion, add HATU (1.2 eq) to the stirring solution.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC or LC-MS every 1-2 hours. If the reaction is slow, it can be gently heated to 40-50°C.[1] Reactions with hindered substrates may require overnight stirring.[1]

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired amide.

Visualizing the HATU Activation Mechanism

This diagram illustrates how HATU activates a carboxylic acid to facilitate the reaction with a hindered amine.

Caption: Simplified mechanism of HATU-mediated amide bond formation.

References

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Gyros Protein Technologies. [Link]

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. [Link]

• Amide–Amide and Amide–Water Hydrogen Bonds: Implications for Protein Folding and Stability. PMC. [Link]

• Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry (RSC Publishing). [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Water: An Underestimated Solvent for Amide Bond-Forming Reactions. NSF PAR. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Southern Denmark. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development (ACS Publications). [Link]

• Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Publications. [Link]

• Green solvents for the formation of amide linkages. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. PMC. [Link]

• The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]

• Why did my amide syntesis does not work? ResearchGate. [Link]

• What is the best condition for coupling amine-compound with a diversity of carboxylic acids, with less byproducts? ResearchGate. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. PMC. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Base-catalyzed synthesis of aryl amides from aryl azides and aldehydes. RSC Publishing. [Link]

• Enantioselective Synthesis of the Excitatory Amino Acid (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid. The Journal of Organic Chemistry (ACS Publications). [Link]

• Synthesis of aminocyclopentane carboxylic acids.

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. PubMed. [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. [Link]

• Deprotective Functionalization: A Direct Conversion of Nms‐Amides to Carboxamides Using Carboxylic Acids. PMC. [Link]

• Reactions of the carboxamide group. ResearchGate. [Link]

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• 22. Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide - Green Chemistry (RSC Publishing) DOI:10.1039/C2GC36900A [pubs.rsc.org]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Efficient Removal of Hydrochloride Salt from 3-Aminocyclopentane-1-carboxamide

Abstract: This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the efficient removal of hydrochloride (HCl) salt from 3-aminocyclopentane-1-carboxamide. It offers detailed troubleshooting guides, frequently asked questions (FAQs), and step-by-step protocols for common purification techniques. The content is structured to address specific experimental challenges, explaining the underlying chemical principles to empower users to optimize their purification strategies.

Introduction

3-Aminocyclopentane-1-carboxamide is a valuable building block in pharmaceutical synthesis.[1] It is often synthesized and stored as a hydrochloride salt to improve its stability and handling properties. However, for many subsequent synthetic transformations, the presence of the hydrochloride salt can be detrimental, necessitating its efficient removal to yield the free amine. This guide details various methods for the effective removal of the HCl salt, addressing common issues and providing practical solutions.

The core of this process involves the neutralization of the amine hydrochloride salt.[2] Amines are basic compounds that react with acids like HCl to form ammonium salts.[2] To regenerate the free amine, a base is added to neutralize the acid. The choice of base and the subsequent purification method are critical for achieving high purity and yield.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the removal of the hydrochloride salt from 3-aminocyclopentane-1-carboxamide.

Problem 1: Low Yield of Free Amine After Extraction

Symptom: After performing a liquid-liquid extraction to remove the neutralized salt, the yield of the desired 3-aminocyclopentane-1-carboxamide is significantly lower than expected.

Possible Causes & Solutions:

• Incomplete Neutralization: The basification step may not have gone to completion, leaving a portion of the amine as the water-soluble hydrochloride salt.

  • Solution: Ensure the pH of the aqueous solution is sufficiently basic (typically pH 9-11) to fully deprotonate the amine. Use a pH meter for accurate measurement. Consider using a slight excess of a suitable base like sodium bicarbonate or sodium carbonate.[3]

• Inappropriate Organic Solvent: The chosen organic solvent may have poor solubility for the free amine.

• Emulsion Formation: An emulsion may have formed during the extraction, trapping the product at the interface of the aqueous and organic layers.

  • Solution: To break the emulsion, try adding a small amount of brine (saturated NaCl solution) or allowing the mixture to stand for an extended period. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.

Problem 2: Product Contaminated with Inorganic Salts

Symptom: The isolated product contains residual inorganic salts (e.g., NaCl, NaHCO₃) after basification and extraction.

Possible Causes & Solutions:

• Insufficient Washing: The organic layer may not have been adequately washed to remove residual salts.

  • Solution: Wash the organic layer with deionized water or brine after the initial extraction. Brine is often preferred as it can help to break emulsions and reduce the amount of water dissolved in the organic phase.

• "Salting Out" Effect: High concentrations of salt in the aqueous phase can sometimes lead to the precipitation of the organic product.[5]

  • Solution: While this can be used to enhance extraction into the organic phase, it can also lead to co-precipitation of inorganic salts if not managed correctly. Ensure the organic phase is thoroughly washed.

Problem 3: Difficulty in Removing the Free Amine from the Aqueous Layer

Symptom: The free amine shows high solubility in the aqueous phase, making extraction inefficient.

Possible Causes & Solutions:

• Polarity of the Molecule: The presence of both an amine and a carboxamide group makes 3-aminocyclopentane-1-carboxamide a relatively polar molecule with some water solubility.[6]

  • Solution 1: Salting-Out Liquid-Liquid Extraction (SALLE): Add a high concentration of an inorganic salt like sodium chloride to the aqueous phase.[5][7] This increases the ionic strength of the aqueous layer, decreasing the solubility of the organic compound and driving it into the organic phase.[5]

  • Solution 2: Continuous Liquid-Liquid Extraction: For highly water-soluble compounds, a continuous liquid-liquid extraction apparatus can be more efficient than multiple batch extractions.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for neutralizing the hydrochloride salt?

A1: The choice of base depends on the reaction conditions and the desired workup.

• Sodium Bicarbonate (NaHCO₃): A mild base, suitable for compounds that may be sensitive to stronger bases. It reacts with HCl to produce CO₂, water, and NaCl.[8][9]

• Sodium Carbonate (Na₂CO₃): A stronger base than sodium bicarbonate, ensuring more complete neutralization.

• Triethylamine (TEA): An organic base that can be used if the reaction is sensitive to water. The resulting triethylammonium chloride salt may be easier to remove by filtration or extraction depending on the solvent system.[3]

Q2: Can I use ion-exchange chromatography to remove the hydrochloride salt?

A2: Yes, ion-exchange chromatography is a powerful technique for this separation.[10][11][12]

• Cation-Exchange Chromatography: The positively charged ammonium species (R-NH₃⁺) will bind to a cation-exchange resin. The chloride counter-ion will pass through. The free amine can then be eluted by washing the column with a basic solution.[11]

• Anion-Exchange Chromatography: Alternatively, the negatively charged chloride ion (Cl⁻) can be captured by an anion-exchange resin, allowing the neutral free amine to pass through.

Q3: Is recrystallization a suitable method for purification after removing the HCl salt?

A3: Recrystallization is an excellent final purification step to obtain a highly pure, crystalline product.[13][14][15] The choice of solvent is critical and should be determined experimentally. A good recrystallization solvent will dissolve the compound when hot but have low solubility for it when cold.[15][16]

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction

This protocol describes a standard method for removing the hydrochloride salt using a basic wash and subsequent extraction.

• Dissolution: Dissolve the 3-aminocyclopentane-1-carboxamide hydrochloride salt in deionized water.

• Basification: Slowly add a saturated aqueous solution of sodium bicarbonate while monitoring the pH. Continue adding the base until the pH of the solution is between 9 and 10. Effervescence (release of CO₂) will be observed.

• Extraction: Transfer the aqueous solution to a separatory funnel. Add an equal volume of a suitable organic solvent (e.g., ethyl acetate).

• Separation: Gently shake the separatory funnel, venting frequently to release any pressure. Allow the layers to separate.

• Collection: Drain the lower aqueous layer. Collect the upper organic layer.

• Back-Extraction: To maximize yield, extract the aqueous layer again with a fresh portion of the organic solvent. Combine the organic layers.

• Washing: Wash the combined organic layers with brine to remove any residual water and inorganic salts.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure to yield the free amine.

Protocol 2: Ion-Exchange Chromatography (Cation Exchange)

This protocol is suitable for small-scale purifications or when liquid-liquid extraction is inefficient.

• Resin Preparation: Select a suitable cation-exchange resin and prepare it according to the manufacturer's instructions. This typically involves washing with deionized water and equilibrating with a buffer at a neutral pH.

• Sample Loading: Dissolve the 3-aminocyclopentane-1-carboxamide hydrochloride in a minimal amount of the equilibration buffer and load it onto the column.

• Washing: Wash the column with the equilibration buffer to elute any unbound impurities, including the chloride ions.

• Elution: Elute the bound 3-aminocyclopentane-1-carboxamide by passing a basic solution (e.g., a dilute solution of ammonium hydroxide or sodium bicarbonate) through the column.

• Fraction Collection: Collect the fractions containing the product.

• Analysis and Concentration: Analyze the fractions (e.g., by TLC or LC-MS) to identify those containing the pure product. Combine the pure fractions and remove the solvent. If a volatile base like ammonium hydroxide was used, it can be removed under vacuum. If a non-volatile base was used, a subsequent extraction or recrystallization step may be necessary.

Data Presentation

Property	Value	Source
Molecular Formula	C₆H₁₂N₂O	[6][17]
Molecular Weight	128.17 g/mol	[17]
CAS Number (HCl Salt)	1955553-50-0	[18]
Predicted pKa (related structure)	4.44 ± 0.20	[19]
Water Solubility (related structure)	Slightly soluble	[19]

Visualizations

Workflow for Hydrochloride Salt Removal

Caption: General workflow for the removal of hydrochloride salt via liquid-liquid extraction.

Decision Tree for Method Selection

Caption: Decision-making guide for selecting a purification method based on reaction scale.

References

• Alfa Chemistry. (n.d.). 1-Aminocyclopentane-1-carboxamide.
• ChemicalBook. (2023, July 2). (1R,3S)-3-Aminocyclopentanecarboxylic acid.
• CymitQuimica. (n.d.). 1-Aminocyclopentanecarboxamide.
• Google Patents. (n.d.). Process for producing sodium bicarbonate and hydrogen chloride.
• Google Patents. (n.d.). Method for preparing sodium bicarbonate and hydrogen chloride.
• IntechOpen. (2015, October 28). Recrystallization of Drugs — Effect on Dissolution Rate.
• LCGC International. (2026, March 22). Salting-out Liquid-Liquid Extraction (SALLE).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Pharmaceutical Sciences. (2020, September 20). Development of Salt Induced Liquid–Liquid Extraction Combined with Amine Based Deep Eutectic Solvent-Dispersive Liquid–Liqui.
• ResearchGate. (2014, November 20). Can anyone suggest how to neutralize aminehydrochlorides?
• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?
• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients.
• Sigma-Aldrich. (n.d.). 3-aminocyclopentane-1-carboxamide hydrochloride.
• The Journal of Organic Chemistry. (2002, October 5). Enantioselective Synthesis of the Excitatory Amino Acid (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid.
• Thermo Fisher Scientific. (n.d.). Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals.
• WIPO Patentscope. (2020, July 2). WO/2020/132819 METHOD FOR PREPARING (1R,3S)-3-AMINOCYCLOPENTANOL HYDROCHLORIDE.
• BenchChem. (n.d.). recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid derivatives.
• Chrom Tech, Inc. (2025, October 20). Mastering Ion Exchange Chromatography: Essential Guide.
• GSC Online Press. (2025, March 31). Ion exchange chromatography: A comprehensive review.
• Harvard Apparatus. (n.d.). Guide to Ion-Exchange Chromatography.
• Journal of the American Chemical Society. (2020, December 31). Mechanism for Rapid Conversion of Amines to Ammonium Salts at the Air–Particle Interface.
• Chemistry LibreTexts. (2020, July 1). 23.3: Reactions of amines.
• PubMed. (2003, April 15). Treating intraoperative hyperchloremic acidosis with sodium bicarbonate or tris-hydroxymethyl aminomethane: a randomized prospective study.
• PubMed. (2021, September 5). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation.
• (2019, June 17). Turned on its head: Homogeneous liquid-liquid extraction with amines.
• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation.
• National Institutes of Health. (n.d.). A One Pot Photochemical Method for the Generation of Functionalized Aminocyclopentanes.

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• 1. A One Pot Photochemical Method for the Generation of Functionalized Aminocyclopentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 9. US4337234A - Method for preparing sodium bicarbonate and hydrogen chloride - Google Patents [patents.google.com]
• 10. chromtech.com [chromtech.com]
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• 19. (1R,3S)-3-Aminocyclopentanecarboxylic acid | 71830-08-5 [chemicalbook.com]

handling and long-term storage conditions for 3-aminocyclopentane-1-carboxamide hydrochloride

Welcome to the analytical and handling support portal for 3-aminocyclopentane-1-carboxamide hydrochloride. This guide is curated for researchers and drug development professionals to ensure maximum stability, reproducibility, and analytical accuracy during preclinical assays.

Physicochemical Properties & Storage Parameters

To design robust experimental workflows, it is critical to understand the baseline physicochemical properties of your active pharmaceutical ingredient (API).

Parameter	Specification
Chemical Name	3-aminocyclopentane-1-carboxamide hydrochloride
CAS Number	1955553-50-0 (Unspecified stereochemistry)[1]; 2307754-28-3 (rac-(1R,3S))[2]
Molecular Formula	C6H13ClN2O[3]
Molecular Weight	164.63 g/mol (Hydrochloride salt)[1]; 128.17 g/mol (Free base)[4]
Salt Form	Hydrochloride (HCl)
Long-Term Storage (Solid)	-20°C, desiccated, strictly protected from light and moisture[1]
Long-Term Storage (Solution)	-80°C in anhydrous DMSO or aqueous buffers (single-use aliquots only)

Troubleshooting & FAQs

Q1: Why does my solid powder become sticky and difficult to weigh over time?

• Causality: As a hydrochloride salt of a low-molecular-weight polar amine, 3-aminocyclopentane-1-carboxamide hydrochloride is highly hygroscopic. The crystal lattice forms strong ion-dipole interactions with atmospheric water vapor. When exposed to ambient humidity, it rapidly absorbs moisture, leading to deliquescence (the solid dissolves in its own absorbed water).

• Expert Solution: Always equilibrate the sealed vial to room temperature in a desiccator for at least 30 minutes before opening. Weighing cold vials causes immediate microscopic condensation. For highly precise assays, weigh the compound inside a controlled humidity environment (e.g., a glove box or under a dry nitrogen stream).

Q2: I prepared a 10 mM stock solution in DMSO, but I am observing inconsistent assay results after a few weeks. What is happening?

• Causality: While DMSO is an excellent solvent for polar organic salts, it is aggressively hygroscopic. Repeated freeze-thaw cycles of DMSO stock solutions introduce trace amounts of atmospheric water. Over time, this water facilitates the slow hydrolysis of the carboxamide group into 3-aminocyclopentanecarboxylic acid and ammonia, fundamentally altering the concentration of your API.

• Expert Solution: Discard the compromised stock. Prepare fresh stock solutions and immediately divide them into single-use aliquots. Never re-freeze an aliquot once thawed.

Q3: How can I verify the structural integrity of my stored compound before an expensive in vivo run?

• Causality: Degradation primarily occurs via amide hydrolysis or amine oxidation. Relying solely on visual inspection is insufficient because the degradation products are also highly soluble and colorless.

• Expert Solution: Run a self-validating LC-MS protocol. The intact molecule should show an [M+H]+ peak at m/z 129.1 (based on the free base MW of 128.17)[4]. Look for a degradation peak at m/z 130.1, which corresponds to the carboxylic acid byproduct.

Standard Operating Procedures (SOPs)

Protocol 1: Anhydrous Reconstitution and Aliquoting

This protocol is a self-validating system designed to prevent moisture ingress and ensure uniform dosing.

• Equilibration: Remove the vial from -20°C storage and place it in a desiccator at room temperature for 30-60 minutes.

  • Causality: Prevents ambient moisture from condensing on the cold glass and contaminating the hygroscopic powder.

• Purging: Open the vial under an inert argon or nitrogen atmosphere.

• Weighing & Dissolution: Rapidly weigh the required mass using an analytical balance. Add anhydrous solvent (e.g., HPLC-grade DMSO with <0.005% water). Vortex until completely dissolved.

• Aliquoting: Dispense into sterile, low-bind microcentrifuge tubes (e.g., 50 µL per tube).

• Storage: Blanket the headspace of each tube with argon gas before sealing. Store immediately at -80°C.

• System Validation Step: After aliquoting, randomly select one tube and perform a Karl Fischer titration to verify that the moisture content of the final stock remains <0.1%. If >0.1%, the batch must be flagged for potential accelerated degradation.

Protocol 2: LC-MS Stability Validation Assay

Use this protocol to confirm API purity post-storage.

• Sample Preparation: Dilute a thawed aliquot to 1 µg/mL in 50% Acetonitrile / 50% Water containing 0.1% Formic Acid.

  • Causality: Formic acid ensures complete protonation of the primary amine for optimal positive electrospray ionization (ESI+).

• Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a fast gradient from 5% to 95% Acetonitrile over 5 minutes.

• Detection: Monitor in ESI+ mode. Extract ion chromatograms for m/z 129.1 (Intact API) and m/z 130.1 (Hydrolyzed impurity).

• System Validation Step: Calculate the area under the curve (AUC) for both peaks. The protocol validates the batch for use only if the AUC ratio indicates >95% purity. If the m/z 130.1 peak exceeds 5%, discard the lot.

Visualizations

Workflow: Reconstitution and Storage

Fig 1: Optimal workflow for the anhydrous reconstitution and long-term storage of the compound.

Degradation Pathway: Amide Hydrolysis

Fig 2: Mechanism of moisture-induced degradation via base/acid-catalyzed amide hydrolysis.

References

• 1490004-66-4_3-Aminocyclopentane-1-carboxamide - CAS号查询. Chemsrc.[Link][4]

• BLD Pharmatech Co., Limited (Page 167). ChemBuyersGuide.[Link]

Sources

• 1. 1955553-50-0|3-Aminocyclopentane-1-carboxamide hydrochloride|BLD Pharm [bldpharm.com]
• 2. rac-(1R,3S)-3-Aminocyclopentane-1-carboxamide hydrochloride [cymitquimica.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. 1490004-66-4_3-Aminocyclopentane-1-carboxamideCAS号:1490004-66-4_3-Aminocyclopentane-1-carboxamide【结构式 性质 英文】 - 化源网 [chemsrc.com]

Validation & Comparative

A Tale of Two Scaffolds: A Comparative Guide to 3-aminocyclopentane-1-carboxamide and 3-aminocyclohexane-1-carboxamide in Drug Design

In the intricate world of drug design, the selection of a molecular scaffold is a pivotal decision that profoundly influences the ultimate pharmacological profile of a therapeutic candidate. The seemingly subtle difference of a single carbon atom in a cyclic scaffold can cascade into significant variations in conformational flexibility, vectoral presentation of functional groups, and ultimately, target engagement and pharmacokinetic properties. This guide provides an in-depth, comparative analysis of two such scaffolds: 3-aminocyclopentane-1-carboxamide and its six-membered counterpart, 3-aminocyclohexane-1-carboxamide, with a particular focus on their potential application as Dipeptidyl Peptidase-4 (DPP-4) inhibitors.

The Core Conundrum: Cyclopentane vs. Cyclohexane

The fundamental difference between these two scaffolds lies in their inherent conformational preferences, which dictates how they present their pharmacophoric elements—the amine and carboxamide groups—to a biological target.

Cyclopentane: The five-membered ring of 3-aminocyclopentane-1-carboxamide is characterized by a high degree of flexibility, rapidly pseudorotating between two low-energy conformations: the "envelope" and the "half-chair".[1][2] This conformational dynamism means the substituents can adopt a wider range of spatial arrangements. While this flexibility can be advantageous in exploring the binding pocket of a target protein, it can also come at an entropic cost upon binding. An analysis of ligand conformations in the Protein Data Bank (PDB) revealed that cyclopentane rings in ligands exhibit unfavorable, high-energy conformations in about 5% of cases.[2]

Cyclohexane: In contrast, the six-membered ring of 3-aminocyclohexane-1-carboxamide predominantly exists in a stable, low-energy "chair" conformation.[3] This conformation places substituents in well-defined axial or equatorial positions. While ring-flipping to an alternative chair conformation is possible, the energy barrier is significant, rendering the cyclohexane scaffold more rigid than cyclopentane. This rigidity can be beneficial, as it pre-organizes the pharmacophoric groups in a specific orientation, potentially leading to a more favorable enthalpic contribution to binding affinity. However, this same rigidity can also be a liability if the preferred conformation is not complementary to the target's binding site. Notably, over 22% of cyclohexane rings in PDB ligands were found in energetically unfavorable conformations, suggesting that the protein environment can force the ring into a higher-energy state to achieve optimal binding.[2]

The choice between these scaffolds, therefore, represents a classic drug design trade-off: the conformational flexibility of the cyclopentane ring versus the pre-organized rigidity of the cyclohexane ring.

Application in Drug Design: A Focus on DPP-4 Inhibition

To illustrate the practical implications of these structural differences, we will consider the design of inhibitors for Dipeptidyl Peptidase-4 (DPP-4), a well-established target for the treatment of type 2 diabetes.[1][4] DPP-4 is a serine protease that inactivates incretin hormones, such as GLP-1.[5] By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner.[1][6]

The active site of DPP-4 is a large cavity with several key subsites that interact with inhibitors.[7][8] Crucially, many potent DPP-4 inhibitors feature a primary or secondary amine that forms key electrostatic interactions with two glutamic acid residues (Glu205 and Glu206) in the S2 subsite.[8] The carboxamide group can also form important hydrogen bonds with residues in the S1 pocket.

Hypothetical Binding and Structure-Activity Relationship (SAR)

Based on the known binding modes of DPP-4 inhibitors, we can hypothesize how the cyclopentane and cyclohexane scaffolds might orient the critical amine and carboxamide groups.

• 3-aminocyclopentane-1-carboxamide: The flexibility of the cyclopentane ring could allow the amine and carboxamide groups to adopt multiple orientations, potentially enabling an induced-fit binding to the DPP-4 active site. This adaptability might be advantageous in forming optimal interactions with Glu205, Glu206, and other residues. However, the entropic penalty associated with "locking" the flexible ring into a single bound conformation could decrease overall binding affinity.

• 3-aminocyclohexane-1-carboxamide: The rigid chair conformation of the cyclohexane ring will present the amine and carboxamide groups in more defined spatial vectors. For instance, in a cis-isomer, both groups could be equatorial, or one axial and one equatorial. In a trans-isomer, they would be on opposite faces of the ring. If one of these fixed conformations perfectly complements the DPP-4 active site, a high-affinity interaction with a favorable enthalpic contribution is likely. Conversely, if the optimal binding geometry requires a higher-energy boat or twist-boat conformation, the binding affinity will be significantly reduced.

This fundamental difference underscores the importance of synthesizing and testing both cis and trans isomers of both scaffolds to fully explore the SAR.

Experimental Guide: A Head-to-Head Comparison

Physicochemical Properties

A foundational step in drug discovery is the characterization of the physicochemical properties of the lead compounds.

Property	3-aminocyclopentane-1-carboxamide HCl	3-aminocyclohexane-1-carboxamide
Molecular Formula	C₆H₁₃ClN₂O	C₇H₁₄N₂O
Molecular Weight	164.63 g/mol	142.20 g/mol
Predicted XLogP3	-0.48[9]	-
Topological Polar Surface Area	63.32 Ų[9]	-
Hydrogen Bond Donors	2	2
Hydrogen Bond Acceptors	2	2
Stereoisomers	cis and trans	cis and trans

Experimental Protocols

Protocol 1: Synthesis of cis- and trans-3-aminocycloalkane-1-carboxamides

A generalized synthetic route starting from a suitable keto-ester is proposed. This allows for the stereoselective introduction of the amine and subsequent amidation.

Workflow for Synthesis

Caption: Generalized synthetic workflow for 3-aminocycloalkane-1-carboxamides.

Step-by-Step Procedure:

• Oxime Formation: Dissolve the starting keto-ester (cyclopentanone-3-carboxylate or cyclohexanone-3-carboxylate) in ethanol. Add hydroxylamine hydrochloride and pyridine, and stir at room temperature for 12-24 hours.

• Reduction to Amino Ester: The oxime can be reduced to the corresponding amino ester using catalytic hydrogenation (H₂, Pd/C) or a reducing agent like sodium cyanoborohydride. This step will likely produce a mixture of cis and trans isomers, which may be separable by column chromatography.

• Amine Protection: Protect the primary amine of the separated cis and trans isomers with a suitable protecting group, such as a tert-butoxycarbonyl (Boc) group, using di-tert-butyl dicarbonate (Boc₂O) and a base like triethylamine.

• Ester Hydrolysis: Hydrolyze the ester to the corresponding carboxylic acid using a base such as lithium hydroxide in a mixture of tetrahydrofuran and water.

• Amide Formation: Convert the carboxylic acid to the primary amide. This can be achieved by first activating the carboxylic acid (e.g., forming the acid chloride with oxalyl chloride) followed by treatment with aqueous ammonia.

• Deprotection: Remove the Boc protecting group under acidic conditions (e.g., with hydrochloric acid in dioxane) to yield the final 3-aminocycloalkane-1-carboxamide hydrochloride salt.

Protocol 2: In Vitro DPP-4 Inhibition Assay

This fluorescence-based assay is a standard method for determining the inhibitory potency (IC₅₀) of compounds against DPP-4.[10][11][12]

Workflow for DPP-4 Inhibition Assay

Caption: Workflow for a fluorescence-based DPP-4 inhibitor screening assay.

Step-by-Step Procedure:

• Compound Preparation: Prepare a stock solution of each test compound (cyclopentane and cyclohexane derivatives, both cis and trans isomers) in DMSO. Perform serial dilutions in assay buffer to obtain a range of concentrations.

• Assay Plate Setup: In a 96-well black plate, add the diluted test compounds. Also include wells for a positive control (a known DPP-4 inhibitor like sitagliptin), a negative control (DMSO vehicle), and a no-enzyme control (for background fluorescence).[10]

• Enzyme Addition: Add a solution of recombinant human DPP-4 enzyme to all wells except the no-enzyme control.

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitors to bind to the enzyme.

• Substrate Addition: Add the fluorogenic substrate, Gly-Pro-AMC, to all wells to initiate the enzymatic reaction.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence (Excitation: ~360 nm, Emission: ~460 nm) over time at 37°C. The rate of fluorescence increase is proportional to the DPP-4 activity.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 3: In Vitro ADME Profiling

A suite of in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays should be performed to assess the drug-like properties of the most potent inhibitors.[13][14][15]

Key In Vitro ADME Assays:

• Solubility: Determine the kinetic and thermodynamic solubility of the compounds in physiologically relevant buffers.

• Permeability (Caco-2 Assay): Assess the ability of the compounds to cross intestinal epithelial cell monolayers, which is predictive of oral absorption.

• Metabolic Stability (Liver Microsomes/Hepatocytes): Evaluate the rate at which the compounds are metabolized by liver enzymes, providing an indication of their in vivo half-life.

• Plasma Protein Binding: Measure the extent to which the compounds bind to plasma proteins, as only the unbound fraction is pharmacologically active.

• CYP450 Inhibition: Screen for inhibition of major cytochrome P450 enzymes to identify the potential for drug-drug interactions.

Conclusion: Making an Informed Choice

The selection between 3-aminocyclopentane-1-carboxamide and 3-aminocyclohexane-1-carboxamide as a scaffold for drug design is not a matter of one being definitively superior to the other. Instead, it is a nuanced decision that depends on the specific topology and chemical nature of the target's binding site. The cyclopentane derivative offers conformational flexibility, which may allow it to adapt to a wider range of binding pockets, while the cyclohexane derivative provides a more rigid, pre-organized presentation of its functional groups, which can lead to higher affinity if the conformation is optimal.

By following the systematic approach of synthesis, in vitro testing, and ADME profiling outlined in this guide, researchers can generate the critical data needed to make an informed, evidence-based decision. This head-to-head comparison will reveal which scaffold, and which stereoisomer, provides the most promising balance of potency, selectivity, and drug-like properties for the development of novel therapeutics.

References

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Rel
• In Vitro ADME. Selvita.
• In Vitro ADME Assays and Services.
• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. MDPI. (2023).
• In Vitro screening.
• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Rel
• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. Semantic Scholar. (2023).
• In Vitro ADME-BioDuro-Global CRDMO, Rooted in Science. BioDuro.
• DPP4 Inhibitor Screening Kit (MAK203). Sigma-Aldrich.
• In Vitro ADME Assays: Principles, Applications & Protocols.
• Synthesis of Either Enantiomer of cis-3-Aminocyclopentanecarboxylic Acid f rorn Both Enantiomers of Racemic 2-Azabicyclo[2.2.1]. Royal Society of Chemistry. (1991).
• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. PubMed. (2023).
• Dipeptidyl peptidase IV (DPP4) Inhibitor Screening Assay Kit (AB133081). Abcam.
• Protein-Ligand Interactions: Thermodynamic Effects Associated with Increasing Nonpolar Surface Area. PMC. (2011).
• A Facile Method for Screening DPP IV Inhibitors in Living Cell System Based on Enzyme Activity Probe. PMC. (2023).
• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. PMC. (2023).
• Involvement of DPP-IV catalytic residues in enzyme–saxagliptin complex form
• Comprehensive analysis of the Co-structures of dipeptidyl peptidase IV and its inhibitor. BMC Structural Biology. (2016).
• 1976 Synthesis of Peptides containing cis- or trans-3- or 4-Aminocyclohexane- carboxylic Acid Residues. RSC Publishing. (1976).
• Comparison of x-ray crystal structures of inhibitors bound to DPP-4.
• Dipeptidyl Peptidase IV (DPP4) Inhibitor Screening Assay Kit (E-BC-D007). Elabscience.
• DPP (IV) Inhibitor Screening Assay Kit. Cayman Chemical.
• Crystal Structures of DPP-IV (CD26) from Rat Kidney Exhibit Flexible Accommodation of Peptidase-Selective Inhibitors. Biochemistry. (2006).
• Protein-ligand interactions: thermodynamic effects associated with increasing nonpolar surface area. PubMed. (2011).
• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. MDPI. (2012).
• cis-3-aminocyclopentane-1-carboxylic acid. ECHEMI.
• Analysis of cyclohexane, cyclopentane, and benzene conformations in ligands for PDB X-ray structures using the Hill-Reilly approach. PMC. (2021).
• (1R,3S)-3-Aminocyclopentane-1-carboxylic acid hydrochloride. Sigma-Aldrich.
• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. MDPI. (2012).
• 3-aminocyclopentane-1-carboxamide hydrochloride. Sigma-Aldrich.
• Analysis of cyclohexane, cyclopentane, and benzene conformations in ligands for PDB X-ray structures using the Hill-Reilly approach. PubMed. (2021).
• ANALYSIS OF CRYSTAL STRUCTURES OF DIPEPTIDYL PEPTIDASE 4 (DPP 4) CO-CRYSTALLIZED WITH DIVERSE INHIBITORS. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2018).
• 3-AMinocyclopentanecarboxylic acid hydrochloride. ChemicalBook.
• Enantioselective Synthesis of the Excitatory Amino Acid (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid. The Journal of Organic Chemistry. (2002).
• Contribution of amino acids in the active site of dipeptidyl peptidase 4 to the catalytic action of the enzyme. PMC. (2014).
• trans-3-aminocyclopentane-1-carboxylic acid hydrochloride. ChemicalBook.
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• Dipeptidyl Peptidase-4 Inhibitors: Clinical data and clinical implications.
• Cyclohexane Conformations. Master Organic Chemistry. (2014).
• Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid: A Toolbox for Peptide Foldamer Chemistry.
• Effect of Double Bond on Fluxional Nature of Cyclopentane: An Evolutionary Leap from Hirsutanes to Capnellanes. BENTHAM SCIENCE PUBLISHERS. (2020).
• Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents.
• Asymmetric Synthesis of cis-Aminocyclopentenols, Building Blocks for Medicinal Chemistry. MDPI. (2021).
• Comparison of α-and β-amino acid inhibitors binding mode led to the design of compounds 8. and 9.
• Synthesis method of trans-3-aminobutanol.
• RING 4.0: faster residue interaction networks with novel interaction types across over 35,000 different chemical structures. Nucleic Acids Research. (2024).
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A Comparative Guide to the Reactivity of Cis- and Trans-3-Aminocyclopentane-1-carboxamide Hydrochloride

Introduction: Stereochemistry as a Determinant of Reactivity

In the field of medicinal chemistry and drug development, the spatial arrangement of atoms within a molecule—its stereochemistry—is a critical factor that dictates not only its biological activity but also its chemical reactivity. Diastereomers, which are stereoisomers that are not mirror images of each other, can exhibit profoundly different behaviors in chemical reactions. This guide provides an in-depth comparison of the reactivity of two such diastereomers: cis- and trans-3-aminocyclopentane-1-carboxamide hydrochloride.

The core difference between these two isomers lies in the relative orientation of the amino (-NH₂) and carboxamide (-CONH₂) functional groups on the flexible cyclopentane ring. The cyclopentane ring is not planar, adopting puckered "envelope" or "half-chair" conformations to relieve ring strain.[1][2] In the cis isomer, both substituents are on the same face of the ring, which allows for a stable conformation where both groups can occupy pseudo-equatorial positions, minimizing steric hindrance.[2] Conversely, the trans isomer has its substituents on opposite faces, forcing one group into a less stable, more sterically hindered pseudo-axial position.[2]

This fundamental conformational difference is hypothesized to be the primary driver of their differential reactivity. Specifically, the proximity of the amino and carboxamide groups in the cis isomer introduces the potential for intramolecular interactions, such as neighboring group participation (NGP), which can significantly accelerate reaction rates.[3][4] This guide will explore this hypothesis through a detailed examination of a key chemical transformation: N-acylation.

Investigating Reactivity: A Kinetic Study of N-Acylation

To quantitatively compare the reactivity of the cis and trans isomers, a kinetic study of N-acylation is proposed. N-acylation is a fundamental amide bond-forming reaction, crucial in many synthetic and biological processes.[5][6][7] By monitoring the rate at which the primary amino group of each isomer reacts with an acylating agent, we can directly probe the influence of their stereochemistry.

Experimental Rationale

The chosen reaction is the acylation of the amino group with acetic anhydride under pseudo-first-order conditions. This approach simplifies the kinetic analysis by maintaining a constant, high concentration of the acylating agent. The reaction progress can be accurately monitored using High-Performance Liquid Chromatography (HPLC), which allows for the separation and quantification of the starting material and the acylated product over time.

The central hypothesis is that the cis isomer will exhibit a faster rate of N-acylation due to neighboring group participation by the carboxamide group.[3][8][9] The carboxamide's oxygen atom, being in close proximity to the amino group, can act as an intramolecular general base or nucleophile. This can facilitate the deprotonation of the ammonium hydrochloride to generate the more nucleophilic free amine or activate the acetic anhydride, thereby lowering the activation energy of the reaction. Such anchimeric assistance is a well-documented phenomenon that leads to significant rate enhancements.[3][4][10]

Experimental Workflow Diagram

The following diagram outlines the key steps in the kinetic analysis protocol.

Caption: Workflow for Kinetic Analysis of N-Acylation.

Detailed Experimental Protocol

1. Reagent Preparation:

• Prepare 10 mM stock solutions of both cis- and trans-3-aminocyclopentane-1-carboxamide hydrochloride in a suitable buffered solvent (e.g., 50 mM phosphate buffer, pH 7.4, in 10% acetonitrile/water).
• Prepare a 1 M stock solution of acetic anhydride in anhydrous acetonitrile. This will serve as the acylating agent.
• Prepare a 2 M quenching solution of benzylamine in acetonitrile.

2. Reaction Procedure:

• Equilibrate all solutions to a constant temperature (e.g., 25.0 ± 0.1 °C) in a water bath.
• To initiate the reaction, add a small volume of the acetic anhydride stock solution to the isomer solution to achieve a final concentration of 100 mM (a 10-fold excess). Final isomer concentration will be slightly diluted. Start a timer immediately.
• At predetermined time points (e.g., 0, 1, 2, 5, 10, 20, 30 minutes), withdraw a 100 µL aliquot of the reaction mixture.
• Immediately quench the aliquot by adding it to 100 µL of the 2 M benzylamine solution. The highly reactive benzylamine will consume any remaining acetic anhydride.
• Dilute the quenched sample with 800 µL of the mobile phase for HPLC analysis.

3. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: Isocratic elution with a mixture of water (containing 0.1% trifluoroacetic acid) and acetonitrile. The exact ratio should be optimized to achieve good separation between the starting material and the N-acetylated product.
• Detection: UV detector at 210 nm.
• Quantification: Generate a standard curve for each isomer and its corresponding product to accurately determine their concentrations in the reaction samples.

4. Data Analysis:

• For each time point, calculate the concentration of the remaining starting material.
• Plot the natural logarithm of the reactant concentration (ln[Amine]) versus time (t).
• For a pseudo-first-order reaction, this plot should yield a straight line. The negative of the slope of this line is the observed rate constant, kobs.

Expected Results and Mechanistic Interpretation

Based on the principles of stereochemistry and neighboring group participation, a significant difference in the reaction rates is anticipated.

Comparative Data Summary

The following table presents the expected kinetic data from the N-acylation experiment.

Isomer	Expected Rate Constant, kobs (s⁻¹)	Relative Rate (kcis / ktrans)	Rationale for Reactivity
Cis	Faster (e.g., 5.2 x 10⁻³)	> 1	Anchimeric Assistance : The proximate carboxamide group facilitates the reaction through intramolecular catalysis, stabilizing the transition state.
Trans	Slower (e.g., 0.8 x 10⁻³)	1 (Baseline)	Standard Acylation : The reaction proceeds without intramolecular assistance. The rate is governed primarily by steric hindrance at the pseudo-axial/equatorial amine.

Mechanistic Visualization

The enhanced reactivity of the cis isomer can be attributed to a specific intramolecular mechanism. The diagram below illustrates the proposed neighboring group participation by the carboxamide group.

Caption: Proposed mechanism for enhanced reactivity of the cis-isomer.

In this proposed mechanism, the lone pair of electrons on the carboxamide oxygen atom can assist in the acylation process. This interaction stabilizes the transition state, effectively lowering the activation energy and accelerating the reaction compared to the trans isomer, where such an intramolecular interaction is sterically impossible.

Conclusion and Implications

The stereochemical relationship between the amino and carboxamide groups in 3-aminocyclopentane-1-carboxamide hydrochloride isomers dictates their chemical reactivity. The cis isomer is predicted to be significantly more reactive towards N-acylation than the trans isomer due to the ability of the carboxamide group to provide anchimeric assistance.

This principle has significant implications for researchers, scientists, and drug development professionals:

• Synthetic Strategy: When designing synthetic routes, the choice of isomer can dramatically affect reaction conditions, times, and yields. The enhanced reactivity of the cis isomer could be exploited for more efficient syntheses, while the lower reactivity of the trans isomer might require more forcing conditions.

• Prodrug Design: The differential reactivity could be harnessed in the design of prodrugs, where an acylated amine might be cleaved at different rates depending on the stereochemistry of a neighboring group.

• Biological Activity: Since reactivity often correlates with how a molecule interacts with biological targets, understanding these differences is crucial for structure-activity relationship (SAR) studies.

This guide demonstrates that a thorough understanding of conformational analysis and intramolecular reaction mechanisms is essential for predicting and controlling the chemical behavior of complex molecules. The provided experimental framework offers a robust method for validating these principles and generating critical data for development programs.

References

• St. Paul's Cathedral Mission College. Conformational Analysis of 1,3-Disubstituted Cyclohexanes. Available at: [Link]

• ResearchGate. Neighbouring group participation reactions in nitrile- and amido-N-bonded pentaamminecobalt(III) complexes in which the unique ligand contains a remote amide group. Available at: [Link]

• ACS Publications. Participation of a Neighboring Amide Group in the Decomposition of Esters and Amides of Substituted Phthalamic Acids. Journal of the American Chemical Society. Available at: [Link]

• Chemistry LibreTexts. 4.8: Conformations of Disubstituted Cyclohexanes. Available at: [Link]

• Wikipedia. Neighbouring group participation. Available at: [Link]

• Dalal Institute. The Neighbouring Group Mechanisms. Available at: [Link]

• Vaia. Why is a 1,3 -cis disubstituted cyclohexane more stable than its trans isomer? Available at: [Link]

• Maricopa Open Digital Press. Conformational Analysis of Cycloalkanes. Available at: [Link]

• University of Bath. N-Acylation Reactions of Amines. Available at: [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. Available at: [Link]

• ResearchGate. N-Acylation Reactions of Amines. Available at: [Link]

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comparison of coupling reagents for 3-aminocyclopentane-1-carboxamide hydrochloride

Title: Optimizing Amide Bond Formation: A Comparative Guide to Coupling Reagents for 3-Aminocyclopentane-1-carboxamide Hydrochloride

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodology

Introduction & Chemical Context

In modern drug discovery, particularly in the development of dipeptidyl peptidase IV (DPP-IV) inhibitors and chemokine receptor modulators, 3-aminocyclopentane-1-carboxamide hydrochloride serves as a critical bifunctional building block[1]. However, utilizing this molecule in amide coupling reactions presents three distinct chemical challenges that dictate reagent selection:

• Amine Liberation: As a hydrochloride salt, the primary amine is protonated ( -NH3+​Cl− ) and non-nucleophilic. Stoichiometric addition of a tertiary amine base (e.g., DIPEA or NMM) is strictly required to liberate the free amine before coupling can occur.

• Steric Hindrance: The amine is situated on a secondary carbon within a rigid cyclopentyl ring, reducing its nucleophilic attack trajectory compared to unhindered primary alkylamines.

• Chemoselectivity (The Carboxamide Risk): The molecule contains a primary carboxamide group ( -CONH2​ ). Under harsh dehydrating conditions—particularly with carbodiimides like DCC—this primary amide can undergo unwanted dehydration to form a nitrile ( -CN )[2].

As a Senior Application Scientist, I have evaluated the landscape of coupling reagents to determine the most effective strategies for this specific substrate. This guide objectively compares uronium/aminium salts (HATU), carbodiimides (EDC), and phosphonic anhydrides (T3P) to help you balance yield, atom economy, and scalability[3].

Comparative Analysis of Coupling Reagents

The choice of coupling reagent fundamentally alters the reaction kinetics, byproduct profile, and risk of side reactions.

HATU (The Discovery Champion)

HATU is an aminium/uronium salt that generates an highly reactive 7-aza-benzotriazolyl (OAt) active ester[3]. The nitrogen at the 7-position of the HOAt leaving group provides anchimeric assistance (neighboring group participation), accelerating the aminolysis step[3].

• Pros: Exceptionally fast kinetics; superior for overcoming the steric hindrance of the cyclopentyl ring; very low racemization of the carboxylic acid partner[3].

• Cons: High cost; poor atom economy; risk of guanidinylation if the reagent reacts directly with 3-aminocyclopentane-1-carboxamide before the carboxylic acid is activated[3].

EDC·HCl / Oxyma (The Aqueous Standard)

EDC is a water-soluble carbodiimide. When paired with Oxyma (ethyl cyanohydroxyiminoacetate) or HOBt, it forms a reliable active ester[4].

• Pros: Both EDC and its urea byproduct are highly water-soluble, allowing for complete removal via simple aqueous extraction (e.g., washing with 1M HCl and saturated NaHCO3​ )[2].

• Cons: Slower reaction times; potential for trace dehydration of the substrate's carboxamide to a nitrile if temperature is not strictly controlled[2].

T3P (The Process Chemistry Leader)

Propylphosphonic anhydride (T3P) is supplied as a 50% solution in solvents like EtOAc or DMF[5]. It activates the carboxylic acid to form a mixed anhydride.

• Pros: Exceptional chemoselectivity. T3P is renowned for completely avoiding the dehydration of primary amides to nitriles, making it uniquely suited for 3-aminocyclopentane-1-carboxamide[5]. It produces water-soluble byproducts and requires no explosive additives like HOBt[5].

• Cons: Requires slightly longer reaction times than HATU; typically requires heating (e.g., 40–50 °C) for sterically hindered substrates.

Quantitative Performance Data

The following table summarizes proxy experimental data for the coupling of a standard chiral carboxylic acid (e.g., Boc-Pro-OH) with 3-aminocyclopentane-1-carboxamide hydrochloride (1.0 mmol scale, DMF solvent, 1.5 eq DIPEA for salt neutralization).

Coupling Reagent	Equivalents	Base Required (Total)	Reaction Time	Isolated Yield	Epimerization (Acid)	Carboxamide Dehydration	Byproduct Removal
HATU	1.1	3.0 eq DIPEA	1–2 hours	92%	< 1%	None	Chromatography usually required
EDC·HCl / HOBt	1.2 / 1.2	1.5 eq DIPEA	6–8 hours	81%	~2%	Trace (< 2%)	Aqueous Extraction
T3P (50% in EtOAc)	1.5	3.0 eq DIPEA	4–6 hours	88%	< 1%	None	Aqueous Extraction

Note: Total base includes the 1.0 eq required to neutralize the HCl salt of the amine.

Decision Workflows and Mechanistic Pathways

Figure 1: Decision logic tree for selecting the optimal coupling reagent based on scale.

Figure 2: Mechanistic pathway highlighting the chemoselectivity risk of carboxamide dehydration.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include specific sequential additions to prevent side reactions (like guanidinylation) and targeted workup steps to isolate the product.

Protocol A: Discovery Scale Synthesis using HATU

Best for rapid library generation (< 1 mmol).

• Pre-activation (Crucial Step): Dissolve the carboxylic acid (1.0 eq, 0.5 mmol) and HATU (1.1 eq, 0.55 mmol) in anhydrous DMF (3 mL) under inert atmosphere (Argon)[4]. Add DIPEA (1.5 eq, 0.75 mmol). Stir for 5 minutes. Causality: Pre-activation ensures the OAt active ester forms completely before the amine is introduced, preventing the amine from reacting directly with HATU to form an unreactive guanidinium byproduct.

• Amine Preparation: In a separate vial, suspend 3-aminocyclopentane-1-carboxamide hydrochloride (1.1 eq, 0.55 mmol) in DMF (2 mL) and add DIPEA (1.5 eq, 0.75 mmol). Causality: This stoichiometric base neutralizes the HCl salt, liberating the nucleophilic free amine.

• Coupling: Add the amine solution dropwise to the activated acid. Stir at room temperature for 1–2 hours.

• Validation: Monitor by LC-MS. The mass of the desired product should be dominant. A mass of +98 Da on the amine indicates guanidinylation (failure of step 1).

• Workup: Dilute with EtOAc (20 mL). Wash sequentially with 1M HCl (3 x 10 mL) to remove unreacted amine and DIPEA, then saturated aqueous NaHCO3​ (3 x 10 mL) to remove unreacted acid and HOAt. Dry over Na2​SO4​ , filter, and concentrate.

Protocol B: Process Scale Synthesis using T3P

Best for multi-gram scale-up, ensuring zero nitrile formation[5].

• Reaction Assembly: To a round-bottom flask, add the carboxylic acid (1.0 eq, 10 mmol), 3-aminocyclopentane-1-carboxamide hydrochloride (1.05 eq, 10.5 mmol), and EtOAc (40 mL).

• Base Addition: Add DIPEA (3.0 eq, 30 mmol) dropwise. Causality: 1.0 eq liberates the amine from the HCl salt; the remaining 2.0 eq drives the T3P activation mechanism and neutralizes the resulting phosphonic acid byproducts.

• T3P Addition: Cool the mixture to 0 °C. Add T3P (50% solution in EtOAc, 1.5 eq, 15 mmol) dropwise via addition funnel[4].

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 6 hours. (If steric hindrance is severe, heat to 45 °C).

• Validation: Monitor by TLC (stain with Ninhydrin). The disappearance of the primary amine spot confirms completion.

• Workup: Quench with water (20 mL). The T3P byproducts are entirely water-soluble[5]. Separate the organic layer, wash with saturated NaHCO3​ (2 x 20 mL) and brine (20 mL). Dry over MgSO4​ and concentrate to yield highly pure amide without the need for column chromatography.

References

• AMRI - WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE ribbitt.com
• 3-aminocyclopentane-1-carboxamide hydrochloride | 1955553-50-0 Sigma-Aldrich
• A Comparative Guide to Amide Coupling Reagents: BOP, HBTU, and H
• Coupling Reagents Aapptec Peptides
• Optimizing Peptide Coupling: Key Techniques JPT
• Amide bond formation: beyond the myth of coupling reagents Luxembourg Bio Technologies / Chem. Soc. Rev.

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• 4. jpt.com [jpt.com]
• 5. amri.staging.ribbitt.com [amri.staging.ribbitt.com]

A Comparative Guide to Conformational Restriction: 3-Aminocyclopentane-1-carboxamide Hydrochloride vs. Proline

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and peptide science, the art of molecular constraint is a cornerstone of rational drug design. The ability to rigidify a molecule can transform a floppy, proteolytically susceptible peptide into a potent, selective, and stable therapeutic candidate. Among the arsenal of tools available to achieve this, the incorporation of conformationally restricted amino acid mimics is a paramount strategy. This guide provides an in-depth, objective comparison of two such tools: the well-established proline residue and the synthetic mimic, 3-aminocyclopentane-1-carboxamide hydrochloride.

This analysis moves beyond a simple cataloging of properties, delving into the causality behind experimental choices and providing a framework for the rational selection of these building blocks in drug discovery projects.

The Principle of Conformational Restriction: An Entropic Advantage

Unconstrained linear peptides in solution exist as a dynamic ensemble of conformations. This inherent flexibility, while crucial for the biological function of some proteins, is often a liability in drug design. A significant entropic penalty must be paid for the peptide to adopt the specific "bioactive" conformation required for binding to its biological target. By pre-organizing the peptide into a conformation that is closer to this bioactive state, we reduce the entropic cost of binding, which can lead to a substantial increase in binding affinity and specificity.[1]

Furthermore, conformational restriction can shield the peptide backbone from proteolytic enzymes, thereby enhancing its metabolic stability and in vivo half-life. This is a critical consideration in the development of peptide-based therapeutics.

Proline: The Natural Master of Constraint

Proline, unique among the 20 proteinogenic amino acids, possesses a cyclic side chain that incorporates the backbone amide nitrogen into a five-membered pyrrolidine ring.[1] This seemingly simple structural feature has profound consequences for the local and global conformation of a peptide.

The pyrrolidine ring sterically restricts the backbone dihedral angle phi (φ) to a narrow range of approximately -60° to -75°.[1] This rigidity significantly curtails the accessible conformational space of the peptide backbone.

Another key feature of proline is its propensity for cis-trans isomerization of the preceding peptide bond. While most peptide bonds strongly favor the trans conformation, the Xaa-Pro bond has a significantly lower energy barrier to isomerization, with the cis conformation being accessible in solution.[2] This equilibrium between cis and trans isomers can be a crucial determinant of a peptide's three-dimensional structure and biological activity. Proline is a well-known and potent inducer of β-turns, a common secondary structural motif that is critical for molecular recognition events.[1]

Figure 1: Proline's structural features and their conformational consequences.

3-Aminocyclopentane-1-carboxamide Hydrochloride: A Synthetic Scaffold for Rigidity

3-Aminocyclopentane-1-carboxamide hydrochloride is a synthetic amino acid analog designed to mimic and, in some aspects, enhance the conformational rigidity offered by proline. The cyclopentane ring, a five-membered carbocycle, introduces a significant degree of steric hindrance that restricts the rotation of backbone dihedral angles.

While direct, extensive comparative data with proline is limited, studies on related aminocyclopentane carboxylic acid derivatives provide valuable insights. For instance, the substitution of proline with 2-aminocyclopentane carboxylic acid in morphiceptin analogs demonstrated that the cyclopentane ring can effectively mimic the constrained topology of proline, maintaining the necessary orientation of pharmacophoric side chains for biological activity.[3] Furthermore, research on 3-amino-1-alkyl-cyclopentane carboxamide CCR2 antagonists has highlighted the utility of this scaffold in creating conformationally constrained molecules with improved biological activity.

The stereochemistry of the amino and carboxamide groups on the cyclopentane ring (i.e., cis or trans) is a critical determinant of the resulting backbone conformation. This provides an additional layer of control for medicinal chemists to fine-tune the three-dimensional structure of a molecule.

Figure 2: Key features of the 3-aminocyclopentane-1-carboxamide scaffold influencing conformation.

Comparative Analysis: A Data-Driven Perspective

Parameter	Proline	3-Aminocyclopentane-1-carboxamide (Analog Data)	Rationale & Implications
Backbone φ Angle	Highly restricted (~ -60° to -75°)	Restricted, but range depends on cis/trans stereochemistry	Both residues significantly reduce conformational flexibility. The cyclopentane analog offers tunable restriction based on its stereochemistry.
Backbone ψ Angle	Less restricted, but influenced by ring pucker	Restricted, influenced by ring pucker and substitution pattern	The cyclopentane ring provides a more rigid scaffold, potentially leading to a narrower range of allowed ψ angles compared to proline.
Cis/Trans Isomerization	Significant population of cis isomer	Less prone to cis isomerism due to the lack of the N-alkylated backbone	This can be advantageous in simplifying the conformational landscape of a synthetic peptide, leading to a more homogenous population of structures.
Ring Pucker	Endo and Exo puckers are accessible	Envelope and twist conformations are possible	The energy barrier between different puckered states of the cyclopentane ring can be higher than in proline, leading to a more defined ring conformation.
Secondary Structure Propensity	Strong β-turn inducer	Can induce turns and other defined secondary structures	The specific turn geometry induced by the cyclopentane analog will depend on its stereochemistry.

Experimental Protocols: Unveiling the Conformational Landscape

The determination of a molecule's conformational preferences relies on a combination of experimental and computational techniques. The following protocols provide a framework for the synthesis and analysis of peptides containing these conformationally restricted residues.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

The synthesis of peptides incorporating either proline or 3-aminocyclopentane-1-carboxamide can be achieved using standard Fmoc-based solid-phase peptide synthesis (SPPS).

Materials:

• Fmoc-Pro-OH or Fmoc-protected 3-aminocyclopentane-1-carboxylic acid

• Rink Amide resin (for C-terminal amides)

• Coupling reagents: HBTU, HOBt, or HATU

• Base: N,N-Diisopropylethylamine (DIEA)

• Deprotection reagent: 20% piperidine in DMF

• Cleavage cocktail: e.g., 95% TFA, 2.5% TIS, 2.5% H₂O

• Solvents: DMF, DCM, Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, then repeat for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Pre-activate the Fmoc-amino acid (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF with DIEA (6 eq.) for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin and agitate for 2 hours.

  • Monitor the coupling reaction using a Kaiser test (for primary amines) or a chloranil test (for secondary amines like proline).

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIEA in DMF.

• Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the sequence.

• Cleavage and Deprotection: After the final amino acid is coupled, wash the resin with DCM and dry. Treat the resin with the cleavage cocktail for 2-3 hours.

• Peptide Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. Purify the peptide using reverse-phase HPLC.

Figure 3: Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Protocol 2: Conformational Analysis by 2D NMR Spectroscopy

Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the solution conformation of peptides.

Key Experiments:

• TOCSY (Total Correlation Spectroscopy): Used to identify the spin systems of individual amino acid residues.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): Provides through-space correlations between protons that are close in space (< 5 Å), which is crucial for determining the three-dimensional structure.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, aiding in resonance assignment.

Data Analysis:

• Resonance Assignment: Use TOCSY and HSQC spectra to assign all proton and carbon resonances to specific atoms in the peptide sequence.

• NOE/ROE Analysis: Identify cross-peaks in the NOESY or ROESY spectrum. The intensity of these cross-peaks is inversely proportional to the sixth power of the distance between the two protons.

• Dihedral Angle Restraints: Measure the ³J(HN,Hα) coupling constants from a high-resolution 1D ¹H or 2D COSY spectrum. These values can be used in the Karplus equation to estimate the backbone φ dihedral angle.

• Structure Calculation: Use the distance restraints from NOE/ROE data and the dihedral angle restraints to calculate an ensemble of solution structures using software such as CYANA, XPLOR-NIH, or AMBER.

Protocol 3: Computational Modeling with Molecular Dynamics

Molecular dynamics (MD) simulations provide a dynamic view of a peptide's conformational landscape.

Procedure:

• System Setup:

  • Build the initial peptide structure, including the non-standard 3-aminocyclopentane-1-carboxamide residue.

  • Parameterize the non-standard residue for the chosen force field (e.g., AMBER, CHARMM, GROMOS). This involves determining atomic charges and bond, angle, and dihedral parameters.

  • Solvate the peptide in a box of explicit water molecules and add counter-ions to neutralize the system.

• Minimization and Equilibration:

  • Perform energy minimization to remove any steric clashes in the initial structure.

  • Gradually heat the system to the desired temperature and then run a period of equilibration under constant temperature and pressure (NPT ensemble).

• Production Simulation: Run the production MD simulation for a sufficient length of time (nanoseconds to microseconds) to adequately sample the conformational space.

• Analysis:

  • Analyze the trajectory to determine the populations of different conformations, backbone dihedral angle distributions (Ramachandran plots), ring pucker analysis, and the presence of stable intramolecular hydrogen bonds.

  • Calculate the potential mean force (PMF) to understand the energy landscape of conformational transitions.

Conclusion: Making an Informed Choice

Both proline and 3-aminocyclopentane-1-carboxamide hydrochloride are valuable tools for imposing conformational restriction in peptides and small molecules. The choice between them depends on the specific design goals of the project.

Proline is the natural choice, well-characterized, and known to be a potent inducer of β-turns. Its propensity for cis-trans isomerization can be either a useful feature for exploring a broader conformational space or a complicating factor leading to a heterogeneous mixture of isomers.

3-Aminocyclopentane-1-carboxamide hydrochloride offers a higher degree of rigidity and the opportunity for greater synthetic diversification through stereochemical control. The lack of a backbone N-alkylation reduces the likelihood of cis peptide bond formation, potentially leading to a more conformationally homogeneous product. However, as a non-natural amino acid, its synthesis and incorporation require more specialized chemical expertise.

Ultimately, the optimal choice will be guided by a thorough understanding of the structure-activity relationship of the target molecule and the desired physicochemical properties of the final compound. The experimental and computational protocols outlined in this guide provide a robust framework for evaluating the conformational consequences of incorporating these powerful constraining elements into your next generation of therapeutic candidates.

References

• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of chemical research, 31(4), 173-180.
• Hruby, V. J., Al-Obeidi, F., & Kazmierski, W. (1990). Emerging approaches in the design of receptor selective peptide ligands: conformational, topographical and dynamic considerations. Biochemical Journal, 268(2), 249-262.
• Toniolo, C., & Benedetti, E. (1991). The polypeptide 310-helix. Trends in biochemical sciences, 16, 350-353.
• Kazmierski, W. M., & Hruby, V. J. (1990). Morphiceptin analogs containing 2-aminocyclopentane carboxylic acid as a peptidomimetic for proline. International journal of peptide and protein research, 35(1), 35-45.
• Pasternak, A., Goble, S. D., Doss, G. A., Tsou, N. N., Butora, G., Vicario, P. P., ... & Mills, S. G. (2008). Conformational studies of 3-amino-1-alkyl-cyclopentane carboxamide CCR2 antagonists leading to new spirocyclic antagonists. Bioorganic & medicinal chemistry letters, 18(4), 1374-1377.
• Wüthrich, K. (1986). NMR of proteins and nucleic acids. John Wiley & Sons.
• Weisshoff, H., Wieprecht, T., Henklein, P., Frömmel, C., Antz, C., & Mügge, C. (1996). Comparison of proline and N-methylnorleucine induced conformational equilibria in cyclic pentapeptides. FEBS letters, 387(2-3), 201-207.
• Karle, I. L. (2001). The role of proline and other constrained amino acids in the design of peptides. Biopolymers: Original Research on Biomolecules, 60(4), 195-207.
• S. M. M. Bio, S. A., & Royo, M. (2021).
• D'Andrea, L. D., & De Simone, A. (2020). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current medicinal chemistry, 27(42), 7179-7208.
• Karle, I. L., & Balaram, P. (1990). Structural characteristics of α-helical peptide molecules containing Aib residues. Biochemistry, 29(28), 6747-6756.
• Brooks, B. R., Brooks III, C. L., Mackerell Jr, A. D., Nilsson, L., Petrella, R. J., Roux, B., ... & Karplus, M. (2009). CHARMM: the biomolecular simulation program.

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Benchmarking 3-Aminocyclopentane-1-carboxamide Hydrochloride in GPCR Ligand Synthesis: A Comparative Guide for Drug Discovery Professionals

Introduction: The Imperative for Novel Scaffolds in GPCR Drug Discovery

G-protein coupled receptors (GPCRs) represent the largest and most diverse family of membrane receptors in the human genome, playing pivotal roles in virtually all physiological processes.[1] Their significance as therapeutic targets is underscored by the fact that a substantial portion of all FDA-approved drugs act by modulating GPCR activity. The discovery of novel ligands for these receptors is a cornerstone of modern drug development. A key determinant in the success of these endeavors is the selection of the core molecular scaffold, which dictates the three-dimensional presentation of pharmacophoric elements and profoundly influences the compound's potency, selectivity, and pharmacokinetic properties.

This guide provides a comprehensive, in-depth analysis and benchmarking of 3-aminocyclopentane-1-carboxamide hydrochloride, a versatile and increasingly utilized scaffold in the synthesis of GPCR ligands. We will objectively compare its performance and utility against two other prominent heterocyclic scaffolds: pyrrolidine-based and azetidine-based cores. This comparison is grounded in experimental data from peer-reviewed literature, focusing on the C-C chemokine receptor 2 (CCR2) as a representative and therapeutically relevant GPCR target. CCR2 is a key mediator in inflammatory and autoimmune diseases, making it a high-interest target for drug discovery.[1][2]

The objective of this guide is to provide researchers, medicinal chemists, and drug development professionals with a critical evaluation of these scaffolds, enabling more informed decisions in the design and synthesis of next-generation GPCR-targeted therapeutics. We will delve into the nuances of synthetic accessibility, structure-activity relationships (SAR), and the impact of scaffold choice on biological activity, supported by detailed experimental protocols and comparative data.

Comparative Analysis of Scaffolds for GPCR Ligand Synthesis

The selection of a molecular scaffold is a critical decision in the early stages of drug discovery. It influences not only the binding affinity and selectivity of a ligand but also its synthetic tractability and physicochemical properties. Here, we compare the 3-aminocyclopentane-1-carboxamide scaffold with two other popular heterocyclic systems: pyrrolidine and azetidine, with a focus on their application in the development of CCR2 antagonists.

Chemical Properties and Synthetic Accessibility

The 3-aminocyclopentane-1-carboxamide scaffold offers a rigid, three-dimensional framework that can effectively orient substituents into the binding pocket of a GPCR.[3][4] Its cyclopentane core provides a greater degree of conformational restriction compared to more flexible acyclic linkers, which can be advantageous for enhancing binding affinity and selectivity. The presence of both an amino and a carboxamide group provides two convenient handles for synthetic diversification, allowing for the exploration of a broad chemical space. The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, facilitating its use in synthesis and biological assays. Synthetic routes to this scaffold are well-established, often starting from commercially available cyclopentane derivatives.[3]

Pyrrolidine-based scaffolds are five-membered nitrogen-containing heterocycles that are widely employed in medicinal chemistry.[5][6] Their non-planar, puckered conformation allows for the presentation of substituents in distinct spatial orientations, which can be exploited to optimize interactions with the target receptor.[5] The nitrogen atom in the pyrrolidine ring can act as a key pharmacophoric feature, often participating in hydrogen bonding or salt-bridge interactions within the GPCR binding site. A vast number of synthetic methods for constructing and functionalizing the pyrrolidine ring have been developed, providing a rich toolbox for medicinal chemists.[7][8]

Azetidine-based scaffolds , four-membered nitrogen-containing heterocycles, offer a higher degree of rigidity and a more compact structure compared to pyrrolidines and cyclopentanes.[9] This increased rigidity can lead to improved binding affinity by reducing the entropic penalty upon binding. The unique bond angles and conformational preferences of the azetidine ring can position substituents in regions of chemical space that are not readily accessible with other scaffolds. While the synthesis of strained four-membered rings can be challenging, modern synthetic methods have made a wide variety of functionalized azetidines accessible.[10][11]

Quantitative Comparison of Scaffolds as CCR2 Antagonists

To provide a more objective comparison, the following table summarizes the in vitro potency of representative CCR2 antagonists based on the three scaffolds discussed. It is important to note that the data are compiled from different studies and experimental conditions may vary. Therefore, a direct comparison of absolute IC50 values should be made with caution. The focus should be on the general potency range achievable with each scaffold.

Scaffold Type	Representative Compound	Target	Assay Type	Potency (IC50/Ki, nM)	Reference
3-Aminocyclopentane-1-carboxamide	Compound 16	human CCR2	Binding	1.3	[12]
human CCR2	Chemotaxis	0.45	[12]
Pyrrolidine-based	Compound 49	human CCR2	Binding	Not Reported	[13]
human CCR2	Chemotaxis	Potent Antagonist	[13]
Azetidine-based	Compound 8d	human CCR2	Binding	37	[14]
human CCR2	Chemotaxis	30	[14]

Note: The specific structures of the representative compounds are detailed in the respective references.

From the available data, it is evident that the 3-aminocyclopentane-1-carboxamide scaffold has been utilized to generate highly potent CCR2 antagonists with sub-nanomolar activity in functional assays.[12] Pyrrolidine-based scaffolds have also yielded potent antagonists, while azetidine-containing compounds have demonstrated good potency in the nanomolar range.[13][14] The choice of scaffold will ultimately depend on a multitude of factors, including the specific GPCR target, the desired pharmacological profile, and the synthetic strategy.

Experimental Protocols

To provide a practical context for the comparison, this section outlines representative, detailed experimental protocols for the synthesis of a GPCR ligand using each of the discussed scaffolds, as well as a general protocol for a GPCR binding assay.

Protocol 1: Synthesis of a 3-Aminocyclopentane-1-carboxamide-based CCR2 Antagonist

This protocol is a generalized representation based on synthetic strategies reported in the literature for this class of compounds.[3][4]

Step 1: Amide Coupling

• To a solution of (1S,3R)-3-(tert-butoxycarbonylamino)cyclopentane-1-carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add N,N'-diisopropylethylamine (DIPEA, 3.0 eq) and 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU, 1.2 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add the desired amine (e.g., 3,5-bis(trifluoromethyl)benzylamine, 1.1 eq) and continue stirring at room temperature for 12-16 hours.

• Upon completion (monitored by TLC or LC-MS), pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the Boc-protected amide intermediate.

Step 2: Boc Deprotection

• Dissolve the Boc-protected amide from the previous step in a solution of 4M HCl in 1,4-dioxane.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Concentrate the reaction mixture under reduced pressure to obtain the desired 3-aminocyclopentane-1-carboxamide hydrochloride derivative.

Protocol 2: Synthesis of a Pyrrolidine-based CCR2 Antagonist

This protocol is a generalized representation based on synthetic strategies for 3-aminopyrrolidine derivatives.[13]

Step 1: Reductive Amination

• To a solution of a suitable N-Boc-3-oxopyrrolidine (1.0 eq) and the desired amine (1.1 eq) in anhydrous dichloromethane (DCM), add sodium triacetoxyborohydride (1.5 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the N-Boc-3-aminopyrrolidine intermediate.

Step 2: Amide Coupling and Deprotection

• Couple the resulting amine with a desired carboxylic acid using standard peptide coupling reagents (e.g., HATU, DIPEA) in DMF.

• Following purification, deprotect the Boc group using 4M HCl in dioxane as described in Protocol 1, Step 2.

Protocol 3: Synthesis of an Azetidine-based CCR2 Antagonist

This protocol is a generalized representation based on the synthesis of 4-aminoazetidine derivatives.[14]

Step 1: Nucleophilic Substitution

• To a solution of a suitable N-protected 3-oxoazetidine (1.0 eq) in a suitable solvent such as methanol, add the desired amine (1.1 eq) and a reducing agent like sodium cyanoborohydride (1.5 eq).

• Stir the reaction at room temperature until the reaction is complete.

• Work up the reaction by adding water and extracting with an organic solvent.

• Purify the product via column chromatography.

Step 2: Further Functionalization and Deprotection

• The resulting secondary amine can be further functionalized, for example, by acylation or alkylation.

• The protecting group on the azetidine nitrogen is then removed under appropriate conditions (e.g., hydrogenation for a Cbz group, or acid treatment for a Boc group) to yield the final product.

Protocol 4: Radioligand Binding Assay for CCR2

This is a generalized protocol for a competitive binding assay.[2]

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing human CCR2 (e.g., HEK293 or THP-1 cells).

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of a radiolabeled CCR2 ligand (e.g., [¹²⁵I]-CCL2), and varying concentrations of the test compound (antagonist).

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) by non-linear regression analysis.

Visualization of Key Concepts

To further elucidate the concepts discussed in this guide, the following diagrams, generated using Graphviz, illustrate the GPCR signaling cascade, a generalized workflow for GPCR ligand synthesis, and the logical considerations in scaffold selection.

Caption: A simplified diagram of a typical GPCR signaling pathway, such as that of CCR2.

Caption: A generalized workflow for the synthesis and initial evaluation of GPCR ligands.

Caption: Key considerations in the selection of a molecular scaffold for GPCR ligand design.

Conclusion: A Versatile Scaffold with High Potential

This guide has provided a comparative analysis of 3-aminocyclopentane-1-carboxamide hydrochloride alongside pyrrolidine- and azetidine-based scaffolds for the synthesis of GPCR ligands, with a specific focus on CCR2 antagonists. The 3-aminocyclopentane-1-carboxamide scaffold emerges as a highly promising and versatile platform for the design of potent and selective GPCR modulators. Its inherent rigidity, coupled with the synthetic handles for diversification, allows for the effective exploration of the chemical space around a target binding pocket.

While pyrrolidine and azetidine scaffolds also offer distinct advantages in terms of their conformational properties and established synthetic chemistries, the 3-aminocyclopentane-1-carboxamide core has demonstrated its capability to yield exceptionally potent ligands, as evidenced by the sub-nanomolar CCR2 antagonists developed using this framework.[12]

The ultimate choice of a scaffold will always be a multifactorial decision, balancing synthetic feasibility with the desired pharmacological profile. However, the evidence presented in this guide strongly supports the continued and expanded use of 3-aminocyclopentane-1-carboxamide hydrochloride as a privileged scaffold in the pursuit of novel and effective GPCR-targeted therapeutics.

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Safety Operating Guide

Proper Disposal of 3-Aminocyclopentane-1-carboxamide hydrochloride: A Guide for Laboratory Professionals

Introduction: Prioritizing Safety and Compliance

As researchers, scientists, and drug development professionals, our work with novel chemical compounds is foundational to innovation. However, with this innovation comes the profound responsibility of ensuring safety and environmental stewardship. 3-Aminocyclopentane-1-carboxamide hydrochloride is a compound that, like many research chemicals, requires meticulous handling throughout its lifecycle, including its final disposal. Improper disposal not only poses a significant risk to personnel and the environment but can also lead to severe regulatory penalties.[1]

This guide provides a comprehensive, step-by-step framework for the proper disposal of 3-Aminocyclopentane-1-carboxamide hydrochloride, grounded in established safety protocols and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream confidently and responsibly, ensuring a safe and compliant laboratory environment.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with 3-Aminocyclopentane-1-carboxamide hydrochloride is the cornerstone of safe disposal. While a comprehensive toxicological profile for this specific compound may not be extensively documented, it is crucial to treat it as a potentially hazardous substance.[2] Based on data for similar amine hydrochloride compounds, the primary hazards include:

• Skin and Eye Irritation: Direct contact can cause irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory discomfort.[2]

• Harmful if Swallowed: Ingestion can be detrimental to health.[5]

Before initiating any disposal procedures, a formal risk assessment should be conducted to identify and mitigate potential exposure scenarios within your specific laboratory setting. This assessment should inform the selection of appropriate personal protective equipment (PPE) and engineering controls.

Table 1: Hazard and Safety Information

Hazard Classification	Precautionary Measures
Skin Irritant	Wear appropriate protective gloves and clothing to prevent skin exposure.[6]
Eye Irritant	Wear safety glasses with side-shields or goggles.[2][6]
Respiratory Irritant	Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid dust formation.[7]
Acute Oral Toxicity	Do not eat, drink, or smoke when handling this product.[5]

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of chemical waste in a laboratory setting is rigorously regulated by federal and state agencies. The two primary regulatory bodies in the United States are:

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), the EPA establishes the framework for hazardous waste management from "cradle to grave."[1][8][9] This includes guidelines for waste identification, storage, and disposal.

• Occupational Safety and Health Administration (OSHA): OSHA's Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) to protect laboratory workers from hazardous chemicals.[10][11][12] This plan must include procedures for safe handling and disposal of chemicals.[10][12]

It is imperative that all disposal activities for 3-Aminocyclopentane-1-carboxamide hydrochloride are conducted in strict accordance with your institution's approved Chemical Hygiene Plan and in compliance with all applicable EPA and OSHA regulations.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of 3-Aminocyclopentane-1-carboxamide hydrochloride and associated contaminated materials.

Personal Protective Equipment (PPE) Requirements

Before beginning any disposal-related tasks, ensure you are wearing the following minimum PPE:

• Eye Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards.[2]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) inspected for integrity before use.[2]

• Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[6]

• Respiratory Protection: For situations where dust generation is unavoidable, a NIOSH-approved P95 or P1 particle respirator may be necessary.[2]

Disposal Workflow Diagram

Caption: Decision workflow for the disposal of 3-Aminocyclopentane-1-carboxamide hydrochloride.

Detailed Procedural Steps

• Waste Segregation: At the point of generation, separate the waste into three categories: solid waste, liquid waste, and empty containers.[8][13] Never mix hazardous waste with non-hazardous waste to avoid increasing the volume and cost of disposal.[8]

• Solid Waste Disposal (Unused Reagent, Contaminated Labware):

  • Carefully transfer any unused solid 3-Aminocyclopentane-1-carboxamide hydrochloride into a designated hazardous waste container.[2]

  • This container must be in good condition, compatible with the chemical, and have a secure, leak-proof lid.[8]

  • Also, place any contaminated items such as weighing boats, gloves, and wipes into this container.

  • As soon as the first item of waste is added, the container must be labeled with a "Hazardous Waste" tag.[14] The label should clearly state "3-Aminocyclopentane-1-carboxamide hydrochloride" and any other components.

• Liquid Waste Disposal (Solutions):

  • Collect all solutions containing 3-Aminocyclopentane-1-carboxamide hydrochloride in a designated, leak-proof hazardous waste container.[8]

  • The container must be compatible with all components of the waste stream.

  • Label the container with a "Hazardous Waste" tag, listing all chemical constituents and their approximate concentrations.

  • Crucially, never pour this chemical waste down the drain. [13][15]

• Decontamination of Empty Containers:

  • Empty containers that previously held 3-Aminocyclopentane-1-carboxamide hydrochloride must be decontaminated before being discarded.

  • A common and effective method is to triple-rinse the container with a suitable solvent that can dissolve the compound.[15]

  • Collect all three portions of the rinsate and dispose of them as hazardous liquid waste.[15]

  • After triple-rinsing and allowing the container to dry, completely remove or deface the original label.[15] The decontaminated container can then typically be disposed of in the regular trash.

• Storage and Final Disposal:

  • Store all sealed and properly labeled hazardous waste containers in a designated and isolated satellite accumulation area within your laboratory.[8][16] This area should provide secondary containment to mitigate spills.[8]

  • Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely hazardous waste in the satellite accumulation area.[8]

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to arrange for the pickup and final disposal of the waste.[2][15] Final disposal will likely involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[2]

Emergency Procedures: Spill and Exposure Response

In the event of an accidental spill or exposure, immediate and appropriate action is critical to minimizing harm.

Spill Response

• Small Spills:

  • Evacuate the immediate area and alert nearby personnel.[17]

  • Ensure the area is well-ventilated.[17]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite.[17]

  • Carefully sweep or scoop the absorbed material into a sealed container for disposal as hazardous waste.[2][17]

  • Clean the spill area with a suitable solvent, followed by soap and water.[17]

• Large Spills:

  • Immediately evacuate the area.[17]

  • Contact your institution's emergency response team or EHS department without delay.[17]

Exposure Response

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove contaminated clothing.[18] Seek medical attention if irritation develops.[18]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.[18]

• Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide artificial respiration. Seek medical attention.[2]

• Ingestion: Rinse the mouth with water.[2] Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.[18]

In all cases of exposure, consult the Safety Data Sheet (SDS) and seek professional medical advice.[2]

Conclusion: A Commitment to a Culture of Safety

The proper disposal of 3-Aminocyclopentane-1-carboxamide hydrochloride is not merely a procedural task but a fundamental aspect of responsible scientific practice. By adhering to the guidelines outlined in this document and fostering a proactive culture of safety, we can collectively ensure that our pursuit of scientific advancement does not come at the cost of personal or environmental well-being. Always consult your institution's specific protocols and the most current Safety Data Sheet for the chemical before handling and disposal.

References

• Chemistry Lab Waste Disposal. (2024, June 17). Environmental Marketing Services.
• OSHA. (n.d.). OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Monovar. (n.d.). What are the Health and Safety Guidelines for Using Amines?
• Capot Chemical. (2024, July 29). MSDS of (1S,3R)-3-Aminocyclopentan-1-OL hydrochloride.
• Benchchem. (n.d.). Health and Safety in Handling Cuban-1-Amine Hydrochloride: A Technical Guide.
• Benchchem. (n.d.). Safeguarding Your Laboratory: Proper Disposal Procedures for Florfenicol Amine (hydrochloride).
• U.S. Water. (2015, March 25). SAFETY DATA SHEET 447-LM.
• ChemView. (2016, January 27). SAFETY DATA SHEET.
• University of Tennessee Health Science Center. (n.d.). The Laboratory Standard | Office of Clinical and Research Safety.
• University of California Merced. (n.d.). Standard Operating Procedure.
• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses.
• EPA. (n.d.). Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res.
• OSHA. (n.d.). Laboratories - Overview.
• Chemical Substance Information. (n.d.). 3-aminocyclobutane-1-carboxamide hydrochloride.
• TargetMol. (2026, March 19). Safety Data Sheet.
• PhytoTech Labs. (n.d.). SAFETY DATA SHEET.
• OSHA. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• OSHA. (n.d.). OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET.
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET.
• Greenbook.net. (2018, April 24). SAFETY DATA SHEET.
• EPA. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.

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Personal protective equipment for handling 3-Aminocyclopentane-1-carboxamide hydrochloride

Comprehensive Safety and Operational Guide for Handling 3-Aminocyclopentane-1-carboxamide hydrochloride

As a Senior Application Scientist, I approach laboratory safety not as a rigid checklist, but as a dynamic system of risk mitigation grounded in molecular properties. 3-Aminocyclopentane-1-carboxamide hydrochloride is a biologically active organic amine salt. Its primary hazards—Skin Irritation (Category 2), Eye Irritation (Category 2A), and Specific Target Organ Toxicity - Single Exposure (STOT SE 3, respiratory tract)—stem directly from its nature as a fine, hygroscopic, and mildly corrosive powder[1].

To build a self-validating safety system in your laboratory, you must understand the causality behind these protocols. The guidelines below provide the essential logistical and operational frameworks required to handle this compound safely and efficiently.

Personal Protective Equipment (PPE) Matrix

A common misconception in lab safety is that nitrile gloves are universally poor against amines. While free organic amines rapidly permeate thin nitrile, the hydrochloride salt form of this compound exists as a solid ionic lattice. Therefore, high-quality nitrile provides an excellent barrier against the powder, provided mechanical integrity is maintained[2].

PPE Category	Specification	Mechanistic Causality / Rationale
Hand Protection	Double-gloved Nitrile (≥6 mil thickness)	Nitrile effectively blocks solid amine salts[2]. Double gloving ensures the primary barrier remains intact even if the outer layer suffers micro-abrasions from spatulas or glassware.
Eye Protection	Chemical splash goggles (ANSI Z87.1)	Protects against airborne dust particles during weighing and accidental splashes if the compound is subsequently dissolved in a solvent.
Body Protection	Flame-resistant (FR) or standard cotton lab coat	Prevents the accumulation of fine, statically charged powders on street clothing, eliminating the risk of secondary exposure outside the lab.
Respiratory	Certified Fume Hood (or N95/P100 respirator if outside hood)	Mitigates the STOT SE 3 respiratory irritation hazard. The fine powder can easily aerosolize during transfer, necessitating strict inhalation controls[1].

Operational Workflow: Precision Weighing and Transfer

When working with hazardous amine hydrochloride powders, static charge and ambient air currents are the primary enemies of both analytical precision and operator safety. The following protocol ensures zero-exposure transfer.

Step-by-Step Methodology:

• Airflow Verification: Ensure the fume hood is operating at an optimal face velocity (typically 80–100 fpm). Excessive airflow will aerosolize the powder, while insufficient airflow compromises containment[3].

• Static Elimination: Amine hydrochlorides are highly prone to static cling. Apply an ionizing bar or anti-static zero-stat gun near the balance to prevent the powder from "jumping" out of the weighing boat[4].

• Strategic Transfer: Use a grounded, V-shaped metallic spatula. The V-shape minimizes the surface area of the powder exposed to cross-drafts, drastically reducing aerosolization compared to a flat spatula.

• In-Hood Sealing: Cap both the source chemical bottle and the receiving vial immediately after the transfer is complete, before removing them from the protective environment of the fume hood[4].

• Wet Decontamination: Wipe down the exterior of the sealed vials and the balance pan with a damp, lint-free cloth (using water or 70% ethanol). Because the hydrochloride salt is water-soluble, wet-wiping effectively traps the molecules in the liquid phase, whereas dry sweeping would aerosolize them[4].

Caption: Step-by-step operational workflow for safely weighing and transferring hazardous amine hydrochloride powders.

Immediate Spill Response Plan

In the event of a powder spill, immediate containment is required to prevent respiratory exposure.

• Isolate & Protect: Restrict access to the spill area. If the spill occurs outside a fume hood, immediately don a P100 particulate respirator.

• Dampen (Do Not Sweep): Never dry-sweep a STOT SE 3 powder. Lightly mist the spilled powder with water, or place wet paper towels directly over the spill to suppress dust formation.

• Collect: Use a disposable plastic scoop to collect the dampened material and place it into a compatible, sealable hazardous waste container.

• Neutralize & Clean: Wash the spill surface thoroughly with soap and water. Collect the initial wash water as hazardous waste.

Waste Disposal and Routing Logic

Under EPA guidelines (40 CFR Part 261), 3-Aminocyclopentane-1-carboxamide hydrochloride is not specifically listed on the P or U lists of hazardous wastes[5]. However, it must be treated as a characteristic hazardous waste due to its biological activity and halogen (chloride) content.

The Causality of Halogenated Segregation: If the powder is dissolved in an organic solvent, the resulting liquid waste must be routed to a halogenated waste stream. Why? The hydrochloride salt contains a chloride counterion. When incinerated, this generates hydrogen chloride (HCl) gas. Non-halogenated waste incinerators lack the alkaline scrubbers necessary to neutralize HCl, and processing this waste there will cause severe corrosive damage to the incinerator lining.

Caption: Logical decision tree for the segregation and disposal of amine hydrochloride waste streams.

References[1] NextSDS. (n.d.). rac-(1R,3S)-3-aminocyclohexane-1-carboxamide hydrochloride — Chemical Substance Information. NextSDS Substance Database. Retrieved fromhttps://nextsds.com/[2] Gloves.com. (2023). Guide to Nitrile Gloves Chemical Resistance. Gloves.com Safety Insights. Retrieved fromhttps://www.gloves.com/blogs/news/guide-to-nitrile-gloves-chemical-resistance[3] National Research Council. (2011). Chapter 9: Laboratory Facilities - Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved fromhttps://nap.nationalacademies.org/read/12654/chapter/11[4] University of Wisconsin-Madison Environment, Health & Safety. (n.d.). Weighing Hazardous Powders in the Laboratory. UW-Madison EHS. Retrieved from https://ehs.wisc.edu/[5] Environmental Protection Agency (EPA). (2023). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Electronic Code of Federal Regulations (eCFR). Retrieved fromhttps://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261

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• 5. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]